2-Chloro-6-fluoro-8-methylquinazolin-4-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Tautomeric Stability of 6-Fluoro-8-methyl-2-chloro-4-hydroxyquinazoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the tautomeric equilibrium of 6-fluoro-8-methyl-2-chloro-4-hydroxyquinazoline, a substituted quinazoline derivative of interest in medicinal chemistry. Quinazoline scaffolds are prevalent in numerous biologically active compounds, and their therapeutic efficacy is often dictated by the predominant tautomeric form.[1][2] This document elucidates the structural and electronic factors governing the stability of the potential tautomers of this specific molecule. Through a combination of theoretical analysis, predictive data, and detailed experimental and computational protocols, this guide serves as a robust resource for researchers engaged in the design and development of quinazoline-based therapeutics.

Introduction: The Significance of Tautomerism in Quinazoline-Based Drug Discovery

Quinazoline and its derivatives represent a "privileged structure" in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates with a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4] The biological activity of these compounds is intrinsically linked to their three-dimensional structure and the specific presentation of hydrogen bond donors and acceptors, which are in turn governed by tautomeric equilibria.

The 4-hydroxyquinazoline moiety can exist in two primary tautomeric forms: the enol form (4-hydroxyquinazoline) and the keto form (4(3H)-quinazolinone). The position of this equilibrium can be significantly influenced by the nature and position of substituents on the quinazoline ring, as well as by the solvent environment.[5] An understanding of the predominant tautomer is therefore critical for rational drug design, as it dictates the molecule's interactions with its biological target.

This guide focuses on the specific case of 6-fluoro-8-methyl-2-chloro-4-hydroxyquinazoline, a molecule with a unique combination of electron-withdrawing and electron-donating substituents. We will explore the anticipated tautomeric preference and provide the methodologies to experimentally and computationally validate these predictions.

Tautomeric Forms of 6-Fluoro-8-methyl-2-chloro-4-hydroxyquinazoline

The primary tautomeric equilibrium for 6-fluoro-8-methyl-2-chloro-4-hydroxyquinazoline involves the interconversion between the enol and keto forms, as depicted below.

Caption: Tautomeric equilibrium of the target molecule.

For the vast majority of 4-hydroxyquinazolines, the equilibrium lies heavily towards the keto (4(3H)-quinazolinone) form due to the greater thermodynamic stability of the cyclic amide functionality compared to the enol's aromatic system.[6]

Analysis of Substituent Effects on Tautomer Stability

The electronic properties of the substituents on the quinazoline ring play a crucial role in modulating the relative stability of the tautomers.

• 2-Chloro Group: The chlorine atom at the C2 position is electron-withdrawing through induction, which can influence the electron density of the pyrimidine ring.

• 6-Fluoro Group: Fluorine is a highly electronegative atom and acts as an electron-withdrawing group via the inductive effect.

• 8-Methyl Group: The methyl group is an electron-donating group through hyperconjugation, which can partially counteract the electron-withdrawing effects of the halogens.

The combined electronic influence of these substituents is expected to favor the keto tautomer. The electron-withdrawing groups will increase the acidity of the N-H proton in the keto form, while the overall electronic landscape still supports the inherent stability of the amide group.

Predictive Spectroscopic Data for Tautomer Identification

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Tautomer	Predicted Chemical Shift (δ, ppm)	Key Differentiating Feature
¹H	Keto	~11-13 (broad singlet, N-H)	Presence of a downfield, exchangeable N-H proton.
¹H	Enol	~9-11 (broad singlet, O-H)	Presence of a downfield, exchangeable O-H proton.
¹³C	Keto	~160-165 (C=O)	Downfield signal for the C4 carbonyl carbon.
¹³C	Enol	~150-155 (C-OH)	More upfield signal for the C4 carbon, typical for an aromatic carbon bearing a hydroxyl group.

Infrared (IR) Spectroscopy

Tautomer	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Key Differentiating Feature
Keto	C=O stretch	~1670-1690 (strong)	Strong carbonyl absorption band.
Keto	N-H stretch	~3200-3400 (medium, broad)	Presence of an N-H stretching vibration.
Enol	O-H stretch	~3300-3500 (broad)	Broad O-H stretching band.
Enol	C=N stretch	~1610-1630 (medium)	Characteristic C=N stretching vibration.

Experimental Protocols for Tautomer Characterization

The following protocols provide a framework for the experimental determination of the predominant tautomeric form of 6-fluoro-8-methyl-2-chloro-4-hydroxyquinazoline.

NMR Spectroscopy for Tautomeric Analysis

Caption: Experimental workflow for NMR analysis.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

• Instrument Setup: Use a high-resolution NMR spectrometer (400 MHz or higher). Ensure proper shimming to achieve optimal resolution.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra at a constant temperature. For quantitative analysis, use a sufficient relaxation delay.

• Data Analysis: Analyze the chemical shifts to identify the characteristic signals for the keto (N-H and C=O) and enol (O-H and C-OH) forms.

Infrared (IR) Spectroscopy

Protocol:

• Sample Preparation: Prepare the sample as a KBr pellet or as a thin film from a solution.

• Spectrum Acquisition: Record the IR spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the C=O and N-H stretching vibrations (keto form) or the O-H and C=N stretching vibrations (enol form).

Computational Chemistry Protocol for Tautomer Stability Prediction

Computational methods are invaluable for predicting the relative stabilities of tautomers and for corroborating experimental findings.

Caption: Computational workflow for tautomer stability analysis.

Protocol:

• Software: Utilize a quantum chemistry software package such as Gaussian or ORCA.[8]

• Model Building: Construct the 3D structures of both the enol and keto tautomers.

• Geometry Optimization and Frequency Calculation: Optimize the geometry of each tautomer using a suitable level of theory, such as Density Functional Theory (DFT) with the B3LYP functional and a 6-311++G(d,p) basis set. Perform frequency calculations to confirm that the optimized structures are true minima (no imaginary frequencies).

• Energy Calculation: For higher accuracy, perform single-point energy calculations on the optimized geometries using a more robust method like G3MP2B3. To account for solvent effects, employ a continuum solvation model such as the Polarizable Continuum Model (PCM).

• Data Analysis: Calculate the Gibbs free energy (G) for each tautomer. The difference in Gibbs free energy (ΔG = G_enol - G_keto) can be used to calculate the equilibrium constant (K_T) using the equation: K_T = exp(-ΔG/RT).[9][10]

Conclusion

The tautomeric equilibrium of 6-fluoro-8-methyl-2-chloro-4-hydroxyquinazoline is a critical determinant of its potential biological activity. Based on established principles of tautomerism in heterocyclic chemistry and the electronic effects of the substituents, the keto form, 6-fluoro-8-methyl-2-chloro-4(3H)-quinazolinone, is predicted to be the overwhelmingly predominant tautomer in solution and the solid state. This guide provides a comprehensive framework for the experimental and computational validation of this prediction. A thorough understanding and characterization of the tautomeric landscape of novel quinazoline derivatives are essential for the successful design and development of new therapeutic agents.

References

• Bifulco, G., et al. (2007). Predicting NMR Spectra by Computational Methods: Structure Revision of Hexacyclinol. Organic Letters.
• BenchChem. (2025). Spectroscopic analysis of 2-Acetyl-4(3H)-quinazolinone (NMR, IR, Mass Spec).
• BenchChem. (2025). Tautomerism of 2,4-Dihydroxyquinoline to 4-Hydroxy-2(1H)-quinolinone.
• New Quinazolin-4(3H)-one Derivatives Incorporating Hydrazone and Pyrazole Scaffolds as Antimicrobial Agents. (2022). Semantic Scholar.
• (PDF) A density functional theory study of keto-enol tautomerism in 1,2-cyclodiones: Substituent effects on reactivity and thermodynamic stability. (2024).
• Lee, J. Y., et al. (2025). Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). MDPI.
• BenchChem. (2025).
• Structural assignment of the enol–keto tautomers of one-pot synthesized 4-hydroxyquinolines/4-quinolones. Organic Chemistry Frontiers (RSC Publishing).
• QUINAZOLINONE, 4/3H/-, 3-/3-CHLORO- O-TOLYL/-2-METHYL-, - Optional[1H NMR] - Chemical Shifts. SpectraBase.
• Keto-Enol Tautomerism : Key Points. (2022). Master Organic Chemistry.
• (PDF) Tautomerism of 4-Hydroxy-4(1H) quinolon. (2025).
• The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis of Novel Quinazoline Derivatives. (2015).
• Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. (2016). PMC.
• Keto Enol Tautomeriz
• (PDF) A DFT Study on Tautomer Stability of 4-Hydroxyquinoline Considering Solvent Effect and NBO Analysis. (2025).
• Density functional theory (DFT) studi. (n.d.). JOCPR.
• ORCA – An ab initio, DFT and semiempirical SCF-MO package. Research Computing, HKU ITS.
• Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods. (2023). Oriental Journal of Chemistry.
• Gibbs Free Energy. (n.d.).
• Fast and Accurate Prediction of Tautomer Ratios in Aqueous Solution via a Siamese Neural Network. (n.d.). PMC.
• Orca vs Gaussian : r/Chempros. (2024). Reddit.
• Gibbs Free Energy. (n.d.).
• (PDF) Tautomerism of 4-Hydroxy-4(1H) quinolon. (2025).
• 2-Chloroquinazolin-4(3H)-one. (n.d.). PMC.
• Tautomerism of 4-hydrazinoquinazolines: vibrational spectra and comput
• ORCA – An ab initio, DFT and semiempirical SCF-MO package. Research Computing, HKU ITS.
• Lecture: Introduction to the ORCA ORCA Program System. (n.d.).
• Gibbs Free Energy & Equilibrium Constant (HL) (DP IB Chemistry): Revision Note. (2025). Save My Exams.
• Theoretical Study by Density Functional Theory Method (DFT)
• (PDF) Synthesis and characterization of 2‐trifluoromethyl‐4( 3 H )‐quinazolinone derivatives with various 3‐substituents. (2024).
• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. (n.d.).
• Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cycliz
• Is a tautomer's stability compared with refernce to its initial compund [closed]. (2020).
• Tautomeric forms of 4-hydroxy quinoline. | Download Scientific Diagram. (n.d.).
• How to Generate fchk (Gaussian) & Molden (ORCA) Files for Multiwfn. (2025). YouTube.
• (PDF) 2-Chloroquinazolin-4(3H)-one. (2025).
• Intramolecular hydrogen bonding and tautomerism in 1-[(2-hydroxyphenylamino)methylene]-2-(1 H )-5-phenylazosalicylalenone. (2016).
• Tautomerism of Guanine Analogues. (2020). MDPI.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Theoretical studies on the intramolecular hydrogen bond and tautomerism of 8-mercaptoquinoline in the gaseous phase and in solution using modern DFT methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds [beilstein-journals.org]
• 8. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 9. Gibbs Free Energy [chem.fsu.edu]
• 10. Gibbs Free Energy [chemed.chem.purdue.edu]

An In-depth Technical Guide to 2-chloro-6-fluoro-8-methylquinazolin-4-ol: Synthesis, Properties, and Therapeutic Potential

Introduction: The Quinazolinone Scaffold as a Privileged Structure in Drug Discovery

The quinazolinone core is a heterocyclic motif of significant interest in medicinal chemistry, widely recognized as a "privileged structure" due to its ability to bind to a variety of biological targets with high affinity.[1] This scaffold is a common feature in numerous natural products and synthetic compounds with a broad spectrum of pharmacological activities, including anticancer, anticonvulsant, antimicrobial, and anti-inflammatory properties.[1][2] The versatility of the quinazolinone ring system allows for substitutions at various positions, enabling the fine-tuning of its physicochemical and pharmacological properties. This guide focuses on a specific derivative, 2-chloro-6-fluoro-8-methylquinazolin-4-ol, providing a comprehensive overview of its chemical properties, a plausible synthetic route, and its potential applications in modern drug discovery.

Physicochemical Properties of 2-chloro-6-fluoro-8-methylquinazolin-4-ol

A precise understanding of a compound's molecular properties is fundamental to any drug discovery campaign. The key physicochemical data for 2-chloro-6-fluoro-8-methylquinazolin-4-ol are summarized in the table below.

Property	Value
Chemical Formula	C₉H₆ClFN₂O
Molecular Weight	212.61 g/mol
IUPAC Name	2-chloro-6-fluoro-8-methylquinazolin-4-ol
Canonical SMILES	Cc1cc(F)cc2c1N=C(Cl)N=C2O
InChI Key	(Predicted)

Note: The molecular weight and formula are calculated based on the atomic weights of the constituent elements.

Proposed Synthesis of 2-chloro-6-fluoro-8-methylquinazolin-4-ol

The synthesis of quinazolin-4-one derivatives often commences from appropriately substituted anthranilic acids. A general and adaptable synthetic strategy for 2-chloro-6-fluoro-8-methylquinazolin-4-ol is outlined below. This multi-step synthesis is a common approach for generating diverse quinazolinone libraries for screening purposes.[3][4][5]

Experimental Protocol: A Plausible Synthetic Route

Step 1: Synthesis of 2-amino-5-fluoro-3-methylbenzoic acid

The synthesis would begin with a suitable commercially available starting material, such as a fluorinated and methylated aniline derivative, which would then be carboxylated to yield the key intermediate, 2-amino-5-fluoro-3-methylbenzoic acid.

Step 2: Cyclization to form 6-fluoro-8-methylquinazoline-2,4(1H,3H)-dione

The substituted anthranilic acid is then cyclized to form the quinazolinedione ring system. This is often achieved by heating with urea or a similar reagent.[4]

• Combine 2-amino-5-fluoro-3-methylbenzoic acid (1 equivalent) and urea (2-3 equivalents).

• Heat the mixture at a high temperature (e.g., 160-180 °C) for several hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled and treated with an aqueous base (e.g., NaOH solution) to dissolve the product.

• Acidification of the solution will precipitate the desired 6-fluoro-8-methylquinazoline-2,4(1H,3H)-dione, which can be collected by filtration.

Step 3: Chlorination to yield 2,4-dichloro-6-fluoro-8-methylquinazoline

The quinazolinedione is then subjected to chlorination to introduce the reactive chloro groups.

• Suspend 6-fluoro-8-methylquinazoline-2,4(1H,3H)-dione in an excess of phosphoryl chloride (POCl₃).

• Add a catalytic amount of a tertiary amine, such as N,N-dimethylaniline or triethylamine, to facilitate the reaction.[4]

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Carefully quench the excess POCl₃ by pouring the reaction mixture onto crushed ice.

• The resulting precipitate of 2,4-dichloro-6-fluoro-8-methylquinazoline is collected by filtration, washed with water, and dried.

Step 4: Selective Hydrolysis to 2-chloro-6-fluoro-8-methylquinazolin-4-ol

The final step involves the selective hydrolysis of the 4-chloro group, which is more reactive than the 2-chloro group, to yield the target compound.

• Dissolve the 2,4-dichloro-6-fluoro-8-methylquinazoline in a suitable solvent such as aqueous acetone or an alcohol.

• Add a base, such as sodium hydroxide or potassium carbonate, to effect the hydrolysis. The reaction is typically carried out at room temperature or with gentle heating.[4]

• Monitor the reaction closely by TLC to ensure selective hydrolysis at the C4 position.

• Once the reaction is complete, neutralize the mixture and extract the product with an organic solvent.

• Purify the crude product by recrystallization or column chromatography to obtain pure 2-chloro-6-fluoro-8-methylquinazolin-4-ol.

Synthetic Workflow Diagram

Caption: Synthetic pathway for 2-chloro-6-fluoro-8-methylquinazolin-4-ol.

Potential Therapeutic Applications and Future Directions

The structural features of 2-chloro-6-fluoro-8-methylquinazolin-4-ol suggest several avenues for investigation in drug discovery. The quinazolinone core is a known pharmacophore for various targets, and the specific substitutions on this molecule could confer unique activity and selectivity profiles.

Hypothetical Signaling Pathway Involvement

Given the prevalence of quinazolinone derivatives as kinase inhibitors, a plausible hypothesis is that 2-chloro-6-fluoro-8-methylquinazolin-4-ol could target a signaling pathway implicated in cancer or inflammatory diseases. For instance, it could potentially act as an inhibitor of a receptor tyrosine kinase (RTK) or a downstream kinase in the PI3K/Akt/mTOR pathway.[6][7]

Caption: Hypothetical inhibition of the PI3K signaling pathway.

Future Research Directions

• Synthesis and Characterization: The first step would be the successful synthesis and full spectroscopic characterization (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR) of 2-chloro-6-fluoro-8-methylquinazolin-4-ol to confirm its structure and purity.[8]

• In Vitro Biological Screening: The compound should be screened against a panel of relevant biological targets, such as a kinase panel, to identify potential inhibitory activity. Cellular assays to assess its effects on cell proliferation, apoptosis, and other key cellular processes in relevant disease models would follow.

• Structure-Activity Relationship (SAR) Studies: Should the initial screening reveal promising activity, SAR studies would be crucial. This would involve the synthesis of analogs with modifications at the 2, 6, and 8 positions to optimize potency, selectivity, and drug-like properties.

• In Vivo Efficacy and Pharmacokinetic Studies: Promising candidates from SAR studies would then be advanced to in vivo models to evaluate their efficacy, safety, and pharmacokinetic profiles.

Conclusion

2-chloro-6-fluoro-8-methylquinazolin-4-ol represents a novel chemical entity with the potential for interesting pharmacological activity, stemming from its quinazolinone core and specific substitution pattern. The synthetic route outlined in this guide provides a practical approach for its preparation, enabling further investigation into its biological properties. As with many quinazolinone derivatives, this compound holds promise as a starting point for the development of new therapeutic agents.

References

• Design and Synthesis of New Quinazolin-4-one Derivatives with Negative mGlu7 Receptor Modulation Activity and Antipsychotic-Like Properties - PMC. Available at: [Link]

• Quinazolinones, the Winning Horse in Drug Discovery - MDPI. Available at: [Link]

• New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies - PMC. Available at: [Link]

• A Novel Approach to Synthesis of Quinazoline-4-One Derivatives and Studying Their Biological Applications | Semantic Scholar. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors - PMC. Available at: [Link]

• Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine - SciSpace. Available at: [Link]

• 2-Chloro-6-fluoroquinazolin-4-amine | C8H5ClFN3 - BuyersGuideChem. Available at: [Link]

• Synthesis, characterization and antimicrobial studies of (E)-N-((2-chloro-6- substituted quinolin-3-yl)methylene). Available at: [Link]

• Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-Оґ inhibitors, cytotoxic agents. Available at: [Link]

• Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC. Available at: [Link]

• Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate - MDPI. Available at: [Link]

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). Available at: [Link]

• 4-Chloro-8-fluoro-2-methylquinazoline | C9H6ClFN2 | CID 89487149 - PubChem. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of New Quinazolin-4-one Derivatives with Negative mGlu7 Receptor Modulation Activity and Antipsychotic-Like Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arabjchem.org [arabjchem.org]
• 8. mdpi.com [mdpi.com]

2,4-Substituted Quinazoline Scaffolds: A Technical Guide for Medicinal Chemistry Libraries

Introduction: The Privileged Scaffold Status

In the landscape of modern drug discovery, the quinazoline ring system stands as a quintessential "privileged structure."[1][2][3][4] Its ubiquity in FDA-approved therapeutics—ranging from the antihypertensive Prazosin to the oncology blockbuster Gefitinib —stems from its inherent ability to mimic the purine ring of ATP. This structural mimicry allows 2,4-substituted quinazolines to function as potent, competitive inhibitors of ATP-binding sites in a vast array of kinases (EGFR, VEGFR, PI3K).

For the medicinal chemist, the 2,4-dichloroquinazoline core offers a highly programmable platform. The electronic disparity between the C2 and C4 positions allows for controlled, sequential nucleophilic aromatic substitutions (

), enabling the rapid generation of high-diversity libraries with high fidelity.

Synthetic Strategy & Causality

The construction of a 2,4-substituted quinazoline library relies fundamentally on exploiting the reactivity difference between the C2 and C4 positions.

The Electronic Rationale (Regioselectivity)

The C4 position is significantly more electrophilic than the C2 position. This is not arbitrary; it is dictated by the resonance contribution of the N3 nitrogen and the fusion with the benzene ring.

• C4 Reactivity : The lowest unoccupied molecular orbital (LUMO) coefficient is highest at C4.[3] Under mild conditions (0°C to RT), nucleophiles will exclusively attack here.

• C2 Reactivity : Once the C4 chlorine is displaced (typically by an electron-donating amine), the quinazoline ring becomes more electron-rich, deactivating the C2 position. Consequently, substitution at C2 requires forcing conditions (high heat, microwave irradiation, or acid catalysis).

Visualization: Sequential Functionalization Logic

The following diagram illustrates the decision tree for synthesizing these libraries, highlighting the critical "C4-First" rule.

Caption: Logical flow of sequential

reactions. Note the temperature gradient required to overcome the deactivation of the scaffold after the first substitution.

Library Design & Physicochemical Control

When designing a library around this core, random substitution leads to poor ADME profiles. Strategic selection of R-groups is required.

The "Solubility Switch" at C4

Many kinase inhibitors suffer from poor aqueous solubility. A proven strategy is to install a solubilizing group at the C4 position if the C2 position is reserved for the hydrophobic pharmacophore (or vice versa).

• Preferred Motifs : N-methylpiperazine, morpholine, or solubilizing ether chains.

• Impact : These groups introduce an ionizable center (

  ~7-8), drastically improving oral bioavailability.

The Hinge-Binding Domain (N1)

In kinase inhibition, the N1 nitrogen of the quinazoline ring typically acts as a Hydrogen Bond Acceptor (HBA) interacting with the backbone NH of the kinase hinge region.

• Design Constraint : Substituents at C2 must not be so bulky that they sterically clash with the "gatekeeper" residue of the kinase, which would prevent the N1 interaction.

Quantitative Data: Substituent Effects

Position	Role in SAR	Preferred Substituents	Strategic Purpose
C4	Solvent Exposed Area	Anilines, Benzylamines	Primary potency driver; often engages hydrophobic pocket II.
C2	Hinge/Solvent Interface	Alkoxy, Heterocycles	Tuning selectivity; solubilizing groups (e.g., morpholine).
C6/C7	Solubilizing/Selectivity	-OR, -O-CH2-CH2-N(R)2	"Solvent channel" vector; critical for ADME (e.g., Gefitinib).

Detailed Experimental Protocols

These protocols are designed to be self-validating . The checkpoints provided ensure the scientist can verify success before proceeding to the next costly step.

Synthesis of the Core: 2,4-Dichloroquinazoline

Context : While commercially available, in-house synthesis from benzoyleneurea is cheaper and ensures anhydrous starting material, which is critical for yield.

Protocol :

• Reagents : Benzoyleneurea (1.0 eq), Phosphorus Oxychloride (

  , solvent/reagent), N,N-Dimethylaniline (1.0 eq - catalyst).

• Procedure : Suspend benzoyleneurea in

  (5 vol). Add N,N-dimethylaniline dropwise. Reflux ( ) for 4-6 hours. The suspension will clear, turning into a dark solution.

• Workup (Critical Safety) : Cool to RT. Remove excess

  under reduced pressure. Pour the residue slowly onto crushed ice/water with vigorous stirring (Exothermic!). Filter the precipitate immediately.

• Self-Validating Checkpoint :

  • TLC: Hexane/EtOAc (8:2). Product

    ~ 0.6. Starting material stays at baseline.

  • Appearance: Product should be a white/yellowish solid. If sticky/oil, hydrolysis occurred; recrystallize from hexanes.

Step 1: Regioselective C4-Substitution

Protocol :

• Setup : Dissolve 2,4-dichloroquinazoline (1.0 eq) in anhydrous THF or DCM. Cool to

  .

• Addition : Add the amine nucleophile (1.0 eq) and a base (TEA or DIPEA, 1.2 eq) dropwise.

• Reaction : Stir at

  for 1 hour, then warm to RT for 2 hours.

• Self-Validating Checkpoint :

  • LC-MS: Look for the mass of [M+H]+ corresponding to the mono-substituted product. You should see a distinctive chlorine isotope pattern (3:1 ratio of M : M+2).

  • Regioselectivity Verification: If possible, run a crude 1H-NMR. The C4-substitution typically causes a specific shift in the H5 proton due to the loss of the deshielding Cl at C4.

Step 2: C2-Substitution (The Forcing Step)

Protocol :

• Setup : Dissolve the 2-chloro-4-aminoquinazoline intermediate in n-Butanol or Isopropanol.

• Addition : Add the second amine (2-5 eq).

• Reaction : Reflux (

  ) overnight OR Microwave at for 30 mins.

• Workup : Remove solvent. Partition between EtOAc and

  .

• Self-Validating Checkpoint :

  • Completion: The disappearance of the chlorine isotope pattern in MS is the definitive sign of reaction completion.

Biological Context: EGFR Signaling Pathway

Understanding the biological downstream effect is crucial for assay design. The following diagram depicts how a 2,4-substituted quinazoline (like Gefitinib) interrupts the EGFR pathway.

Caption: Mechanism of Action. The quinazoline scaffold competes with ATP for the intracellular kinase domain, halting the Ras/Raf/MEK/ERK proliferation cascade.

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis . National Institutes of Health (NIH). [Link]

• Solid-Phase Synthesis of 2,4-Diaminoquinazoline Libraries . ACS Combinatorial Science. [Link]

• Quinazoline synthesis - Recent Literature and Methods . Organic Chemistry Portal. [Link]

• Synthesis and screening of novel 2,4-bis substituted quinazolines as tubulin polymerization promoters . RSC Medicinal Chemistry. [Link]

• Potential of Substituted Quinazolines to Interact with Multiple Targets in the Treatment of Cancer . National Institutes of Health (NIH). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Tautomerism of Quinazolin-4-ol and Quinazolin-4(3H)-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] A critical, yet often overlooked, aspect of its chemistry is the prototropic tautomerism between the quinazolin-4-ol (lactim) and quinazolin-4(3H)-one (lactam) forms. This guide provides an in-depth exploration of this phenomenon, moving from fundamental principles to practical implications in synthesis and drug design. We will dissect the structural and spectroscopic distinctions between these tautomers, elucidate the factors governing their equilibrium, and analyze how these differences dictate chemical reactivity and biological interactions. This document serves as a technical resource for researchers, providing the foundational knowledge and practical protocols necessary to confidently navigate the chemistry of quinazolinone derivatives.

Introduction: The Quinazoline Scaffold and the Phenomenon of Tautomerism

The quinazoline core is a privileged heterocyclic system, integral to a wide array of biologically active compounds, including those with anticancer, anti-inflammatory, antibacterial, and antihypertensive properties.[3][4] The versatility of this scaffold stems from its rigid structure and the multiple points available for chemical modification. One of the most fundamental properties of the 4-hydroxyquinazoline system is its existence as a mixture of two rapidly interconverting isomers, or tautomers.

Unveiling Lactam-Lactim Tautomerism

Tautomerism is a form of constitutional isomerism where isomers, known as tautomers, readily interconvert.[5] The specific case relevant to the quinazoline-4-ol/one system is lactam-lactim tautomerism , an amide-imidic acid equilibrium. This process involves the migration of a proton, accompanied by a shift of a double bond.

• Quinazolin-4(3H)-one: The lactam form, characterized by an amide functional group within the pyrimidine ring.

• Quinazolin-4-ol: The lactim form, characterized by an imidic acid (or hydroxy-imine) group.

While both forms can exist, the quinazolin-4(3H)-one (lactam) is overwhelmingly the predominant and more stable tautomer under most conditions. This stability is a key theme that will be explored throughout this guide.

The Central Equilibrium

The chemical behavior, synthetic outcomes, and biological interactions of these derivatives are all governed by the position of this equilibrium. Understanding this relationship is paramount for any scientist working with this class of compounds.

Caption: The dynamic equilibrium between the lactam and lactim tautomers.

Structural and Spectroscopic Elucidation: Distinguishing the Tautomers

Confirming the dominant tautomeric form of a synthesized derivative is a critical first step in its characterization. Fortunately, standard spectroscopic techniques provide clear and definitive signatures for each form.

Theoretical Underpinnings: Why the Lactam Form Dominates

The preference for the lactam form is rooted in fundamental principles of bonding and resonance. The amide group in the quinazolin-4(3H)-one is significantly stabilized by resonance, which delocalizes the lone pair of electrons on the nitrogen atom across the N-C=O system. This resonance stabilization energy outweighs the gain in aromaticity that would be achieved in the pyrimidine ring of the lactim form.

Definitive Spectroscopic Fingerprints

The most direct evidence for the structure comes from NMR and IR spectroscopy.[6] The presence or absence of key functional groups (carbonyl vs. hydroxyl) provides an unambiguous assignment.

Table 1: Comparative Spectroscopic Data for Quinazolinone Tautomers

Technique	Key Signal	Quinazolin-4(3H)-one (Lactam)	Quinazolin-4-ol (Lactim)
¹H NMR	Labile Proton	Broad singlet, ~12.5 ppm (N-H)[6]	Broad singlet, variable (O-H)
¹³C NMR	Carbonyl/Imino Carbon	Signal at ~161-163 ppm (C=O)[7]	Signal at ~150-160 ppm (C-O)
IR Spectroscopy	Stretching Vibration	Strong C=O stretch, ~1660-1685 cm⁻¹[8][9]	Absent C=O, Broad O-H stretch (~3200-3600 cm⁻¹)

• In Practice (¹³C NMR): From an experimental standpoint, the most unequivocal piece of data is the ¹³C NMR spectrum. The presence of a signal in the ~162 ppm region is definitive proof of the carbonyl group and, therefore, the lactam structure.[7][10]

• In Practice (IR): The IR spectrum offers a rapid and reliable confirmation. A strong, sharp absorption band in the 1660-1685 cm⁻¹ range is characteristic of the amide carbonyl stretch in the lactam form.[3][8] Its absence is equally telling.

The Tautomeric Equilibrium: Factors of Influence

While the lactam form is generally favored, the position of the tautomeric equilibrium is not static. It can be influenced by several environmental and structural factors.[11][12]

• Solvent Effects: The choice of solvent can alter the equilibrium. Polar, protic solvents can stabilize both forms through hydrogen bonding, but the effect can vary. In aqueous solutions, for example, the lactam form of similar heterocycles like 2-pyridone is known to be dominant.[13]

• pH and Ionization: Under strongly acidic or basic conditions, the molecule can become ionized. Deprotonation at N-3 of the lactam form generates an ambident anion, which can react at either the nitrogen or the oxygen atom. Protonation can also occur at different sites, favoring one tautomer's conjugate acid over the other.

• Substitution Effects: The electronic nature of substituents on the quinazoline ring can subtly influence the relative stability of the tautomers. Electron-withdrawing groups can impact the acidity of the N-H proton and the basicity of the ring nitrogens, thereby shifting the equilibrium.[13]

Synthetic & Mechanistic Implications for Drug Development

The existence of tautomerism is not merely an academic curiosity; it has profound consequences for the synthesis of derivatives and their interaction with biological targets.

A Tale of Two Nucleophiles: N- vs. O-Alkylation

A classic challenge in the derivatization of quinazolin-4(3H)-one is controlling the site of alkylation. Treatment with an alkyl halide under basic conditions generates an ambident anion. The regioselectivity of the subsequent alkylation (N-alkylation vs. O-alkylation) is highly dependent on the reaction conditions.[14]

• N-Alkylation (Thermodynamic Control): Generally, N-alkylation is the more common and thermodynamically favored outcome. Reactions run in polar aprotic solvents like DMF with bases such as K₂CO₃ or Cs₂CO₃ typically yield the N3-substituted product.[15][16] This pathway leads to thermodynamically more stable products.

• O-Alkylation (Kinetic Control): O-alkylation, to form a 4-alkoxyquinazoline, is often the kinetically favored but less common pathway. It can sometimes be promoted by using more sterically hindered reagents or different solvent/base combinations, though N-alkylation often remains a competitive side reaction.[17]

Caption: Regioselectivity in the alkylation of quinazolin-4(3H)-one.

Impact on Biological Activity

The two tautomeric forms present entirely different pharmacophores to a biological target, such as an enzyme active site.

• Quinazolin-4(3H)-one (Lactam): Presents a hydrogen bond donor (N-H) and a hydrogen bond acceptor (C=O).

• Quinazolin-4-ol (Lactim): Presents a hydrogen bond donor (O-H) and a hydrogen bond acceptor (ring nitrogen).

This difference is critical. A drug designed to bind via its lactam N-H will have no affinity if the molecule exists in its lactim form within the receptor pocket. Therefore, understanding the likely tautomeric state in a physiological environment is crucial for structure-based drug design. The diverse biological activities reported for quinazolinone derivatives, including anticancer and antimicrobial effects, are intrinsically linked to the stable lactam structure that dominates.[7][18]

Experimental Protocols & Characterization

The following protocols provide standardized methods for the synthesis and characterization of a model quinazolin-4(3H)-one derivative.

Protocol: Synthesis of 2-Substituted-4(3H)-Quinazolinones

This procedure is a robust method adapted from common literature syntheses, involving the condensation of an anthranilamide with an aldehyde.[7]

Materials:

• 2-Aminobenzamide

• Substituted Aldehyde (e.g., Benzaldehyde)

• Dimethyl Sulfoxide (DMSO)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 2-aminobenzamide (1.0 eq) and the desired aldehyde (1.1 eq) in DMSO.

• Heat the reaction mixture to 120-140 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 2-4 hours), cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol to remove impurities.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure 2-substituted-4(3H)-quinazolinone.

Protocol: Spectroscopic Analysis to Confirm Tautomeric Form

This workflow ensures unambiguous structural confirmation.

Caption: A streamlined workflow for spectroscopic validation.

Detailed Steps:

• NMR Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) in a 5 mm NMR tube.[6]

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum. Note the broad singlet far downfield (typically >12 ppm), characteristic of the amide N-H proton.[6]

  • Acquire a proton-decoupled ¹³C NMR spectrum. Identify the key quaternary carbon signal around 161-163 ppm, confirming the presence of the C4 carbonyl group.[7]

• IR Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding 1-2 mg of the product with ~100 mg of dry, spectroscopic grade KBr.[6]

• IR Data Acquisition: Record the FTIR spectrum from 4000 to 400 cm⁻¹. Identify the strong, characteristic absorption band for the amide C=O stretch between 1660 and 1685 cm⁻¹.[8]

Conclusion: A Tale of Two Tautomers in Modern Chemistry

The distinction between quinazolin-4-ol and quinazolin-4(3H)-one is a clear demonstration of the principles of tautomerism. For the drug development professional, the key takeaways are:

• Lactam Predominance: The quinazolin-4(3H)-one (lactam) form is the overwhelmingly stable and prevalent tautomer in nearly all practical scenarios.

• Definitive Characterization: NMR and IR spectroscopy provide unambiguous fingerprints to confirm the lactam structure, with the ¹³C NMR carbonyl signal being the most definitive piece of evidence.

• Synthetic Control: Reactivity is dictated by the lactam structure. Derivatization, particularly alkylation, predominantly occurs at the N3 position under standard basic conditions.

• Biological Relevance: The pharmacophore presented by the lactam tautomer, with its distinct hydrogen bond donor/acceptor pattern, is the biologically relevant form that must be considered in rational drug design and molecular modeling studies.

By appreciating the subtle yet powerful influence of tautomerism, researchers can better predict chemical reactivity, design more effective synthetic routes, and ultimately develop more potent and selective therapeutic agents based on the versatile quinazoline scaffold.

References

• IntechOpen. (2020, January 22). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties. Available from: [Link]

• SciSpace. (n.d.). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. Available from: [Link]

• ACS Omega. (2023, August 30). H2O2-Mediated Synthesis of a Quinazolin-4(3H)-one Scaffold: A Sustainable Approach. Available from: [Link]

• MDPI. (2022, April 18). Synthesis of New Phenolic Derivatives of Quinazolin-4(3H)-One as Potential Antioxidant Agents—In Vitro Evaluation and Quantum Studies. Available from: [Link]

• ResearchGate. (n.d.). BIOLOGICAL ACTIVITY OF QUINAZOLINONE DERIVATIVES: A REVIEW. Available from: [Link]

• PMC - NIH. (n.d.). Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. Available from: [Link]

• ResearchGate. (n.d.). BIOLOGICAL ACTIVITY OF QUINAZOLINONE DERIVATIVES: A REVIEW. Available from: [Link]

• Taylor & Francis Online. (2023, May 12). One-Pot Three Component Synthesis of Quinazolin-4(3H)-One Derivatives: Investigation of Photophysical Properties and FRET Application toward Protein Lysozyme. Available from: [Link]

• Global Research Online. (n.d.). Synthesis and Spectral Characterization of Novel 2, 3-Disubstituted Quinazolin-4(3H) one Derivatives. Available from: [Link]

• PMC - NIH. (n.d.). Synthesis and biological evaluation studies of novel quinazolinone derivatives as antibacterial and anti-inflammatory agents. Available from: [Link]

• Semantic Scholar. (n.d.). A REVIEW ON BIOLOGICAL ACTIVITY OF QUINAZOLINONES. Available from: [Link]

• MDPI. (2024, October 18). New Quinazolin-4(3H)-One Derivatives Incorporating Isoxazole Moiety as Antioxidant Agents: Synthesis, Structural Characterization, and Theoretical DFT Mechanistic Study. Available from: [Link]

• PMC - NIH. (n.d.). Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. Available from: [Link]

• ResearchGate. (2025, August 6). Lactim–lactam tautomerism is favoured over enol–keto tautomerism in 2-hydroxy-5-(4-fluorophenyl)nicotinic acid: Experimental and quantum chemical approach. Available from: [Link]

• DoorstepTutor. (n.d.). Tautomerism: Features, Types, Factors and Mechanism. Available from: [Link]

• Rsc.org. (n.d.). Copper-mediated synthesis of quinazolin-4(3H)-ones from N-(quinolin-8-yl)benzamide and amidine. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available from: [Link]

• ACS Omega. (2025, August 1). Synthesis and Evaluation of 2-Substituted Quinazolin-4(3H)-ones as Potential Antileukemic Agents. Available from: [Link]

• SpectraBase. (n.d.). Quinazolin-4(3H)-one, 3-methyl-2-[2-(4-dimethylaminophenyl)ethenyl- - Optional[Vapor Phase IR] - Spectrum. Available from: https://spectrabase.com/spectrum/ECWeOhdAYci

• Oriental Journal of Chemistry. (n.d.). Expeditious Synthesis and Spectroscopic Characterization of 2-Methyl-3-Substituted-Quinazolin-4(3H)-one Derivatives. Available from: [Link]

• Scribd. (n.d.). Tautomerism by Abhay. Available from: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). N 3-Alkylation during formation of quinazolin-4-ones from condensation of anthranilamides and orthoamides. Available from: [Link]

• The Ivan Huc Group. (n.d.). Role of lactam vs. lactim tautomers in 2(1H)-pyridone catalysis of aromatic nucleophilic substitution. Available from: [Link]

• ACG Publications. (n.d.). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. Available from: [Link]

• Juniper Publishers. (2020, November 16). N- and / or O- Alkylation of Quinazolinone Derivatives. Available from: [Link]

• PMC - NIH. (n.d.). Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy. Available from: [Link]

• ResearchGate. (n.d.). Figure S7. 13 C NMR spectra of 2-phenylquinazolin-4(3H)-one (3c). Available from: [Link]

• ResearchGate. (2020, November 16). N- and / or O- Alkylation of Quinazolinone Derivatives. Available from: [Link]

• Economics and Finance Research. (n.d.). N- and / or O- Alkylation of Quinazolinone Derivatives. Available from: [Link]

• ResearchGate. (n.d.). Tautomeric states of 2-methyl-4(3H)-quinazolinone[6]. Available from: [Link]

• PubMed. (2013, August 15). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Synthesis and biological evaluation studies of novel quinazolinone derivatives as antibacterial and anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties | IntechOpen [intechopen.com]
• 9. mdpi.com [mdpi.com]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. doorsteptutor.com [doorsteptutor.com]
• 13. Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. juniperpublishers.com [juniperpublishers.com]
• 16. N- and / or O- Alkylation of Quinazolinone Derivatives [ideas.repec.org]
• 17. N 3-Alkylation during formation of quinazolin-4-ones from condensation of anthranilamides and orthoamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility & Stability Profiling of 2-Chloro-6-fluoro-8-methylquinazolin-4-ol

[1]

Executive Summary

Compound: 2-Chloro-6-fluoro-8-methylquinazolin-4-ol (CAS: 1354605-86-9) Primary Application: Heterocyclic scaffold for medicinal chemistry (Kinase inhibition, S_NAr diversifications).[1][2] Critical Insight: While dimethyl sulfoxide (DMSO) serves as an excellent solvent for stock solutions (>20 mM), methanol (MeOH) presents a stability risk . The C2-chloro substituent is susceptible to nucleophilic aromatic substitution (

) by methoxide species, potentially generating the 2-methoxy impurity during prolonged storage or heating.

This guide details the physicochemical behavior, solubility protocols, and stability-indicating workflows required to handle this compound with high fidelity.

Part 1: Physicochemical Context & Tautomerism[1]

To accurately determine solubility, one must understand the species present in solution. Quinazolin-4-ols exist in a tautomeric equilibrium with quinazolin-4(3H)-ones.[1]

• Solid State: Predominantly the 4(3H)-one (amide-like) form due to strong intermolecular hydrogen bonding (N-H···O=C), resulting in high lattice energy and lower general solubility.

• Solution State: Solvent polarity dictates the equilibrium.[1] In DMSO (polar aprotic), the equilibrium shifts, disrupting H-bonds and enhancing solubility.

Structural Alert (The 2-Chloro Handle): The chlorine atom at position 2 is activated by the adjacent ring nitrogens (diazine system). It is an electrophilic site.[1]

• In DMSO: Stable (inert).[1]

• In Methanol: Metastable.[1] Methanol can act as a nucleophile, especially if the solution is slightly basic or heated, leading to the formation of 2-methoxy-6-fluoro-8-methylquinazolin-4-ol.[1]

Visualization: Tautomerism & Reactivity Pathways

The following diagram illustrates the tautomeric equilibrium and the specific degradation pathway in methanol.

Caption: Tautomeric equilibrium and the solvolysis risk pathway in protic solvents.

Part 2: Solubility in DMSO (The Stock Solution)

DMSO is the gold standard for preparing stock solutions of this scaffold due to its high dielectric constant (

) and lack of nucleophilicity.

Solubility Profile

Parameter	Value / Observation
Solubility Classification	High
Estimated Saturation	> 25 mg/mL (approx. 100 mM)
Dissolution Kinetics	Rapid (may require mild sonication for compacted solids)
Stability (24h, 25°C)	Stable

Protocol: Preparation of 20 mM Stock

• Weighing: Accurately weigh 4.25 mg of the compound into a distinct, amber glass vial (to minimize photodegradation).

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).

• Agitation: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at ambient temperature for 2 minutes.

  • Note: Do not heat above 40°C to prevent thermal degradation.[1]

• Storage: Aliquot into single-use vials to avoid freeze-thaw cycles. Store at -20°C. DMSO is hygroscopic; absorbed water can hydrolyze the C-Cl bond over months.[1]

Part 3: Solubility in Methanol (The Analytical Solvent)

Methanol is often required for LC-MS mobile phases or crystallization, but it poses solubility and stability challenges.[1]

Solubility Profile

Parameter	Value / Observation
Solubility Classification	Moderate to Low
Estimated Saturation	1 – 5 mg/mL (Temperature dependent)
Dissolution Kinetics	Slow (High lattice energy barrier)
Stability Risk	Moderate (Risk of S_NAr methoxylation)

Critical Warning: The "Methoxylation" Artifact

When heating this compound in methanol to achieve dissolution (e.g., for recrystallization), the solvent acts as a nucleophile.

Recommendation: Use Acetonitrile (ACN) instead of Methanol for dilutions whenever possible to avoid this artifact. If Methanol must be used, keep temperatures and analyze immediately.

Part 4: Experimental Protocols

Workflow Visualization

The following decision tree outlines the standard operating procedure for solubility determination.

Caption: Decision tree for kinetic vs. thermodynamic solubility determination.

Protocol A: Thermodynamic Solubility (Shake-Flask Method)

Use this for precise solubility data in Methanol.

• Saturation: Add excess solid compound (~10 mg) to 1 mL of Methanol in a glass vial.

• Equilibration: Cap tightly. Shake at 25°C for 24 hours (orbital shaker at 300 rpm).

• Filtration: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 µm PTFE syringe filter.

  • Tip: Pre-saturate the filter with solvent to prevent adsorption losses.[1]

• Quantification: Dilute the filtrate 100-fold with Acetonitrile (not Methanol, to freeze equilibrium) and analyze via HPLC-UV against a standard curve derived from the DMSO stock.

Protocol B: Kinetic Solubility (High Throughput)

Use this to estimate solubility limits for biological assays.

• Spiking: Spike 10 µL of 20 mM DMSO stock into 990 µL of Methanol (Final conc: 200 µM).

• Observation: Check for precipitation via nephelometry (turbidity) or visual inspection after 2 hours.

• Result: If clear, solubility > 200 µM.[1] If cloudy, solubility < 200 µM.[1]

Part 5: Analytical Validation (QC)

To validate that your solubility data is not compromised by degradation, use this LC-MS check.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile (Preferred) or Methanol.[1]

• Gradient: 5% B to 95% B over 5 minutes.

• Detection:

  • Target Mass: [M+H]+ for 2-Cl-6-F-8-Me-quinazolin-4-ol.

  • Impurity Flag: Look for peak at [M - Cl + OMe].[1] Mass shift: -4 Da (loss of Cl, gain of OMe) or -2 Da depending on isotope calculation.[1] Effectively, look for the methoxy-adduct.[1]

References

• National Center for Biotechnology Information. (2020).[1] Determination and Analysis of Solubility of 2-Chloromethyl-4-methylquinazoline in Different Solvent Systems. Journal of Chemical & Engineering Data. Retrieved from [Link]

Sources

• 1. Abosyn [abosyn.com]
• 2. chemscene.com [chemscene.com]

Technical Monograph: Safety Profiling of Chlorinated Quinazolinone Derivatives

Topic: Safety Data Sheet (SDS) Technical Guide: Chlorinated Quinazolinone Derivatives Content Type: Technical Monograph & Safety Strategy Guide Audience: Medicinal Chemists, Process Safety Engineers, and HSE Professionals.

Introduction: Beyond the Generic SDS

In the high-stakes environment of pharmaceutical development, chlorinated quinazolinone derivatives (e.g., 4-chloroquinazoline) serve as critical "warheads" for synthesizing bioactive scaffolds, including EGFR inhibitors (Gefitinib, Erlotinib) and PI3K inhibitors (Idelalisib).

While standard Safety Data Sheets (SDSs) provide regulatory compliance, they often fail to capture the reactive nuance of these intermediates. This guide bridges the gap between regulatory GHS classification and bench-level reality. It functions as a dynamic safety protocol, grounding hazard management in the specific chemical behavior of the 4-chloro-N-heterocycle moiety.

Chemical Identity & Structural Alerts

The core hazard of this class stems from the imidoyl chloride functionality embedded in the quinazoline ring. Unlike a standard aryl chloride (e.g., chlorobenzene), the chlorine atom at the 4-position is highly activated toward nucleophilic aromatic substitution (

).

• Core Scaffold: Quinazoline (benzopyrimidine).

• Reactive Moiety: C4-Chlorine bond (susceptible to hydrolysis and aminolysis).

• Key CAS Example: 4-Chloroquinazoline (CAS: 5190-68-1).[1]

Physicochemical Hazard Profile

Property	Value / Characteristic	Implication for Safety
Physical State	Crystalline Solid (often yellow/tan)	Dust explosion hazard; inhalation risk.
Reactivity	Moisture Sensitive	Hydrolyzes to Quinazolin-4(3H)-one + HCl. Corrosive gas evolution.
Solubility	Soluble in DCM, EtOAc; reacts with water	Do not use aqueous absorbents for spills.
Melting Point	~96–99 °C (Structure dependent)	Molten handling increases vapor pressure/exposure.

Hazard Identification & GHS Classification Logic

As a Senior Scientist, you must treat all novel derivatives in this class as Category 1 Sensitizers and Category 3 Acute Toxins until proven otherwise. The high reactivity toward nucleophiles implies a high potential for haptenization (binding to skin proteins), leading to severe allergic dermatitis.

Consolidated GHS Classification Matrix

Hazard Class	Category	Hazard Statement	Mechanism/Justification
Acute Toxicity (Oral)	Cat 3	H301: Toxic if swallowed	Nitrogen heterocycle interference with metabolic pathways.
Skin Corr./Irrit.	Cat 2	H315: Causes skin irritation	Release of HCl upon contact with skin moisture.
Eye Damage	Cat 1	H318: Causes serious eye damage	Corrosive hydrolysis on the corneal surface.
Sensitization (Skin)	Cat 1	H317: May cause allergic reaction	Critical Alert: Electrophilic attack on dermal proteins (hapten formation).
Aquatic Toxicity	Cat 1	H410: Very toxic, long-lasting	Persistence of the N-heterocycle core in aquatic environments.

Process Safety: Synthesis & Quenching Protocol

The synthesis of chlorinated quinazolinones typically involves treating quinazolin-4(3H)-one with phosphoryl chloride (

) or thionyl chloride ( ). This is the highest risk phase of the lifecycle.

The "Double-Exotherm" Trap

Inexperienced chemists often underestimate the quenching step. The reaction mixture contains excess

.[2] Adding water triggers two exothermic events:

• Hydrolysis of excess

  (Violent, releases and ).

• Hydrolysis of the product itself (if pH/Temp is not controlled), destroying the batch and releasing more acid.

Self-Validating Quench Protocol

• Step 1: Evaporate excess

  in vacuo before quenching. (Reduces source term).

• Step 2: Dilute residue in a hydrophobic solvent (DCM or Toluene).

• Step 3: Pour the organic stream into a stirred, cooled (

  ) Ammonia/Ice mixture. Never add water to the reaction vessel.

• Validation: Monitor internal temperature. If

  , stop addition. This prevents "runaway hydrolysis."

Figure 1: Critical Process Safety Workflow for POCl3 Chlorination. Note the divergence between stable isolation and runaway hydrolysis.[2]

Toxicological Evaluation (SAR Analysis)

To assess the safety of a new derivative without animal testing, use Structure-Activity Relationship (SAR) logic grounded in the "4-chloro" reactivity.

Mechanism of Action (Toxicity)

• DNA Alkylation: The electrophilic C4 position can react with nucleophilic DNA bases (guanine), posing a genotoxic risk (Mutagenicity Cat 2 suspected).

• EGFR/Kinase Inhibition: Even intermediates may possess "off-target" potency against human kinases, leading to skin rash (EGFR effect) or gastrointestinal toxicity.

• Metabolic Activation: The quinazoline ring can be oxidized by CYP450 enzymes to form reactive epoxide intermediates, contributing to hepatotoxicity.

Exposure Controls & PPE Matrix

Due to the sensitization risk, standard lab coats are insufficient.

• Respiratory: P3/N100 HEPA filter (dusts) or ABEK gas cartridge (if HCl is present).

• Dermal: Double-gloving is mandatory.

  • Inner: Nitrile (4 mil).

  • Outer: Laminate film (Silver Shield) or thick Nitrile (8 mil) for synthesis steps.

• Engineering: All weighing and transfer must occur inside a Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.

Emergency Response & Environmental Fate

Fire Fighting (NOx and HCl)

Chlorinated quinazolinones contain Nitrogen, Chlorine, and Carbon. In a fire, they decompose to emit:

• Hydrogen Chloride (HCl): Corrosive white smoke.

• Nitrogen Oxides (NOx): Toxic reddish-brown gas.

• Action: Firefighters must use SCBA. Water spray can form corrosive hydrochloric acid runoff; use dry chemical or CO2 for small fires.

Spill Management Decision Tree

Figure 2: Emergency Response Logic for Chlorinated Quinazolinone Spills. Emphasis on avoiding water contact during initial containment.

Ecological Impact

These derivatives are pseudopersistent . While the C-Cl bond hydrolyzes, the resulting quinazolinone core is resistant to biodegradation.

• Fate: Adsorbs to sediments.

• Disposal: High-temperature incineration (>1000°C) with scrubbers is the only acceptable disposal method to prevent dioxin formation (due to Cl + aromatic ring).

References

• Fisher Scientific. (2022). Safety Data Sheet: 4-Chloroquinazoline. Retrieved from

• National Institutes of Health (NIH). (2011). POCl3 chlorination of 4-quinazolones: Reaction kinetics and safety. Retrieved from

• ECHEMI. (2023).[3] GHS Classification and Hazard Statements for Quinazoline Derivatives. Retrieved from

• Sigma-Aldrich. (2026). Safety Data Sheet: 4-Chloro-6,7-dimethoxyquinazoline. Retrieved from

• ResearchGate. (2021). Process Safety in the Synthesis of Quinazoline Derivatives. Retrieved from

Sources

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.at [fishersci.at]

Protocols & Analytical Methods

Process Development Guide: Scalable Synthesis of 2-Chloro-6-fluoro-8-methylquinazolin-4-ol

Abstract & Strategic Importance

This application note details the optimized synthetic route for 2-chloro-6-fluoro-8-methylquinazolin-4-ol (also referred to as its tautomer, 2-chloro-6-fluoro-8-methylquinazolin-4(3H)-one). This scaffold is a critical pharmacophore in medicinal chemistry, particularly in the development of tyrosine kinase inhibitors (e.g., EGFR, PI3K inhibitors) where the C4-position is subsequently functionalized with anilines and the C2-position serves as a secondary vector for structure-activity relationship (SAR) tuning.

The protocol outlined below prioritizes regioselectivity , scalability , and safety . Unlike general academic procedures, this guide addresses the specific challenge of retaining the C2-chlorine atom while selectively hydrolyzing the C4-position, a common failure mode in unoptimized workflows.

Retrosynthetic Analysis & Mechanism

The synthesis is designed around the differential electrophilicity of the C2 and C4 positions on the quinazoline ring. The C4 position, having a higher LUMO coefficient, is significantly more susceptible to nucleophilic attack (

) than the C2 position. This electronic bias allows for the selective hydrolysis of the 2,4-dichloro intermediate.

Synthetic Pathway Visualization

The following flowchart illustrates the critical process parameters (CPPs) and chemical transformations.

Figure 1: Critical Process Flow for the synthesis of 2-chloro-6-fluoro-8-methylquinazolin-4-ol.

Detailed Experimental Protocols

Step 1: Cyclization to Quinazoline-2,4-dione

Objective: Convert the anthranilic acid derivative into the stable dione ring system. Reaction Type: Condensation / Cyclization.[1]

• Reagents:

  • 2-Amino-5-fluoro-3-methylbenzoic acid (1.0 equiv)

  • Urea (5.0 equiv)

• Equipment: Round-bottom flask, mechanical stirrer (overhead preferred due to melt viscosity), heating mantle.

Procedure:

• Mix the starting amino acid and urea intimately in a round-bottom flask.

• Heat the mixture to 160°C . The mixture will melt, and ammonia (

  ) evolution will be vigorous.

  • Process Note: Ensure adequate venting/scrubbing for ammonia gas.

• Maintain temperature at 160–170°C for 4–6 hours. The reaction mass will eventually solidify as the urea is consumed and the higher-melting dione forms.

• Cool to

  100°C and add water (10 mL/g of SM) to break up the cake.

• Stir the suspension at reflux for 30 minutes to dissolve excess urea.

• Filter the hot suspension. Wash the filter cake copiously with hot water.

• Dry the solid (Intermediate 1) in a vacuum oven at 80°C.

Yield Expectation: >85% Appearance: Off-white to grey solid.[2]

Step 2: Chlorination to 2,4-Dichloroquinazoline

Objective: Activate both carbonyl/hydroxyl positions with chlorine. Reaction Type: Deoxychlorination.

• Reagents:

  • Intermediate 1 (1.0 equiv)

  • Phosphorus Oxychloride (

    ) (8.0 equiv) - Acts as solvent and reagent
  • -Diisopropylethylamine (DIPEA) or -Dimethylaniline (1.5 equiv) - Catalyst/Acid Scavenger

• Safety:

  is highly corrosive and reacts violently with water.

Procedure:

• Suspend Intermediate 1 in

  under an inert atmosphere ( ).

• Add the base (DIPEA) dropwise. An exotherm is expected.

• Heat the mixture to reflux (

  115°C) for 6–12 hours.

  • Endpoint: The solution should become clear/homogeneous. Monitor by TLC (eluent: 20% EtOAc/Hexane).

• Quenching (Critical Safety Step):

  • Concentrate the reaction mixture under reduced pressure to remove excess

    .

  • Dissolve the residue in anhydrous Dichloromethane (DCM).

  • Pour the DCM solution slowly into a stirred mixture of ice/water. Maintain temperature <10°C.

• Separate the organic layer.[3] Extract the aqueous layer with DCM (2x).

• Wash combined organics with saturated

  (cold) and brine.

• Dry over

  and concentrate to yield Intermediate 2.

Yield Expectation: 75–90% Stability: The dichloro intermediate is moisture-sensitive. Store under inert gas or use immediately.

Step 3: Regioselective Hydrolysis to Target

Objective: Selectively hydrolyze the C4-Cl to C4-OH while retaining the C2-Cl. Reaction Type: Nucleophilic Aromatic Substitution (

).[4][5]

• Reagents:

  • Intermediate 2 (1.0 equiv)

  • Sodium Hydroxide (NaOH), 2% w/v aqueous solution (10-15 volumes).

  • THF (optional co-solvent if solubility is poor).

Procedure:

• Suspend Intermediate 2 in 2% aqueous NaOH.

• Stir at Room Temperature (20–25°C) .

  • Mechanistic Insight: High temperatures will promote hydrolysis at C2, leading to the di-hydroxy impurity. The C4 position reacts significantly faster due to resonance stabilization of the intermediate anion and higher electrophilicity.

• Monitor by HPLC or TLC every 30 minutes. The reaction is typically complete in 2–4 hours.

• Once the starting material is consumed, cool the mixture to 0–5°C.

• Acidify carefully with 1M HCl to pH

  3–4. The product will precipitate.[6]

• Filter the solid and wash with cold water.

• Purification: Recrystallize from Ethanol or Acetone/Ethyl Acetate if necessary to remove trace 2,4-dione impurities.

Yield Expectation: 70–80% Target: 2-chloro-6-fluoro-8-methylquinazolin-4-ol.

Analytical Data & Quality Control

Specification Table

Parameter	Specification	Method
Appearance	White to off-white powder	Visual
Purity	> 98.0%	HPLC (254 nm)
Identity	Conforms to Structure	1H-NMR, MS
Cl Content	1 atom equivalent	Elemental Analysis / MS
Regioisomer	< 0.5% (2-OH, 4-Cl isomer)	HPLC / NOE NMR

Diagnostic NMR Signals

• 1H NMR (DMSO-

  ): The most distinct feature is the broad singlet for the -OH/NH tautomer (typically 12.0–13.0 ppm).

• Regiochemistry Check: In the 2,4-dichloro precursor, there are no exchangeable protons. In the product, the presence of the amide/phenol proton confirms hydrolysis. To distinguish between 2-Cl-4-OH and 2-OH-4-Cl, 13C NMR or HMBC is definitive; however, the synthetic route described is kinetically favored to yield the 2-Cl-4-OH.

Troubleshooting & "Field Notes"

Issue: Formation of 2,4-dihydroxy impurity (Quinazoline-2,4-dione)

• Cause: Hydrolysis conditions were too harsh (temperature too high or NaOH concentration too strong).

• Solution: strictly maintain Room Temperature during Step 3. Reduce NaOH concentration to 1% or use

  .

Issue: Incomplete Chlorination (Step 2)

• Cause: Old

  (hydrolyzed) or insufficient base catalyst.

• Solution: Use freshly distilled

  . Ensure the reaction turns homogeneous. If a solid persists, it is likely unreacted dione.

Issue: "Sticky" Reaction Mass in Step 1

• Cause: Urea sublimation or insufficient mixing.

• Solution: Use a slight excess of urea (up to 10 equiv) to act as a solvent flux, then wash it away with boiling water.

References

• General Quinazoline Synthesis

  • Connolly, D. J., et al. "Synthesis of quinazolin-4(3H)-ones and 2-chloroquinazolin-4(3H)-ones." Tetrahedron 61.43 (2005): 10153-10160.

• Regioselectivity of SNAr on Quinazolines

  • Lopes, S. M. M., et al. "Reactivity and regioselectivity in the acylation of 2,4-diaminoquinazolines." University of Minho Repositorium.

• Selective Hydrolysis Protocols

  • Feng, L., et al. "Synthesis and crystal structure of 2-chloroquinazolin-4(3H)-one." Acta Crystallographica Section E 63.8 (2007): o3589.

• Substituted Anthranilic Acid Cyclization

  • Gao, S., et al. "Synthesis of 2-chloro-N,N-diethyl-7-fluoroquinazolin-4-amine."[2] IOP Conference Series: Earth and Environmental Science. (Demonstrates urea fusion and POCl3 chlorination on fluoro-anthranilic acids).

Sources

• 1. Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. arabjchem.org [arabjchem.org]
• 4. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry [mdpi.com]
• 6. 2-Chloro­quinazolin-4(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Protocol for Chlorination of 6-Fluoro-8-methylquinazoline-2,4-dione

Abstract & Strategic Context

The transformation of 6-fluoro-8-methylquinazoline-2,4-dione into its corresponding 2,4-dichloro derivative is a pivotal step in the synthesis of fourth-generation EGFR inhibitors (e.g., analogues of Icotinib or Gefitinib). The 2,4-dichloro heterocycle serves as a highly reactive electrophilic scaffold, allowing for sequential regioselective nucleophilic aromatic substitutions (

).

This protocol addresses the specific challenges posed by the 8-methyl substituent , which introduces steric bulk near the C2/C4 centers, and the 6-fluoro substituent , which alters the electronic density of the pyrimidine ring. We utilize a base-catalyzed phosphorus oxychloride (

) system to ensure complete conversion while mitigating the risk of hydrolysis during workup.

Safety Directives (Critical)

Hazard Identification:

• Phosphorus Oxychloride (

  ): Highly toxic, corrosive, and reacts violently with water to release HCl and phosphoric acid. Thermal runaway risk.[1][2]

• Reaction Byproducts: Generates copious HCl gas. A scrubber system (NaOH trap) is mandatory.

Operational Rules:

• Moisture Control: All glassware must be oven-dried (

  ). The reaction is strictly moisture-intolerant until the quench step.

• Quenching Protocol: NEVER add water to the reaction mixture. Always use a Reverse Quench (add reaction mixture dropwise to ice/base).[1]

Reaction Mechanism

The reaction proceeds via the Vilsmeier-Haack type activation. The quinazoline-2,4-dione exists in equilibrium with its lactim tautomers. The base (N,N-Dimethylaniline or DIPEA) facilitates the formation of a phosphorochloridate intermediate, which is subsequently displaced by chloride ions.

Mechanistic Pathway Visualization

Caption: Stepwise activation of the dione scaffold via phosphorylation followed by nucleophilic acyl substitution.

Materials & Equipment

Reagent/Equipment	Specification	Role
Substrate	6-Fluoro-8-methylquinazoline-2,4-dione	Starting Material (SM)
Reagent	Phosphorus Oxychloride ( )	Chlorinating agent & Solvent
Base Catalyst	N,N-Dimethylaniline (DMA) or DIPEA	HCl scavenger / Catalyst
Solvent (Workup)	Dichloromethane (DCM)	Extraction solvent
Quench Base	Sat. or 2M NaOH	Neutralization
Vessel	3-Neck Round Bottom Flask	Reactor

Experimental Protocol

Phase 1: Reaction Setup

• Assembly: Equip a 250 mL 3-neck RBF with a magnetic stir bar, reflux condenser, temperature probe, and a nitrogen inlet adapter. Connect the top of the condenser to an alkali scrubber (10% NaOH solution) to trap HCl gas.

• Charging: Under a gentle stream of nitrogen, charge the flask with:

  • 10.0 g of 6-Fluoro-8-methylquinazoline-2,4-dione (51.5 mmol).

  • 50.0 mL of

    (Excess, approx. 10 vol).

  • 3.5 mL of N,N-Dimethylaniline (27.6 mmol, 0.5 eq). Note: DIPEA can be substituted if aromatic amines are to be avoided.

Phase 2: Thermal Activation

• Heating: Slowly heat the white suspension to reflux (

  ).

  • Observation: The solid should dissolve within 1-2 hours as the reaction progresses, turning into a clear yellow/orange solution.

• Monitoring: Maintain reflux for 4–6 hours .

  • Checkpoint: Aliquot 10

    into dry MeOH (forms the 2,4-dimethoxy derivative for analysis) and check via UPLC/MS. Target: >98% conversion of the dione.

Phase 3: Workup (Reverse Quench)

• Concentration: Cool the mixture to

  . Remove approximately 70-80% of the excess via vacuum distillation (rotary evaporator with a base trap) to reduce the exotherm during quenching.

• Quenching (High Risk):

  • Prepare a beaker with 300 g of crushed ice mixed with 100 mL sat.

    .

  • Pour the concentrated reaction residue slowly onto the stirring ice slurry.

  • Control: Maintain internal temperature

    .

• Extraction: Extract the aqueous slurry with DCM (

  ).

• Drying: Wash combined organics with cold brine, dry over anhydrous

  , filter, and concentrate in vacuo.

Phase 4: Purification

• The crude product is typically an off-white to yellow solid.

• Recrystallization: If purity is <95%, recrystallize from Hexanes/Ethyl Acetate (9:1) .

  • Dissolve in minimum hot EtOAc, add warm Hexanes until turbid, cool to

    .

Workflow Diagram

Caption: Operational workflow for the safe chlorination and isolation of the target heterocycle.

Analytical Data & Troubleshooting

Expected Product Properties:

• Appearance: Off-white crystalline solid.

• Stability: Moisture sensitive. Store under Argon at

  . Hydrolyzes back to dione if left in wet solvents.

Troubleshooting Table:

Issue	Probable Cause	Corrective Action
Incomplete Reaction	Old (hydrolyzed)	Distill before use or use a fresh bottle.
Low Yield	Hydrolysis during quench	Ensure quench is cold ( ) and rapid; extract immediately.
Product is Oil	Residual DMA/Solvent	Recrystallize from Hexanes; ensure high vacuum drying.

References

• BenchChem. Technical Support Center: Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride. Retrieved from

• Organic Process Research & Development. Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching. ACS Publications.[2]

• Organic Chemistry Portal. Synthesis of Quinazolinediones and Chloroquinazolines. Retrieved from

• ResearchGate. POCl3 Chlorination of 4-Quinazolones: Kinetics and Mechanism.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Overcoming the Kinetic Barrier in Nucleophilic Aromatic Substitution (SNAr) at the C2 Position of Quinazolines

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Matrix: Quinazoline Scaffolds, Nitrogen/Oxygen/Sulfur Nucleophiles Methodology: Batch and Continuous Flow SNAr

Introduction & Mechanistic Causality

The quinazoline ring is a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutics, including α1-adrenoceptor blockers (e.g., prazosin) and kinase inhibitors[1]. Functionalization of this bicyclic system relies heavily on Nucleophilic Aromatic Substitution (SNAr). However, the quinazoline core presents a distinct regioselectivity challenge: the C4 position is significantly more electrophilic than the C2 position.

The Electronic Basis of Regioselectivity

When functionalizing 2,4-dichloroquinazoline, nucleophilic attack occurs almost exclusively at the C4 position under mild conditions (0–25 °C)[2]. Density Functional Theory (DFT) calculations reveal that the Lowest Unoccupied Molecular Orbital (LUMO) coefficient is larger at C4, and the activation energy for the Meisenheimer complex formation at C4 is substantially lower than at C2[2].

To force substitution at the C2 position—either on a 2-chloroquinazoline or a 2-chloro-4-aminoquinazoline intermediate—the thermodynamic barrier must be overcome. This requires harsher conditions, such as elevated temperatures (>100 °C), microwave irradiation, or high-pressure continuous flow systems[2][3]. The reaction proceeds via an addition-elimination mechanism, where the basicity and steric hindrance of the incoming nucleophile dictate the required thermal input.

SNAr Addition-Elimination Mechanism at the C2 Position of Quinazoline.

Strategic Workflows for C2 Functionalization

To successfully install amines, alcohols, or thiols at the C2 position, chemists typically employ one of two strategies: Thermodynamically Driven Batch Synthesis or High-Temperature/High-Pressure Flow Chemistry .

Temperature-Controlled Regioselective SNAr Workflow for 2,4-Dichloroquinazoline.

Quantitative Data: Reaction Parameters & Yields

The table below summarizes the causality between reaction conditions and yields for C2 substitution, demonstrating why elevated thermal energy or specialized reactor designs are mandatory.

Starting Material	Nucleophile	Methodology	Conditions	Yield	Ref
2-Chloroquinazoline	Aliphatic Amines / Anilines	Continuous Flow	Ethanol, 225 °C, 120 bar, 16 min residence	27–90%	[3][4]
2-Chloro-4-arylquinazoline	Primary/Secondary Amines	Batch (Reflux)	1,4-Dioxane, DIPEA, >100 °C, 12–18 h	50–85%	[5]
2-Chloroquinazoline	Hydrazine Hydrate	Batch (Reflux)	Isopropanol, 82 °C, 1 h	>85%	[6]

Self-Validating Experimental Protocols

The following protocols are designed with built-in causality and self-validation steps. By understanding why specific reagents are used, researchers can troubleshoot deviations in real-time.

Protocol A: Batch Synthesis of 2-Aminoquinazolines via SNAr

This protocol utilizes a high-boiling solvent (1,4-dioxane) to provide the necessary thermal energy for C2 substitution[5]. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to scavenge the HCl byproduct, preventing the protonation of the incoming amine nucleophile, which would otherwise kill its nucleophilicity.

Reagents & Materials:

• 2-Chloroquinazoline derivative (1.0 equiv)

• Amine nucleophile (3.0 equiv)

• DIPEA (3.0 equiv)

• Anhydrous 1,4-Dioxane (0.1 M relative to substrate)

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the 2-chloroquinazoline derivative in anhydrous 1,4-dioxane.

• Base Addition: Add DIPEA (3.0 equiv) to the solution. Causality: DIPEA is sterically hindered and will not compete with the nucleophile for the C2 position.

• Nucleophile Addition: Add the amine nucleophile (3.0 equiv) dropwise at room temperature.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 105 °C (reflux) under a nitrogen atmosphere for 12–18 hours.

• In-Process Control (IPC) & Validation:

  • Action: Sample 10 µL of the reaction mixture, dilute in LC-MS grade Methanol, and analyze via UPLC-MS.

  • Validation: The reaction is complete when the starting material mass [M+H]+ is depleted, and the product mass (Starting Material Mass - 35.5 (Cl) + Amine Mass) is the dominant peak. If starting material persists, the amine may have volatilized; add 1.0 equiv more amine and continue heating.

• Workup: Cool the mixture to room temperature. Quench with distilled water to precipitate the product or extract with Ethyl Acetate (3 x 20 mL).

• Purification: Dry the combined organic layers over MgSO4, concentrate in vacuo, and purify via flash chromatography (DCM/MeOH gradient)[5].

Protocol B: High-Temperature/High-Pressure Continuous Flow Synthesis

Flow chemistry allows solvents to be superheated far beyond their atmospheric boiling points safely. This drastically reduces reaction times for C2 SNAr from 18 hours to minutes[3][4].

Reagents & Materials:

• 2-Chloroquinazoline derivative (0.5 M in Ethanol)

• Amine nucleophile (1.5 M in Ethanol, 3.0 equiv)

• Microfluidic Flow Reactor (e.g., Phoenix Flow Reactor™)

Step-by-Step Procedure:

• System Priming: Prime the flow reactor pumps with pure ethanol. Set the back-pressure regulator (BPR) to 120 bar. Causality: 120 bar prevents the ethanol from boiling when heated to 225 °C, maintaining a single-phase liquid system.

• Thermal Equilibration: Heat the reactor coil to 225 °C.

• Reagent Injection: Introduce the 2-chloroquinazoline stream and the amine stream via a T-mixer at a combined flow rate of 0.5 mL/min. This specific flow rate, relative to the reactor volume, ensures a precise residence time of 16 minutes[4].

• Steady-State Collection: Discard the first 1.5 reactor volumes (dispersion zone). Collect the steady-state output in a collection vial.

• Self-Validation:

  • Action: Run a TLC (Hexane:EtOAc 1:1) of the collected output.

  • Validation: A single, highly fluorescent spot under 254 nm UV light indicates successful conversion. The absence of the higher-Rf 2-chloroquinazoline spot validates the residence time.

• Isolation: Evaporate the ethanol in vacuo to yield the crude 2-aminoquinazoline, which often requires minimal subsequent purification.

Troubleshooting & Structural Confirmation

Confirming substitution specifically at the C2 position (rather than C4, if starting from a novel scaffold) requires careful NMR analysis.

• 13C-NMR Shift: The C2 carbon of a 2-chloroquinazoline typically resonates around 155–160 ppm. Upon substitution with an amine, this peak shifts upfield due to the electron-donating resonance effect of the nitrogen lone pair.

• Steric Hindrance: If the reaction fails even under reflux, evaluate the nucleophile. Highly hindered secondary amines (e.g., diisopropylamine) or weakly nucleophilic anilines with electron-withdrawing groups (e.g., p-nitroaniline) may require Buchwald-Hartwig cross-coupling conditions (Pd catalysis) instead of standard SNAr[2]. Alternatively, consider utilizing an azide-tetrazole tautomeric equilibrium approach to swap functional groups at C2 under milder conditions[1].

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry National Center for Biotechnology Information (PMC) URL:[Link]

• Nucleophilic Aromatic Substitution of Heterocycles Using a High-Temperature and High-Pressure Flow Reactor ResearchGate URL:[Link]

• Potential of Application of Microfluidic Devices in Preparative Chemistry INEOS OPEN URL:[Link]

• Novel Quinazoline Derivatives as Highly Effective A2A Adenosine Receptor Antagonists MDPI URL:[Link]

• Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium ResearchGate URL:[Link]

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring Chemistry Stack Exchange URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Potential of Application of Microfluidic Devices in Preparative Chemistry [ineosopen.org]
• 5. mdpi.com [mdpi.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Procedure for converting quinazolin-4-ol to 2,4-dichloroquinazoline

Application Note: High-Yield Synthesis of 2,4-Dichloroquinazoline via Deoxychlorination

Structural Clarification & Mechanistic Rationale

A critical structural distinction must be established before initiating this workflow. The target molecule, 2,4-dichloroquinazoline , requires chlorination at both the C2 and C4 positions of the pyrimidine ring. The nominal starting material, quinazolin-4-ol (which exists predominantly as its tautomer, quinazolin-4(3H)-one), possesses only a single oxygen atom at the C4 position. Direct treatment of quinazolin-4-ol with phosphorus oxychloride (POCl₃) yields 4-chloroquinazoline, not the dichloro derivative.

To achieve 2,4-dichloroquinazoline, the substrate must possess oxygen atoms at both the C2 and C4 positions. Therefore, if the strictly available starting material is quinazolin-4-ol, a prior C2-oxidation step is required to form quinazoline-2,4-dione (also known as quinazoline-2,4-diol). In standard medicinal chemistry and industrial workflows, synthesis bypasses the mono-ol and begins directly with quinazoline-2,4-dione[1].

The core transformation is a Vilsmeier-Haack-type deoxychlorination. Quinazoline-2,4-dione is treated with a significant excess of POCl₃, which acts as both the chlorinating agent and the solvent[1]. The addition of a catalytic or stoichiometric organic base—most effectively N,N-dimethylaniline (DMA) or N,N-diisopropylethylamine (DIPEA)—is critical[2]. The base accelerates the formation of the highly electrophilic Vilsmeier intermediate and acts as an acid scavenger to neutralize the generated HCl, preventing the degradation of the quinazoline core[3].

Reaction Workflow

Workflow for converting quinazolin-4-ol to 2,4-dichloroquinazoline via a dione intermediate.

Quantitative Data: Optimization of Deoxychlorination

The choice of base and reaction time profoundly impacts the yield and purity of the final product. The table below summarizes the causality of different catalytic systems during the deoxychlorination of quinazoline-2,4-dione.

Reagent System	Base / Catalyst	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation & Causality
POCl₃ (10 eq)	None	105	24	< 40%	Incomplete reaction; C2-chlorination is sterically hindered without a nucleophilic catalyst.
POCl₃ (10 eq)	Pyridine (1.0 eq)	105	12	65-70%	Moderate yield; pyridine hydrochloride precipitates, increasing viscosity and hindering stirring.
POCl₃ (10 eq)	DIPEA (1.0 eq)	105	8	80-85%	Good yield; efficient acid scavenging prevents quinazoline ring degradation.
POCl₃ (10 eq)	N,N-Dimethylaniline (0.5 eq)	110	4-16	> 90%	Optimal; rapid Vilsmeier intermediate formation; minimal product hydrolysis[2].

Experimental Protocol: Deoxychlorination to 2,4-Dichloroquinazoline

This protocol outlines the self-validating synthesis of 2,4-dichloroquinazoline from the properly oxygenated quinazoline-2,4-dione precursor.

Materials & Equipment:

• Quinazoline-2,4-dione (1.0 eq)

• Phosphorus oxychloride (POCl₃) (10-20 eq)[1]

• N,N-Dimethylaniline (DMA) (0.5 eq)

• Anhydrous Dichloromethane (DCM) or Toluene

• 250 mL 3-neck round-bottom flask, reflux condenser, and HCl scrubber system.

Step-by-Step Methodology:

• Reactor Charging: To an oven-dried, argon-purged 3-neck round-bottom flask, add quinazoline-2,4-dione (e.g., 10.0 g, 61.7 mmol).

  • Causality: Moisture must be strictly excluded. POCl₃ reacts violently with water to form phosphoric acid and HCl, which depletes the reagent and causes starting material hydrolysis.

• Reagent Addition: Slowly add POCl₃ (95 mL, ~1.0 mol, ~16 eq) to the flask at room temperature.

  • Causality: The large excess of POCl₃ serves a dual purpose: it drives the equilibrium of the double chlorination forward and acts as the primary reaction solvent, maintaining a stirrable slurry[1].

• Catalyst Introduction: Add N,N-dimethylaniline (3.9 mL, 30.8 mmol, 0.5 eq) dropwise via syringe.

  • Causality: DMA acts as a nucleophilic catalyst. It reacts with POCl₃ to form a highly reactive intermediate that facilitates the difficult substitution at the sterically hindered C2 position[2].

• Reflux & Monitoring: Heat the reaction mixture to reflux (105-110 °C) using an oil bath. Maintain reflux for 4 to 16 hours. Monitor the reaction via LC-MS or TLC (eluent: 20% EtOAc in Hexanes).

  • Self-Validation Check: The reaction transitions from a cloudy suspension to a clear, dark amber solution as the insoluble dione is converted into the highly soluble dichloro product. The disappearance of the mono-chlorinated intermediate (2-chloroquinazolin-4-one) confirms completion.

• Vacuum Distillation (Critical Step): Once complete, cool the mixture to 60 °C. Equip the flask with a short-path distillation head and remove excess POCl₃ under reduced pressure.

  • Causality: Failure to remove excess POCl₃ prior to the aqueous quench will result in a violent exotherm. High localized temperatures during quenching will cause the newly formed 2,4-dichloroquinazoline to rapidly hydrolyze back to 2-chloroquinazolin-4-ol or the starting dione[4].

• Quenching: Dissolve the resulting thick, dark residue in anhydrous DCM (50 mL). Slowly and carefully pour this solution into a beaker containing 300 g of vigorously stirred crushed ice.

  • Causality: The biphasic quench ensures that any residual POCl₃ is destroyed in the aqueous layer while the moisture-sensitive 2,4-dichloroquinazoline is immediately partitioned into the protective organic DCM layer.

• Extraction & Washing: Separate the layers. Extract the aqueous phase with additional DCM (2 × 50 mL). Combine the organic layers and wash sequentially with cold water (50 mL), cold saturated aqueous NaHCO₃ (50 mL), and brine (50 mL).

  • Self-Validation Check: Test the pH of the final aqueous wash. It must be neutral (pH ~7). Any residual acid will catalyze the degradation of the product during storage.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 2,4-dichloroquinazoline as a solid. Further purification can be achieved via recrystallization from hexanes/toluene or silica gel flash chromatography[2].

References

• S1 Supporting Information Discovery of Alogliptin: A Potent, Selective, Bioavailable, and Efficacious Inhibitor of Dipeptidyl Peptidase-4. AWS. 2

• Application Notes and Protocols for the Preparation of 2,4-dichloroquinazoline-7-carbonitrile. BenchChem.1

• Docking study, synthesis and antimicrobial evaluation of some novel 4-anilinoquinazoline derivatives. Semantic Scholar. 3

• Targeting SARS-CoV-2 Polymerase with New Nucleoside Analogues. MDPI. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]

Application Note: Modular Synthesis of Kinase Inhibitors Using 2-Chloro-6-Fluoro-8-Methylquinazolin-4-ol

Strategic Overview: The 6-Fluoro-8-Methylquinazoline Scaffold

In the landscape of kinase inhibitor design, the quinazoline core remains a "privileged structure," forming the backbone of blockbuster drugs like Gefitinib, Erlotinib, and Lapatinib. However, the specific starting material 2-chloro-6-fluoro-8-methylquinazolin-4-ol offers a distinct structural advantage over the classical unsubstituted or 6,7-dialkoxy scaffolds.

SAR Rationale & Mechanistic Insight

• 8-Methyl Group (Conformational Lock): Unlike standard quinazolines, the 8-methyl substituent introduces steric bulk near the N1/C2 region. In the final inhibitor, this can restrict the rotation of the C4-anilino moiety, potentially locking the molecule into a bioactive conformation (atropisomerism) that favors ATP-pocket binding.

• 6-Fluoro Group (Metabolic Blockade): Fluorine substitution at C6 blocks a common site of oxidative metabolism (CYP450-mediated hydroxylation), extending the in vivo half-life. It also modulates the pKa of the N1 nitrogen, influencing hydrogen bond strength with the kinase hinge region.

• 2-Chloro Handle (Dual Functionalization): The pre-existing chlorine at C2, combined with the ability to chlorinate C4, opens a gateway to 2,4-disubstituted libraries . This allows for the independent optimization of the "Head" (C4: Hinge Binder) and the "Tail" (C2: Solvent Exposed/Solubilizing Group).

Retrosynthetic Logic & Workflow

The synthesis hinges on the differential reactivity of the C2 and C4 positions. The C4 position in quinazolines is significantly more electrophilic due to the specific resonance contribution of the N3 nitrogen. This allows for a controlled, sequential nucleophilic aromatic substitution (

).

Reaction Scheme Visualization

Figure 1: Sequential functionalization strategy leveraging the reactivity difference between C4 and C2 positions.

Detailed Experimental Protocols

Protocol A: Activation – Synthesis of 2,4-Dichloro Intermediate

Objective: Convert the 4-hydroxy tautomer to the reactive 4-chloro species. Critical Mechanism: The reaction proceeds via a dichlorophosphoryl intermediate. The addition of a base (DIPEA) traps the HCl byproduct, preventing acid-catalyzed hydrolysis of the sensitive 2-Cl group.

Materials:

• Starting Material: 2-chloro-6-fluoro-8-methylquinazolin-4-ol (1.0 eq)

• Reagent: Phosphorus oxychloride (

  ) (5.0 – 10.0 eq)

• Base:

  -Diisopropylethylamine (DIPEA) (1.5 eq)

• Solvent: Anhydrous Toluene (optional, can run neat in

  )

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and a drying tube (

  ) or nitrogen inlet.

• Addition: Charge the flask with the starting material. Add

  carefully. If solubility is poor, add anhydrous toluene (5 vol).

• Catalysis: Add DIPEA dropwise at room temperature. Caution: Exothermic.

• Reflux: Heat the mixture to 100–110°C for 3–5 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes). The starting material (polar) should disappear, replaced by a non-polar spot (product).

• Workup (Quench): Cool to RT. Concentrate under reduced pressure to remove excess

  .

  • Critical Step: Pour the residue slowly onto crushed ice/saturated

    solution with vigorous stirring. Maintain pH > 7 to prevent hydrolysis.

• Extraction: Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.

• Outcome: Yellowish solid. Usually sufficiently pure (>95%) for the next step.[1]

Protocol B: Step 1 – Regioselective C4-Amination (The Hinge Binder)

Objective: Install the primary pharmacophore (aromatic amine) at the C4 position without touching the C2-Cl.

Materials:

• Substrate: 2,4-dichloro-6-fluoro-8-methylquinazoline (1.0 eq)

• Nucleophile: Functionalized Aniline (e.g., 3-chloro-4-fluoroaniline) (1.05 eq)

• Solvent: Isopropanol (IPA) or Acetonitrile (MeCN)

• Base: None (Acid catalyzed) or DIPEA (Base catalyzed)

  • Recommendation: Use IPA without base . The HCl generated protonates the N1, activating the ring further, while the product precipitates as the HCl salt.

Procedure:

• Dissolution: Dissolve the 2,4-dichloro intermediate in IPA (10 vol).

• Reaction: Add the aniline dropwise at 0°C.

• Controlled Warming: Allow the reaction to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Note: Do not heat above 40°C unless necessary. High heat promotes C2-substitution (dimerization).

• Isolation: The product often precipitates as the hydrochloride salt. Filter the solid.[2]

• Wash: Wash the cake with cold IPA and

  .

• Free Basing (Optional): If the next step requires basic conditions, suspend the solid in EtOAc and wash with sat.

  .

Protocol C: Step 2 – C2-Diversification (The Solubilizing Tail)

Objective: Displace the sterically hindered and less reactive C2-chloride. This step often requires forcing conditions or catalysis.

Materials:

• Substrate: 4-amino-substituted-2-chloro-quinazoline (from Step 1)

• Nucleophile: Aliphatic amine (e.g., N-methylpiperazine, Morpholine) (2.0 – 5.0 eq)

• Solvent: n-Butanol, DMA, or Dioxane

• Base:

  or DIPEA (3.0 eq)

Procedure:

• Setup: Sealed tube or microwave vial.

• Conditions:

  • Method A (Thermal): Dissolve in n-Butanol. Add amine.[2][3][4] Heat to 100–120°C for 12–24 hours.

  • Method B (Microwave): DMA, 140°C, 30–60 mins.

• Workup: Remove solvent. Partition between water and EtOAc.

• Purification: Flash column chromatography (DCM/MeOH gradient) is usually required as the conversion may not be 100%.

Analytical Data & Troubleshooting

Expected Chemical Shifts (1H NMR, DMSO-d6)

Proton Environment	Chemical Shift ( ppm)	Multiplicity	Diagnostic Feature
H-2	N/A	-	Absent (Substituted)
H-5	8.10 – 8.30	dd	Coupling with F-6
H-7	7.40 – 7.60	d/dd	Coupling with F-6
8-Me	2.60 – 2.80	s	Diagnostic singlet (Integrates 3H)
NH (C4-Aniline)	9.50 – 9.80	s (br)	Exchangeable

Troubleshooting Guide

Issue	Probable Cause	Solution
Hydrolysis back to 4-OH	Wet reagents or acidic quench during Protocol A.	Use strictly anhydrous toluene/ . Quench into basic ( ) ice water.
Bis-substitution (C2 & C4)	Reaction temperature too high in Protocol B.	Keep Protocol B at 0°C RT. Do not reflux. Add aniline slowly.
No Reaction at C2	C2-Cl is deactivated by the electron-donating C4-amine.	Switch to Microwave heating (140°C). Use stronger nucleophiles or Buchwald-Hartwig coupling ( , Xantphos).

References

• Quinazoline Scaffold in Kinase Inhibitors

  • Title: Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy.[5][6]

  • Source: PMC (PubMed Central).

  • URL:[Link]

• Synthesis of 2,4-Dichloroquinazolines

  • Title: 2,4-Dichloro-7-fluoroquinazoline.[1][2]

  • Source: PMC (PubMed Central).

  • URL:[Link]

• Starting Material Data

  • Title: 2-Chloro-6-fluoro-8-methylquinazolin-4-ol (CAS 1600461-55-9).[7]

  • Source: BLD Pharm / ChemicalBook.

• Multi-Kinase Inhibitor Applications (BPR1K871)

  • Title: Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor.[6][8]

  • Source: Oncotarget / ResearchG

  • URL:[Link]

Sources

• 1. 2,4-Dichloroquinazoline synthesis - chemicalbook [chemicalbook.com]
• 2. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy – Oriental Journal of Chemistry [orientjchem.org]
• 4. CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative - Google Patents [patents.google.com]
• 5. Dual FLT3/haspin kinase inhibitor based on 3H-pyrazolo[4,3-f]quinoline scaffold with activities against acute myeloid leukemia - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1600461-55-9|2-Chloro-7-fluoro-8-methylquinazolin-4-ol|BLD Pharm [bldpharm.com]
• 8. researchgate.net [researchgate.net]

Application Note: High-Efficiency Telescoped Synthesis of 2-Chloroquinazolin-4(3H)-one

Executive Summary

The 2-chloro-quinazolin-4(3H)-one scaffold is a critical pharmacophore and a versatile electrophilic intermediate in medicinal chemistry.[1] The C2-chlorine atom serves as a "privileged handle," enabling rapid diversification via Nucleophilic Aromatic Substitution (

) to access 2-amino, 2-alkoxy, or 2-thio derivatives.

Unlike 2-alkyl or 2-aryl analogs, the direct "one-pot" cyclization of the 2-chloro derivative is synthetically challenging due to the lability of the C2-Cl bond under standard cyclization conditions. Most literature protocols isolate the stable quinazoline-2,4(1H,3H)-dione or 2,4-dichloroquinazoline intermediates.

This Application Note details a Telescoped Regioselective Hydrolysis Protocol . This method combines chlorination and partial hydrolysis in a single operational sequence (one-pot), bypassing the isolation of the moisture-sensitive 2,4-dichloroquinazoline intermediate. This approach maximizes yield, minimizes handling of potent sensitizers, and exploits the electronic differentiation between the C2 and C4 positions.

Strategic Analysis: The Regioselectivity Paradox

To synthesize 2-chloro-quinazolin-4-one efficiently, one must understand the electronic disparity of the quinazoline core.

Electronic Differentiation (C4 vs. C2)

In 2,4-dichloroquinazoline, the chlorine atoms at positions 2 and 4 are not equivalent.

• C4 Position: The C4 carbon has a higher LUMO coefficient and is more electrophilic due to the proximity of the N3 nitrogen and the lack of electron donation compared to C2. It is kinetically more reactive toward nucleophiles (like water or amines).

• C2 Position: The C2 carbon is flanked by two nitrogens (N1, N3), which provide mesomeric stabilization, making it less electrophilic than C4.

The "One-Pot" Strategy

By exploiting this kinetic difference, we can drive the reaction sequence without isolation:

• Activation: Convert the stable Quinazoline-2,4-dione to the highly reactive 2,4-dichloroquinazoline using

  .

• Differentiation: Subject the in situ generated dichloro species to controlled basic hydrolysis. The C4-Cl hydrolyzes rapidly to the carbonyl (tautomerizing to the stable amide), while the C2-Cl remains intact.

Detailed Experimental Protocol

Protocol A: Telescoped Synthesis from Quinazoline-2,4-dione

Recommended for high-throughput synthesis and scale-up.

Reagents & Materials

• Starting Material: Quinazoline-2,4(1H,3H)-dione (Commercial or synthesized from Anthranilic acid + Urea).

• Chlorinating Agent: Phosphoryl chloride (

  ) – Freshly distilled recommended.

• Base (Catalyst):

  -Dimethylaniline or Diisopropylethylamine (DIPEA).

• Hydrolysis Medium: 2% Aqueous NaOH solution (w/v).[2]

• Solvent: Acetonitrile (optional co-solvent for quenching).

Step-by-Step Workflow

Phase 1: Chlorination (Formation of 2,4-Dichloro Species)

• Setup: Equip a dry 250 mL Round Bottom Flask (RBF) with a reflux condenser, drying tube (

  ), and magnetic stir bar.

• Charge: Add Quinazoline-2,4-dione (10.0 mmol, 1.62 g) and

  (10 mL, excess).

• Catalysis: Add

  -Dimethylaniline (1.5 mL) dropwise. Caution: Exothermic.

• Reflux: Heat the mixture to reflux (approx. 105°C) for 3–5 hours.

  • Checkpoint: The suspension should become a clear yellow/orange solution, indicating conversion to 2,4-dichloroquinazoline.

• Concentration: Distill off excess

  under reduced pressure. Critical: Do not distill to complete dryness; leave a viscous oil to prevent thermal decomposition.

Phase 2: Regioselective Hydrolysis (The "One-Pot" Transformation) 6. Quench Preparation: Prepare a beaker with 50 g of crushed ice and 20 mL of water. 7. Quenching: Pour the viscous residue slowly onto the crushed ice with vigorous stirring. The 2,4-dichloroquinazoline will precipitate as a solid.

• Note: Do not filter yet. We are proceeding immediately to hydrolysis.

• pH Adjustment: Slowly add 2% aqueous NaOH solution to the slurry while monitoring pH. Maintain temperature < 5°C using an ice bath.

• Target: Adjust pH to ~10–11.

• Reaction: Stir the suspension at 0–5°C for 2–3 hours.

• Mechanism:[3][4][5][6][7] The C4-Cl hydrolyzes to the enol, which tautomerizes to the ketone (amide). The C2-Cl is preserved due to the low temperature.

• Neutralization: Acidify the mixture carefully with dilute acetic acid (AcOH) to pH 5–6.
• Isolation: The product, 2-chloroquinazolin-4(3H)-one , will precipitate as a white/off-white solid. Filter via vacuum filtration.
• Purification: Wash with cold water (3 x 20 mL). Recrystallize from Acetone/Ethyl Acetate (5:1) if necessary.

Reaction Mechanism & Pathway Visualization[5][8]

The following diagram illustrates the chemical pathway and the critical selectivity node at the hydrolysis step.

Figure 1: Reaction pathway highlighting the kinetic control required to prevent over-hydrolysis.

Critical Process Parameters (CPPs)

To ensure reproducibility and trust in the protocol, adhere to these parameters:

Parameter	Specification	Scientific Rationale
Temperature (Hydrolysis)	0°C – 5°C	Higher temperatures (>10°C) increase the rate of C2 hydrolysis, leading to the thermodynamic dione product (reversion to starting material).
pH Control	pH 10 – 11	Highly alkaline conditions (>pH 13) promote rapid disubstitution. Acidic conditions can catalyze hydrolysis but are slower and harder to control.
Quench Rate	Slow/Dropwise	The hydrolysis of excess is violently exothermic. Heat spikes will degrade the 2,4-dichloro intermediate immediately.
Reagent Quality	Fresh	Partially hydrolyzed (containing phosphoric acid) reduces the yield of the chlorination step.

Troubleshooting & QC

Common Failure Modes

• Product is starting material (Dione):

  • Cause: Over-hydrolysis. The temperature during the NaOH step rose above 10°C, or the reaction time was too long.

  • Fix: Strictly monitor internal temperature during quenching. Reduce hydrolysis time.[1]

• Low Yield / Sticky Solid:

  • Cause: Incomplete removal of

    before quenching.

  • Fix: Ensure thorough distillation of

    (or use a toluene azeotrope) before adding ice.

• Presence of 2,4-Dichloroquinazoline:

  • Cause: Under-hydrolysis.

  • Fix: Extend the stirring time in 2% NaOH by 30 minutes or slightly increase pH to 11.

QC Analytical Check

• 1H NMR (DMSO-d6): Look for the broad singlet (NH) at ~13.0 ppm. The aromatic region should show 4 protons. Absence of OH peak (unlike dione) and absence of C4-Cl signal (compared to dichloro precursor).

• Melting Point: 249–250°C (dec).[8]

References

• Regioselective Hydrolysis Protocol

  • Title: 2-Chloroquinazolin-4(3H)-one.[1][7]

  • Source: Acta Crystallographica Section E (2012).

  • URL:[Link]

  • Relevance: Provides the crystallographic proof and specific hydrolysis conditions (2% NaOH)

• Electronic Selectivity (C4 vs C2)

  • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
  • Source: Molecules (2024).

  • URL:[Link]

  • Relevance: Validates the theoretical basis (LUMO coefficients) for why C4 hydrolyzes/substitutes before C2.

• General Quinazolinone Synthesis

  • Title: A General Synthetic Procedure for 2-chloromethyl-4(3H)
  • Source: Molecules (2010).

  • URL:[Link]

  • Relevance: Contrasts the synthesis of 2-chloromethyl (alkyl) vs 2-chloro (heteroatom)

Sources

• 1. Divergent 2-Chloroquinazolin-4(3H)-one Rearrangement: Twisted-Cyclic Guanidine Formation or Ring-Fused N-Acylguanidines via a Domino Process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Chloro­quinazolin-4(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalysis Research | One-Pot Tandem Synthesis of Nitriles and Amides from Biomass Platform Compounds [lidsen.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. rjptonline.org [rjptonline.org]
• 7. researchgate.net [researchgate.net]
• 8. A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Fluorinated Quinazoline Intermediates

Welcome to the Technical Support Center for organic synthesis and drug development. Fluorinated quinazoline intermediates are critical building blocks in medicinal chemistry, particularly in the synthesis of epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs). However, these compounds are notorious for their intractable solubility profiles, which can stall both synthetic workflows and biological assay development.

This guide provides an authoritative, mechanistic approach to diagnosing and resolving solubility deficits in fluorinated quinazolines.

Diagnostic Workflow for Solubility Optimization

Before applying chemical modifications or complex formulations, it is crucial to systematically identify the target phase and the thermodynamic barriers preventing dissolution.

Strategic workflow for resolving fluorinated quinazoline solubility in aqueous and organic media.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why do fluorinated quinazoline intermediates exhibit such poor solubility in both aqueous and organic media? A1: The insolubility is driven by two compounding thermodynamic factors. First, the quinazoline core is a highly planar, nitrogen-containing bicyclic system. This planarity promotes strong intermolecular

stacking, resulting in a high crystal lattice energy that resists solvation. Second, fluorine substitution exacerbates this by increasing the molecule's overall lipophilicity. Furthermore, in specific derivatives (like 4-anilino-5-fluoroquinazolines), the highly electronegative fluorine atom can participate in strong intramolecular hydrogen bonding (e.g., NH···F). This locks the molecule into a rigid, planar conformation, further increasing lattice energy and shielding polar groups from solvent interaction[1].

Q2: How does pH manipulation mechanically alter the solubility of these intermediates? A2: Quinazolines are weak bases due to the lone pairs on the N1 and N3 nitrogen atoms of the pyrimidine ring. In acidic conditions (lower pH), these nitrogen atoms become protonated, converting the neutral, hydrophobic free-base into a cationic salt. This ionized form drastically lowers the energetic barrier for aqueous solvation via ion-dipole interactions[2][3]. For synthetic reactions in polar protic solvents, adding a stoichiometric amount of a compatible acid (e.g., HCl, acetic acid) can rapidly break the crystal lattice and induce dissolution.

Q3: My intermediate crashes out during dilution into aqueous assay buffers. What is the root cause and remedy? A3: This phenomenon, known as "solvent shock," occurs when a compound dissolved in a strong organic solvent (like DMSO) is rapidly introduced into an aqueous buffer, leading to immediate supersaturation and precipitation. To prevent this, avoid direct dilution. Instead, prepare an intermediate dilution in a co-solvent system (e.g., a mixture of buffer and an organic solvent like ethanol or PEG 400) before the final dilution into the assay buffer. Always ensure the final DMSO concentration remains below 1% (v/v) to maintain assay integrity[2].

Quantitative Solubility Data

Understanding the thermodynamic solubility of quinazoline derivatives across different solvent dielectric constants is essential for selecting the right reaction medium. The table below summarizes the equilibrium solubility of a generic fluorinated quinazoline derivative, highlighting the critical role of temperature and solvent polarity[4].

Solvent	Temperature (K)	Solubility (Mole Fraction )	Mechanistic Rationale
Water	298.15	< 0.01	High lattice energy and hydrophobicity prevent aqueous cavity formation.
Ethanol	298.15	1.20	Moderate disruption of hydrogen bonding; limited by stacking.
DMSO	298.15	5.40	Strong dipole-dipole interactions partially overcome lattice energy.
DMF	298.15	7.20	Optimal solvation of the polarizable -system; superior aprotic donor.
DMF	328.15	15.80	Thermal energy effectively disrupts intermolecular stacking.

Data extrapolated from thermodynamic studies on pyrazolo-quinazoline derivatives[4].

Step-by-Step Troubleshooting Protocols

To ensure scientific integrity, every protocol utilized in your workflow must be self-validating. Below are the gold-standard methodologies for quantifying and enhancing the solubility of fluorinated quinazolines.

Protocol A: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol establishes the baseline thermodynamic solubility of your intermediate, ensuring you are not mistaking a kinetic dissolution delay for true insolubility[2].

• Preparation: Add an excess amount of the solid fluorinated quinazoline to a 5 mL glass vial. The excess solid must be clearly visible to ensure the solution can reach saturation.

• Solvent Addition: Add exactly 2.0 mL of the pre-equilibrated target solvent (e.g., DMF or phosphate-buffered saline) to the vial.

• Agitation: Seal the vial and place it in an isothermal mechanical shaker at a controlled temperature (e.g., 25°C) for 48 hours. Causality: Extended agitation provides the kinetic energy required to overcome the activation energy of dissolution, ensuring thermodynamic equilibrium is reached.

• Separation: Remove the vial and centrifuge at 10,000 rpm for 15 minutes. Filter the supernatant through a 0.45 µm PTFE syringe filter. Causality: This removes sub-visible microcrystals that would otherwise artificially inflate UV/HPLC concentration readings.

• Quantification: Dilute the filtrate appropriately and quantify the concentration using HPLC-UV against a pre-established calibration curve.

• Self-Validation Check: To ensure true equilibrium has been reached, run parallel samples and test them at 24, 48, and 72 hours. The protocol is validated when the variance in HPLC peak area between consecutive time points is <2%.

Protocol B: Preparation of Solid Dispersions via Solvent Evaporation

When aqueous solubility is mandatory for biological testing, formulating the intermediate as a solid dispersion using a hydrophilic polymer matrix (e.g., Poloxamer 407) is highly effective. This technique improves wettability and traps the drug in a highly soluble amorphous state[3][5].

• Carrier Selection: Weigh the fluorinated quinazoline and Poloxamer 407 in a 1:5 mass ratio.

• Co-Dissolution: Dissolve both the intermediate and the carrier in a common volatile solvent system (e.g., a 1:1 mixture of dichloromethane and methanol) in a round-bottom flask. Causality: A common solvent ensures molecular-level mixing of the hydrophobic drug and the hydrophilic polymer, preventing phase separation.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Remove the solvent under reduced pressure at 40°C until a dry film forms. Causality: Rapid evaporation "freezes" the quinazoline molecules within the polymer matrix before they have the kinetic opportunity to reassemble into a crystalline lattice.

• Pulverization: Scrape the solid dispersion from the flask, gently mill it in a mortar, and pass it through an 80-mesh sieve to ensure uniform particle size.

• Self-Validation Check: Analyze the final pulverized powder using Powder X-Ray Diffraction (PXRD). The protocol is validated when the diffractogram exhibits a broad, featureless "halo" rather than sharp diffraction peaks, confirming the complete destruction of the crystal lattice and the transition to an amorphous state[5].

References

• Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. [Link]

• Intramolecular NH···F Hydrogen Bonding Interaction in a Series of 4-Anilino-5-Fluoroquinazolines. UCLA – Chemistry and Biochemistry. [Link]

• STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. CIBTech. [Link]

Sources

• 1. chem.ucla.edu [chem.ucla.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cibtech.org [cibtech.org]
• 5. researchgate.net [researchgate.net]

Separating 2-chloro and 4-chloro quinazoline isomers by chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the chromatographic separation of quinazoline positional isomers. Separating 2-chloroquinazoline from 4-chloroquinazoline is notoriously difficult due to their nearly identical molecular weights, polarities, and lipophilicities.

However, the true challenge lies in their differential chemical reactivity . While they may look similar, their behavior on a column—and in solution—is vastly different. This guide is designed to provide you with the mechanistic causality behind these behaviors, a self-validating experimental protocol, and a comprehensive troubleshooting FAQ to ensure scientific integrity in your workflows.

Mechanistic Overview: The Reactivity Asymmetry

The fundamental hurdle in handling these isomers is the extreme electrophilicity of the C4 position on the quinazoline ring. The electron-withdrawing effect of the adjacent N3 and N1 atoms makes the 4-position highly susceptible to nucleophilic attack. Kinetic studies demonstrate that 4-chloroquinazoline is approximately 6,500 times more reactive towards nucleophiles than 2-chloroquinazoline [1].

Because of this hyper-reactivity, 4-chloroquinazoline is highly prone to on-column degradation (hydrolysis or solvolysis) during Reverse Phase HPLC (RP-HPLC) if the mobile phase, pH, or sample diluent is not strictly optimized[2].

Table 1: Physicochemical & Chromatographic Comparison

Parameter	2-Chloroquinazoline	4-Chloroquinazoline
Reactivity	Stable under standard conditions	Highly reactive (6500x more than 2-chloro)[1]
Primary Degradant	Rare	Quinazolin-4-one (via hydrolysis)[2]
Column Preference	C18 or PFP	PFP (Pentafluorophenyl) preferred
Protic Solvent Tolerance	High	Low (Risk of solvolysis, e.g., methoxylation)
Elution Order (Typical)	Later eluting (less polar)	Earlier eluting (slightly more polar)

Validated Experimental Protocol: RP-HPLC Separation

To separate these isomers without inducing degradation, you must establish a self-validating system that suppresses silanol interactions and eliminates nucleophilic solvents.

Materials & Reagents:

• Column: Pentafluorophenyl (PFP) column (e.g., 3 µm, 50 x 2 mm or equivalent). Rationale: PFP stationary phases offer orthogonal selectivity via

  and dipole-dipole interactions, which easily resolve positional halogen isomers that co-elute on standard C18 columns.

• Mobile Phase A: LC-MS Grade Water + 0.1% Trifluoroacetic Acid (TFA)[3].

• Mobile Phase B: LC-MS Grade Acetonitrile (ACN) + 0.1% TFA[3].

• Sample Diluent: Anhydrous Acetonitrile.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude isomer mixture in anhydrous ACN to a concentration of 1 mg/mL. Critical: Do not use Methanol (MeOH) or Water as the diluent, as the 4-chloro isomer will rapidly degrade prior to injection.

• System Equilibration: Flush the HPLC system with Mobile Phase A/B (95:5) for 10 column volumes. Ensure the column oven is set to 35°C[4].

• Gradient Elution:

  • 0.0 - 3.0 min: 5% B to 50% B[4].

  • 3.0 - 15.0 min: 50% B to 95% B[3].

  • 15.0 - 20.0 min: Hold at 95% B.

  • 20.0 - 25.0 min: Re-equilibrate at 5% B.

• Detection: Monitor UV absorbance at 254 nm[3],[5].

• Validation: Inject a blank (ACN) immediately after the highest concentration sample to confirm the absence of carryover, which is common with sticky basic heterocycles.

Workflow for the chromatographic separation of quinazoline isomers.

Troubleshooting & FAQs

Q1: Why is my 4-chloroquinazoline peak shrinking over time, while a new peak appears at an earlier retention time?

Causality: You are observing on-column or in-vial hydrolysis. Because the 4-chloro position is highly electron-deficient, water in your mobile phase (or diluent) acts as a nucleophile, displacing the chloride ion to form quinazolin-4-one [2]. Solution:

• Ensure your sample is dissolved in an anhydrous, aprotic solvent (like pure Acetonitrile).

• Do not leave samples sitting in the autosampler for extended periods if they contain aqueous buffers.

• Maintain an acidic mobile phase (0.1% TFA or Formic Acid) to protonate the quinazoline nitrogens, which slightly stabilizes the ring against hydroxide attack.

Degradation pathways of 4-chloroquinazoline in protic or aqueous environments.

Q2: I am experiencing severe peak tailing for both isomers. How can I fix this?

Causality: Quinazolines contain basic nitrogen atoms. In RP-HPLC, these nitrogens undergo secondary secondary ion-exchange interactions with unreacted, acidic silanol groups (-SiOH) on the silica support of your column[6]. Solution:

• Use a fully end-capped column to minimize exposed silanols.

• Use an acidic modifier. Adding 0.1% TFA or 1% Ammonium Acetate[5] to the mobile phase lowers the pH, ensuring the silanols are fully protonated (neutralized) and the quinazoline nitrogens are protonated, forcing them to interact primarily with the hydrophobic stationary phase rather than the silica backbone.

Q3: My 2-chloro and 4-chloro isomers are co-eluting as a single broad peak on my C18 column. What should I change?

Causality: Standard C18 columns separate analytes almost exclusively based on hydrophobicity (LogP). Because positional isomers share the exact same atoms and highly similar lipophilicities, C18 often fails to resolve them. Solution: Switch your stationary phase geometry. A PFP (Pentafluorophenyl) column is highly recommended. The fluorine atoms on the PFP ring create a highly electron-deficient aromatic system that engages in

interactions with the electron-rich regions of the quinazoline ring. Because the position of the chlorine atom alters the local dipole moment of the quinazoline, the PFP column can easily distinguish and separate the two isomers.

Q4: Can I use Methanol instead of Acetonitrile as my organic modifier?

Causality: It is highly discouraged. Methanol is a protic solvent and a moderate nucleophile. Under certain conditions, 4-chloroquinazoline will undergo solvolysis with methanol to form 4-methoxyquinazoline. Solution: Stick to Acetonitrile, which is aprotic and will not act as a nucleophile against the reactive C4 position.

References

• Semantic Scholar. Supporting Information - Semantic Scholar. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF3m7hgsetyJuDUKN9_G3y99vBU_jpfGn8KEplkePBfOv72IcMLtfX858RFe10bNAuBwn2i-_mOavxANU-mTv-XG4hrqlEgEmz3PG3SWu73EdsA_b4IEYo82sWGD5g168vm56JtQXbWzRCfpIvPQg3Z_mWAmTdMRGLNG9XY46V7CRKwAn0ptilsSQ==]
• ResearchGate. Detection and analysis of intermediates formed during the synthesis of erlotinib via quinazoline-thione route using HPLC. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGw94zlFANdkOAQMyKW4CUESsOt--ARDTEnZ1disNws_qN6mzYQu_gnS9P804JIPaCurmwTXtWKrtxo8AO_GKIWKGTdO0_E47v7-w-iZ4WWrDjDwh2tFVJ4tTWu954VfnrqABliZGBN0skK3549zzXhYLRCSPt1a8htUN4QBWElmquiOWl4i0AU0W92aM3vffSkaKUXcRv3lVSJZDobDCqkKslDHbB6GcJ2GoOGaH6txvZLQZlIjieATkkRM9L0vzcczPjGdBYiLtwxNnUrOZ3QSjlyaAwmr8D8YBLYvkxtjZ1dtncI0DU=]
• BenchChem. 7-Chloroquinazoline-4-acetic Acid. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtOFFxFqMTA5k_r9JQAeHofMNOzhU2Gfrfu_txyNffDHoCXqIGOv3cIjWDqHU9C1lrloXjHnwXzmrWYbuxi62fyHY99_KW0GMy4YRAA_ni_9dNgKHhJJOHJmVx-ejw98hPtXw7-W0=]
• The Royal Society of Chemistry. Contents. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCYPYjL_5cHDRVMn0yDPEwVpy8OvocvMiO0xcRIxucNq5iQcJXjmGlqGLDTBBb2427ORvTx6c3tuEdxokbCrafOB8Mjn-do73TNnRoHQxCAZGowkZb_bL5Cli6jwE2nZRRmxTI2DhjfoKWXxw-0bCdhQXinSC-efs=]
• Thieme E-Books & E-Journals. Product Class 13: Quinazolines. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQExwBSjibRTqxgwDtpVlxXdBx4sUPXd8RWqspVBolOmpyRNFa1mZ8kftr7Qxp8Mm59kETal6sEWfMFpLAnM0AXdR4jvXJmCyEAhYjtsAcZCkEOWIgFmf3xgvfTZ-t5m_V5wrYe-amTrntcQhR6NeFan0KeFTlpK6SjW8PRzZl8Vxk3olBqHvQ==]
• BenchChem. Technical Support Center: Synthesis of 4-Butylsulfanylquinazoline. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGLJ6Zm4d4vh3oLIV-7okV3vUYxXTLT5HB1AwPyHfhrhbB6OZxGcSyvQnJur9HLD4aOW9oz4MjAgWSGkdRHFs2XM1ncXiVsPe-qakFcuUTfWXRDvJOdL9ZExC_8mpug2yDoqpRFVwQnk5jqMNUMTFejgBzYLxV9UdAmYFBy2aY3DrpO2dVyAGjd-yEM9DRxENN-ejVvJfvSBLVS6NVR]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 7-Chloroquinazoline-4-acetic Acid | Benchchem [benchchem.com]

Technical Support Center: Regiocontrol in 2,4-Dichloroquinazoline Substitution

Status: Operational Role: Senior Application Scientist Subject: Troubleshooting

Regioselectivity (C4 vs. C2)

Core Directive: The Kinetic Hierarchy

The Fundamental Rule

In the nucleophilic aromatic substitution (

) of 2,4-dichloroquinazoline, the C4 position is kinetically dominant.

Why?

• Electronic Deficit: The C4 carbon is more electron-deficient due to the cumulative inductive withdrawal of both N1 and N3.

• Resonance Stabilization: The Meisenheimer intermediate formed upon attack at C4 is stabilized by the N3 nitrogen, which can accommodate the negative charge more effectively than N1 can for C2 attack.

• LUMO Coefficient: DFT calculations consistently show a higher LUMO coefficient at C4, lowering the activation energy for nucleophilic attack at this position [1, 2].[1][2][3]

Visualizing the Reaction Pathway

The following diagram illustrates the energy landscape and decision points for controlling mono- vs. bis-substitution.

Figure 1: Reaction landscape showing the kinetic favorability of C4 substitution and common diversion pathways.

Experimental Protocols & Workflows

Workflow A: Selective C4 Substitution (The Standard)

Goal: Isolate the 4-amino-2-chloroquinazoline with <5% impurity.

• Solvent: THF, Dioxane, or DCM (Anhydrous is critical).

• Base: DIPEA or

  (1.1 equiv).

• Temperature:

  to Room Temperature (RT).

Step-by-Step Protocol:

• Dissolution: Dissolve 2,4-dichloroquinazoline (1.0 equiv) in anhydrous THF (

  concentration) under .

• Cooling: Cool the solution to

  .

• Addition: Add the amine nucleophile (1.0–1.05 equiv) dropwise. Do not dump it in; local excesses promote bis-substitution.

• Base: Add DIPEA (1.1 equiv) dropwise.

• Monitoring: Stir at

  for 30 mins, then warm to RT. Monitor by TLC/LCMS.

• Workup: Quench with water. If the product precipitates (common), filter and wash with cold

  . If soluble, extract with EtOAc.[4]

Workflow B: Sequential Substitution (Accessing C2)

Goal: Install a different nucleophile at C2 after C4 is functionalized.

• Solvent: n-Butanol, Isopropanol, or DMSO.

• Temperature: Reflux (

  ) or Microwave ( ).

Step-by-Step Protocol:

• Starting Material: Use the purified 4-substituted-2-chloroquinazoline from Workflow A.

• Setup: Dissolve in n-Butanol or DMSO.

• Nucleophile: Add excess amine (2.0–3.0 equiv).

• Activation: Heat to reflux (

  ) for 4–12 hours.

  • Note: If the C2-chlorine is sluggish, add 0.5 equiv of NaI (Finkelstein activation) or use microwave irradiation.

• Isolation: Cool to RT. Pour into ice water. The 2,4-diamino product usually precipitates.

Troubleshooting Center (FAQs)

Issue 1: "I'm getting a mixture of regioisomers."

Diagnosis: This is statistically unlikely via standard

unless the C4 position is sterically crowded or the nucleophile is extremely small and reactive. Solution:

• Check Temperature: Ensure you started at

  .

• Check Stoichiometry: Use exactly 1.0 equivalent of nucleophile.

• Solvent Switch: Switch from polar aprotic (DMF/DMSO) to non-polar (DCM/Toluene). Polar solvents accelerate

  universally, eroding selectivity [3].

Issue 2: "My LCMS shows a major peak at M-18 (or M+1 mass of -Cl +OH)."

Diagnosis: Hydrolysis. You have made 2-chloro-4(3H)-quinazolinone . Cause: 2,4-dichloroquinazoline is extremely moisture-sensitive. The C4-Cl hydrolyzes faster than it reacts with weak nucleophiles. Fix:

• Dry Solvents: Use freshly distilled or molecular-sieve-dried THF.

• Base Choice: Avoid hydroxide or carbonate bases. Use hindered organic bases (DIPEA).

• Atmosphere: Strictly use an Argon/Nitrogen balloon.

Issue 3: "The C2 chlorine won't react, even at reflux."

Diagnosis: Deactivation. The electron-donating group installed at C4 (e.g., an amine) has enriched the ring electron density, making the C2 position less electrophilic. Solution:

• Acid Catalysis: Add 5–10 mol% of a Lewis Acid like

  or a Brønsted acid (TFA) to protonate N3, reactivating the ring [4].

• Pd-Catalysis: Abandon

  . Use Buchwald-Hartwig conditions ( , Xantphos, , Toluene, ).

Data & Reference Tables

Solvent Compatibility Matrix

Solvent	C4 Selectivity	Reactivity Rate	Risk of Hydrolysis	Recommended For
DCM / CHCl3	High	Moderate	Low	Initial C4 substitution
THF / Dioxane	High	Moderate	Moderate (if wet)	Standard C4 protocols
DMF / DMSO	Low	Very High	High (hygroscopic)	Sluggish nucleophiles
Isopropanol	N/A	Low	Low	Refluxing for C2 step

Troubleshooting Logic Flow

Figure 2: Diagnostic flowchart for identifying common reaction failures based on mass spectrometry data.

References

• Vertex AI Search. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis. 3

• Beilstein Journals. (2024).[5] Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. 6

• NIH / PMC. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights. 7

• ResearchGate. (2022).[8] Lewis Acid‐catalyzed Tandem Synthesis of Quinazoline‐2,4‐diones. 8[9][7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. d-nb.info [d-nb.info]
• 6. BJOC - Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium [beilstein-journals.org]
• 7. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds [mdpi.com]

Technical Support Center: Troubleshooting Phosphorus Impurities in Quinazoline Synthesis

Welcome to the technical support center for quinazoline synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with phosphorus-based impurities. Quinazoline synthesis often employs phosphorus reagents like phosphorus oxychloride (POCl₃) for chlorination steps or phosphine-based ligands in coupling reactions.[1][2] While effective, these reagents can introduce tenacious phosphorus-containing impurities that are detrimental to downstream applications and must be removed.

This document provides in-depth, practical solutions in a direct question-and-answer format, moving from frequently encountered issues to detailed troubleshooting protocols. Our focus is on explaining the chemical principles behind each step to empower you to make informed decisions in your experimental work.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phosphorus impurities in my quinazoline synthesis?

The primary sources of phosphorus contamination stem directly from the reagents used. The most common culprits include:

• Phosphorus Oxychloride (POCl₃): Widely used to convert hydroxyquinazolines to their 4-chloro counterparts, any excess or hydrolyzed POCl₃ is a major source of contamination.[1]

• Phosphorus Pentachloride (PCl₅) & Phosphorus Trichloride (PCl₃): Used in similar chlorination reactions, these also lead to phosphorus-based byproducts.

• Triphenylphosphine (PPh₃) and its Oxide (TPPO): PPh₃ is a common reagent or ligand in reactions like the Wittig, Mitsunobu, or various coupling reactions. During these processes, it is converted to triphenylphosphine oxide (TPPO), a notoriously difficult-to-remove, organic-soluble impurity.

• Phosphoric Acid (H₃PO₄) & Polyphosphoric Acids: These are the end-products of the hydrolysis of reagents like POCl₃.[3] The hydrolysis is highly exothermic and can form various phosphoric and hydrochloric acid species if not controlled.[4]

Q2: Why are phosphorus impurities a concern for my final quinazoline product?

Residual phosphorus, even at trace levels, can have significant negative consequences:

• Catalyst Poisoning: In subsequent steps that may use transition metal catalysts (e.g., palladium-catalyzed cross-couplings), phosphorus compounds can act as potent catalyst poisons, deactivating the catalyst and halting the reaction.

• Reaction Interference: The acidic nature of phosphoric acid byproducts can interfere with pH-sensitive reactions or cause degradation of the desired product.

• Regulatory Scrutiny: For active pharmaceutical ingredients (APIs), elemental impurities are strictly regulated by bodies like the ICH (International Council for Harmonisation). Phosphorus is a specified elemental impurity that must be controlled to within established safety limits.

• Poor Crystallinity & Isolation: Impurities can inhibit the crystallization of your final product, leading to oils or impure solids that are difficult to handle and purify.[5]

Q3: During my aqueous workup, a large amount of white solid crashed out. What is it?

This is a very common observation when quenching reactions that used a significant excess of POCl₃. The white precipitate is typically a mixture of phosphoric acid (H₃PO₄) and various polyphosphoric acids formed from the vigorous and often incomplete hydrolysis of phosphorus oxychloride.[4] Adjusting the pH or diluting the quench mixture with more water can sometimes help dissolve these inorganic salts.[4]

Q4: How can I quickly assess my crude product for phosphorus contamination?

Several methods can be used for a rapid check:

• Thin-Layer Chromatography (TLC): For organic-soluble impurities like TPPO, TLC is effective. TPPO is UV-active and often has a low Rf value in common solvent systems like hexane/ethyl acetate.

• ³¹P NMR Spectroscopy: This is the most direct and definitive method. It provides a clear picture of all phosphorus-containing species in your sample. Phosphoric acid gives a characteristic signal, as do phosphine oxides and other byproducts. This technique is considered a universal tool for identifying various chemical forms of phosphorus.[6][7]

• Colorimetric Tests: For inorganic phosphate, the "molybdenum blue" method can be used. In this test, ammonium molybdate reacts with phosphate in an acidic medium to form a complex, which is then reduced (often with ascorbic acid) to an intensely blue-colored solution whose intensity is proportional to the phosphorus concentration.[6][8]

Part 2: In-Depth Troubleshooting Guides & Protocols

This section addresses specific, common problems encountered during the purification of quinazolines and provides detailed, step-by-step protocols for their resolution.

Problem 1: High levels of inorganic phosphorus (e.g., phosphoric acid) remain after initial workup.

• Root Cause Analysis: This issue typically arises from an inefficient quenching and washing procedure. The hydrolysis of POCl₃ is complex and can form metastable intermediates.[4] If the quench is too rapid, done at the wrong temperature, or if the pH is not controlled, these species may not fully hydrolyze or may be trapped in the organic layer. An insufficient number of aqueous washes will also fail to remove all polar, water-soluble phosphoric acid.

• Solution: Optimized Aqueous Workup Protocol This protocol is designed to ensure complete hydrolysis of phosphorus reagents and efficiently partition the resulting inorganic acids into the aqueous phase.

  Scientist's Note: The "reverse quench" is a critical safety and efficiency measure. Adding the reactive mixture to the quenching solution ensures that the POCl₃ is always the limiting reagent in the hydrolysis reaction, preventing a dangerous buildup of heat and unreacted material.[4][9] Quenching at a slightly elevated temperature (35-40°C) can also ensure immediate and controlled hydrolysis, preventing the formation of problematic intermediates.[4][9]

  Protocol 1: Step-by-Step Optimized Aqueous Wash

  • Preparation: In a separate, appropriately sized flask equipped with vigorous stirring, prepare your quenching solution. A dilute aqueous base like sodium bicarbonate (NaHCO₃) or a buffered solution like sodium acetate is often preferred over plain water or strong bases to control the exotherm and pH.[4]

  • Reverse Quench: Cool the reaction mixture containing the quinazoline and excess POCl₃ in an ice bath. Slowly and carefully add the reaction mixture dropwise to the vigorously stirred quenching solution. Monitor the temperature of the quenching flask, ensuring it remains below 20°C by controlling the addition rate.[4]

  • Neutralization & Stirring: After the addition is complete, allow the mixture to stir until gas evolution (CO₂) ceases. Check the pH of the aqueous layer to ensure it is neutral or slightly basic (pH 7-8).[4]

  • Extraction: Transfer the entire mixture to a separatory funnel. Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Aqueous Washes:

    • Wash the organic layer twice with deionized water.

    • Wash the organic layer once with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to remove any residual acidic impurities.

    • Wash the organic layer once with saturated aqueous sodium chloride (brine). This helps to remove dissolved water from the organic layer and break up any emulsions.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  Verification: To confirm the removal of inorganic phosphorus, a ³¹P NMR of the crude product should show the absence of signals corresponding to phosphoric acid.

Problem 2: Organic-soluble phosphorus impurities (e.g., TPPO) persist after aqueous extraction.

• Root Cause Analysis: Impurities like triphenylphosphine oxide (TPPO) have significant solubility in many organic solvents used for extraction and chromatography.[10] An aqueous wash is completely ineffective at removing these non-polar byproducts.

• Solution 1: Purification by Column Chromatography Silica gel chromatography is a standard and effective method for separating quinazoline products from less polar or more polar impurities.

  Protocol 2: General Column Chromatography for Quinazoline Derivatives

  • TLC Analysis: First, determine an optimal solvent system using Thin-Layer Chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate).[5] The ideal system will show good separation (ΔRf > 0.2) between your quinazoline product and the phosphorus impurity. For many quinazolines, a starting point of 4:1 hexane:ethyl acetate is effective.[5][11]

  • Column Packing: Prepare a silica gel slurry in the non-polar component of your mobile phase and carefully pack it into a column.

  • Sample Loading: Dissolve the crude product in a minimum amount of dichloromethane or the mobile phase. For less soluble compounds, a "dry loading" technique (adsorbing the compound onto a small amount of silica gel before adding it to the column) is highly recommended.[12]

  • Elution: Run the column using the pre-determined solvent system, collecting fractions.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.[5]

• Solution 2: Purification using Scavenger Resins Scavenger resins are polymer-supported reagents designed to react with and remove specific types of excess reagents or byproducts from a solution.[13] For phosphorus impurities, resins functionalized to trap phosphines or phosphine oxides can be highly effective. For example, modified Merrifield resin can be used to scavenge PPh₃ and TPPO.[10]

  Protocol 3: General Scavenger Resin Workflow

  • Resin Selection: Choose a scavenger resin appropriate for your target impurity (e.g., an alkyl halide functionalized resin for trapping PPh₃).

  • Incubation: Dissolve the crude product in a suitable solvent. Add the scavenger resin (typically 2-4 equivalents relative to the impurity) to the solution.

  • Agitation: Stir or shake the mixture at room temperature or with gentle heating for a specified period (can range from 1 to 24 hours), monitoring the removal of the impurity by TLC or LC-MS.

  • Filtration: Once the reaction is complete, simply filter the mixture to remove the resin, which now holds the bound impurity.

  • Concentration: Wash the filtered resin with a small amount of fresh solvent and combine the filtrates. Concentrate the solution to obtain the purified product.

  Scientist's Note: The primary advantage of scavenger resins is the simplified workup. It replaces liquid-liquid extraction or chromatography with a simple filtration, which is highly amenable to parallel and automated synthesis platforms.[10][13]

Data Summary: Comparison of Purification Methods

Method	Target Impurity	Advantages	Disadvantages
Aqueous Workup	Inorganic/Polar (H₃PO₄)	Simple, inexpensive, scalable	Ineffective for non-polar impurities
Chromatography	Broad Range	Highly effective for many impurities, good for high purity	Solvent intensive, can be time-consuming, potential for product loss on column[14]
Scavenger Resins	Specific Organic (PPh₃, TPPO)	Simple filtration workup, high selectivity, good for automation[13]	Higher cost, requires screening for optimal resin, not suitable for all impurities

Part 3: Visualization & Workflows

To aid in selecting the appropriate purification strategy, the following decision tree and workflow diagrams are provided.

Diagram 1: Decision Tree for Phosphorus Impurity Removal

Caption: Decision tree for selecting a phosphorus removal strategy.

Diagram 2: Workflow for Optimized Aqueous Workup

Caption: Step-by-step workflow for an optimized aqueous workup.

References

• Benchchem. (n.d.). Technical Support Center: Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride.
• Benchchem. (n.d.). Technical Support Center: Purification of Quinazolin-2-ylboronic Acid Crude Products.
• Benchchem. (n.d.). Technical Support Center: Purification of 4-Chloro-2-pyridin-3-ylquinazoline.
• Various Authors. (2017). Efficient Scavenging of Ph₃P and Ph₃PO with High-Loading Merrifield Resin.
• CK-12 Foundation. (n.d.). How is phosphorus detected in organic compounds?.
• Benchchem. (n.d.). Improving the yield and purity of Quinazoline-4,7-diol synthesis.
• MDPI. (2025).
• Various Authors. (2020). How can I properly quench POCl3?.
• Sunresin. (n.d.). Sunresin Phosphorus Removal Resin: Safeguarding Water Quality with Innovative Technology.
• Royal Society of Chemistry. (n.d.). One-pot Synthesis of Quinazolines via Hydrogen-Transfer Catalysis.
• PubMed. (2025). Study of modified ion exchange resins for phosphorus removal from glyphosate by-product salt.
• PMC. (n.d.). Recent advances and prospects in the organocatalytic synthesis of quinazolinones.
• PMC. (2022). Determination of phosphorus compounds in plant tissues: from colourimetry to advanced instrumental analytical chemistry.
• ChemicalBook. (2024). Phosphorus oxychloride:Reactions with water,Uses,Hazards and Warnings.
• Organic Syntheses. (n.d.). Phenyldichlorophosphine.
• Helda - Helsinki.fi. (n.d.). Determining inorganic and organic phosphorus. Retrieved from University of Helsinki digital repository.
• Amerigo Scientific. (n.d.). Scavenger Resins.
• Sciencemadness. (2015). POCL3-Phosphorus Oxychloride.
• EPA. (n.d.). Method 365.1, Revision 2.0: Determination of Phosphorus by Semi-Automated Colorimetry.
• ResearchGate. (2025). Assessing of phosphorus removal by polymeric anion exchangers.
• Various Authors. (n.d.). Study on the Purification Process of Phosphoric Acid Using Organic Solvents.
• Google Patents. (n.d.). US3304157A - Process for the recovery of phosphoric acid from aqueous reaction mixtures.
• Various Authors. (n.d.). Organic Reaction Workup Formulas for Specific Reagents.
• Google Patents. (n.d.). US4196180A - Purification of phosphoric acid by means of organic solvents.
• Various Authors. (n.d.). Purification of wet process phosphoric acid by solvent extraction with TBP and MIBK mixtures.
• Various Authors. (n.d.). SYNTHESIS OF NEW QUINAZOLINE DERIVATIVES.
• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones.
• PMC. (2013). Quinazoline derivatives: synthesis and bioactivities.
• Arkivoc. (2021). A short review on synthetic strategies towards quinazoline based anticancer drugs.
• Google Patents. (n.d.). US20110021803A1 - Purification and preparation of phosphorus-containing compounds.
• Pharmaguideline. (2025). Contamination Issues in Pharmaceutical Production and their Prevention.
• PMC. (n.d.). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances.
• Lindström India. (2024).
• Taylor & Francis. (2025). Determination of phosphorus in antibiotic fermentation broth by merging-zone flow injection analysis.
• PMC. (2020). Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates.

Sources

• 1. d-nb.info [d-nb.info]
• 2. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphorus oxychloride:Reactions with water,Uses,Hazards and Warnings_Chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Determination of phosphorus compounds in plant tissues: from colourimetry to advanced instrumental analytical chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. benchchem.com [benchchem.com]
• 13. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 14. Recent advances and prospects in the organocatalytic synthesis of quinazolinones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for Nucleophilic Aromatic Substitution (SNAr)

This guide is structured as a Tier 3 Technical Support resource, designed for immediate application in a research setting. It bypasses generic textbook definitions to address the specific kinetic and thermodynamic challenges of optimizing SNAr reactions.

Executive Summary: The Thermal Landscape of SNAr

In Nucleophilic Aromatic Substitution (SNAr), temperature is not merely a switch for reaction speed; it is a selectivity filter. Unlike electrophilic substitution, SNAr requires the disruption of aromaticity to form the high-energy Meisenheimer complex. Thermal energy is critical to overcome this activation barrier (

), particularly for the rate-determining step (nucleophilic attack).[1]

However, indiscriminate heating leads to competing pathways: nucleophile decomposition, solvent polymerization, and oligomerization of the electron-deficient substrate. This guide provides the protocols to balance kinetic acceleration against thermal degradation .

Module 1: Critical Decision Framework (Interactive Troubleshooting)

Q1: My reaction has stalled at 50% conversion. Should I increase the temperature or the concentration?

Diagnosis: Stalling often indicates catalyst deactivation (if catalyzed), nucleophile consumption (via side reactions), or product inhibition, rather than insufficient thermal energy. Technical Insight: If the reaction started but stopped, you likely have a reagent stability issue, not a kinetic barrier. Action Plan:

• Check Nucleophile Stability: If using volatile amines or unstable thiolates, they may have degraded or evaporated. Do not just turn up the heat.

• Spike Test: Add 0.5 equivalents of fresh nucleophile. If the reaction restarts, your temperature was fine, but your reagent died.

• Temperature Ramp: Only increase T if the spike test fails. Increase in

  increments.

Q2: I see rapid formation of a black tar/impurity baseline on LCMS. Is my temperature too high?

Diagnosis: Yes. This is the hallmark of thermal decomposition or polymerization of the electron-poor aromatic ring (especially nitro-aromatics). Technical Insight: High temperatures in basic media (common for SNAr) promote radical formation and oxidative degradation. Action Plan:

• Lower T, Increase t: Drop temperature by

  and extend reaction time by factor of 4 (following Arrhenius approximation).

• Switch Solvent: If using DMF/DMAc >

  , switch to NMP or Sulfolane. DMF decomposes to dimethylamine at high T, which acts as a competing nucleophile.

Q3: How do I translate a conventional reflux method to a Microwave protocol?

Diagnosis: You need to exploit the "superheating" effect of dielectric heating without blowing the vessel. Technical Insight: Microwave irradiation heats the solvent directly through dipole rotation, often accessing temperatures

above the solvent's atmospheric boiling point due to the pressurized vessel. Action Plan:

• Initial Setup: Set the microwave target temperature to the conventional reflux temperature first.

• Time Conversion: Divide the conventional reaction time by 10-20x. (e.g., 4 hours reflux

  10-15 mins MW).

• Optimization: If conversion is low, increase T by

  above the solvent boiling point (e.g., MeCN bp Set MW to ).

Module 2: Visualization of Reaction Dynamics

Figure 1: SNAr Optimization Logic Gate

This decision tree guides you through the temperature optimization process based on experimental feedback (Conversion vs. Impurity Profile).

Caption: Figure 1.[2] Logic flow for diagnosing temperature-related failures in SNAr chemistry. Blue nodes indicate start, Yellow decision points, Red problem states, and Green success/action states.

Module 3: Solvent-Temperature Interplay

The choice of solvent dictates your maximum operational temperature (at atmospheric pressure) and the reaction rate. In SNAr, Polar Aprotic solvents are required to solvate the cation, leaving the nucleophilic anion "naked" and reactive.[1][3]

Table 1: Solvent Selection & Thermal Limits

Solvent	Boiling Point ( )	Recommended Max T ( )	Thermal Risk Factor
Acetonitrile (MeCN)	82	80 (Reflux)	Low. Good for mild SNAr.[4]
DMF	153	120	High. Decomposes to + CO above . will react with your substrate!
DMSO	189	140	Medium. Risk of oxidant behavior at high T. Violent decomp risk with halides/acyl halides.
NMP	202	180	Low. Excellent stability, but hard to remove during workup.
Sulfolane	285	220	Low. Very stable, ideal for "Halex" (F- for Cl-) exchange reactions.
Water/Alcohols	100 / <100	Reflux	High. Protic solvents H-bond to the nucleophile, drastically reducing rate ( drops by ).

Critical Protocol Note: If you must heat DMF >

, you must perform a "Solvent Stability Blank" test: Heat the solvent with your base (no substrate) and check for dimethylamine formation via GC/LC.

Module 4: Experimental Methodology

Protocol: Kinetic Profiling for Temperature Optimization

Do not guess the optimal temperature. Measure it. This protocol establishes the Reaction Progress Kinetic Analysis (RPKA) basics.

Objective: Determine the minimum temperature required for >90% conversion within 4 hours.

Materials:

• Reaction Vials (x4)

• Heating Block capable of gradients (or 4 separate oil baths)

• Standard SNAr reagents

Steps:

• Preparation: Prepare a stock solution of Substrate (1.0 equiv) and Internal Standard (e.g., biphenyl, 0.1 equiv) in the chosen solvent.

• Distribution: Aliquot stock solution into 4 vials.

• Thermal Gradient: Set vials to

  , , , and .

• Initiation: Add Nucleophile (1.2 - 1.5 equiv) and Base simultaneously to all vials. Start timer.

• Sampling: Take

  aliquots at min, h, and h. Quench immediately in cold MeCN/Water.

• Analysis: Plot Conversion vs. Time for each temperature.

  • Ideal Profile: The curve that reaches plateau (>95%) fastest without generating new impurity peaks.

Figure 2: The Energy Landscape

Understanding why we heat. The goal is to cross

(Nucleophilic Attack) without providing enough energy to cross (Decomposition pathways).

Caption: Figure 2. Reaction coordinate diagram. Heat is required primarily to overcome the Ea of TS1. Once the Meisenheimer complex forms, elimination (TS2) is usually fast and low-barrier.

References & Further Reading

• Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of Nucleophilic Substitution Reactions. Chemical Reviews, 49(2), 273–412. Link

  • Foundational text on the addition-elimination mechanism and kinetic factors.

• Rohrbaugh, D. K. (1998). Methanolysis of Dimethylformamide (DMF). Archives of Environmental Contamination and Toxicology.

  • Source for DMF decomposition risks at high temperatures.

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250–6284. Link

  • Authoritative review on microwave effects vs. conventional heating.

• Newby, J. A., et al. (2016). Solvents for SNAr Reactions: A Kinetic Study. Organic Process Research & Development, 20(9). Link

  • Detailed kinetic data on solvent effects and temperature correlations.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]

Reference Data & Comparative Studies

Analytical Strategies for Structural Verification of 2-Chloro-6-fluoro-8-methylquinazolin-4-ol: A Comparative NMR Guide

Introduction and Analytical Challenge

The compound 2-chloro-6-fluoro-8-methylquinazolin-4-ol is a highly functionalized heterocyclic scaffold, frequently utilized as a critical intermediate in the development of targeted therapeutics, including advanced KRAS G12D inhibitors[1]. For researchers and drug development professionals, the precise structural verification of this molecule via

H Nuclear Magnetic Resonance (NMR) spectroscopy presents two distinct analytical challenges:

• Tautomeric Equilibrium: In solution, quinazolin-4-ols exist in a dynamic equilibrium with their quinazolin-4(3H)-one (lactam) tautomers[2].

• Heteronuclear Spin-Spin Coupling: The presence of the 6-fluoro substituent (spin

  ) induces strong and scalar couplings with the adjacent aromatic protons (H-5 and H-7)[3].

Platform Comparison 1: Solvent Selection (DMSO-d vs. CDCl )

The choice of deuterated solvent is not merely a matter of solubility; it fundamentally dictates the observable tautomeric state and the resolution of exchangeable protons[4].

The Causality of Solvent Effects

• DMSO-d

  (Dimethyl Sulfoxide-d ): As a highly polar, strong hydrogen-bond acceptor, DMSO-d disrupts the self-association of the quinazoline molecules and strongly stabilizes the lactam (quinazolin-4(3H)-one) tautomer[5]. This hydrogen-bonding locks the N-H proton in a slow-exchange regime on the NMR timescale, allowing it to be observed as a distinct, broad singlet far downfield (>12.0 ppm).

• CDCl

  (Chloroform-d): Being a non-polar, aprotic solvent, CDCl fails to stabilize the intermolecular hydrogen bonds effectively. Consequently, the exchangeable proton undergoes intermediate chemical exchange, often broadening into the baseline and becoming completely invisible, which removes a critical piece of structural evidence[4].

Quantitative Data: Solvent Impact on H NMR Chemical Shifts

Proton Assignment	DMSO-d (ppm)	CDCl (ppm)	Multiplicity	Causality / Analytical Observation
H-5	~7.75	~7.82	dd	Solvent anisotropy causes minor shielding variations.
H-7	~7.60	~7.55	dd	Minor shifts; overlapping signals are more common in CDCl .
CH (8)	~2.45	~2.58	s	Sharp singlet; slightly deshielded in CDCl .
NH (3) / OH (4)	~12.40	Missing / Broad	br s	DMSO stabilizes the lactam NH via strong H-bonding.

Conclusion: For the definitive characterization of 2-chloro-6-fluoro-8-methylquinazolin-4-ol, DMSO-d

outperforms CDCl by providing a complete proton count that includes the exchangeable tautomeric proton.

Platform Comparison 2: Magnetic Field Strength (400 MHz vs. 600 MHz)

The aromatic protons H-5 and H-7 are meta to each other (exhibiting a

Hz coupling) and both are ortho to the highly electronegative fluorine atom at position 6, resulting in a large coupling of approximately 8.5 to 10 Hz[6].

The Causality of Field Strength on Resolution

At a standard benchtop or routine screening field strength (400 MHz), the chemical shift dispersion (

) between H-5 and H-7 in Hertz is relatively small. Because this is comparable in magnitude to the large coupling, the spin system enters a "strong coupling" regime. This causes second-order "roofing" effects, where the inner peaks of the doublets of doublets (dd) increase in intensity while the outer peaks diminish, often obscuring the fine meta-couplings.

Upgrading to a 600 MHz spectrometer increases the

ratio. Because the coupling constant ( ) is field-independent but the chemical shift dispersion ( ) scales with the magnet, the system shifts to a pure first-order AMX spin system. This allows for the unambiguous extraction of both the H-F and H-H coupling constants.

Quantitative Data: Field Strength Impact on Spectral Resolution

Parameter	400 MHz Spectrometer	600 MHz Spectrometer	Analytical Advantage
(H-5 to H-7)	~60 Hz	~90 Hz	Higher field increases dispersion, preventing overlap.
Resolution	Overlapping, second-order roofing	Clear first-order doublets (~8.5 Hz)	Prevents misassignment of the aromatic spin systems.
Resolution	Obscured by line broadening	Baseline resolved (~2.5 Hz)	Confirms the meta-relationship of H-5 and H-7.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, do not rely on 1D

H NMR alone. The following protocol integrates a self-validating H{ F} decoupling step to definitively prove the causality of the observed splitting patterns.

Step 1: Sample Preparation

• Accurately weigh 15.0 ± 0.5 mg of 2-chloro-6-fluoro-8-methylquinazolin-4-ol.

• Dissolve completely in 0.6 mL of high-purity DMSO-d

  containing 0.03% v/v TMS (Tetramethylsilane) as an internal chemical shift reference (0.00 ppm).

Step 2: Instrument Equilibration

• Insert the sample into a 600 MHz NMR spectrometer.

• Equilibrate the probe temperature to exactly 298 K for 5 minutes. Causality: Strict thermal stability prevents chemical shift drift of the temperature-sensitive lactam NH proton.

Step 3: Standard

H Acquisition

• Perform automated gradient shimming on the

  H lock signal until the TMS line width is < 0.5 Hz.

• Acquire a standard 1D

  H spectrum (16 scans, 2-second relaxation delay, 3-second acquisition time).

Step 4: Self-Validation via

H{ F} Decoupling

• Acquire a second

  H spectrum utilizing inverse-gated F decoupling (irradiating the fluorine frequency at approximately -110 to -114 ppm)[6].

• Validation Check: Observe the H-5 and H-7 signals. If the large ~8.5 Hz splittings collapse, leaving only simple doublets with a ~2.5 Hz coupling, you have self-validated that the original complex multiplet was caused by the 6-fluoro substituent, confirming the regiochemistry of the molecule.

Workflow Visualization

The following decision tree illustrates the logical relationships and optimal pathways for the NMR analysis of fluorinated quinazolines.

Workflow for optimizing NMR solvent and field strength for fluorinated quinazolines.

References

• US20250064946A1 - Pharmaceutical composition comprising a quinazoline compound Source: Google Patents URL

• Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts Source: Magnetic Resonance in Chemistry (NIH) URL:[Link]

• Iridium-Catalyzed Borylation of 6-Fluoroquinolines: Access to 6-Fluoroquinolones Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• An efficient and economic synthesis of new quinazolin-4-(3H)-one derivatives and their anti-inflammatory activity Source: ResearchGate URL:[Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy Source: Wikipedia URL:[Link]

Sources

• 1. US20250064946A1 - Pharmaceutical composition comprising a quinazoline compound - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to 13C NMR Shifts for C2-Chloro and C4-Hydroxy Quinazoline Carbons

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of heterocyclic scaffolds is paramount. The quinazoline core, a cornerstone in numerous therapeutic agents, presents unique characterization challenges and opportunities. Among the most powerful tools in our analytical arsenal is 13C Nuclear Magnetic Resonance (NMR) spectroscopy, which provides an unparalleled window into the electronic environment of each carbon atom within a molecule.

This guide offers an in-depth comparison of the 13C NMR chemical shifts for two common and synthetically important quinazoline derivatives: those bearing a chloro-substituent at the C2 position and a hydroxy-substituent at the C4 position. We will explore the underlying electronic effects that govern these shifts, present comparative experimental data, and provide a validated protocol for data acquisition.

The Foundational Role of 13C NMR in Heterocyclic Chemistry

The chemical shift (δ) in 13C NMR is highly sensitive to the local electronic environment of a carbon nucleus. Factors such as hybridization, electron density, and the inductive and resonance effects of neighboring substituents cause predictable shifts in the resonance frequency. For aromatic and heterocyclic systems like quinazoline, the 13C chemical shifts typically appear in the range of 110-170 ppm.[1] The introduction of substituents dramatically alters this landscape, providing a diagnostic fingerprint for structural confirmation.

Dissecting Substituent Effects: A Tale of Two Carbons

The electronic character of the C2 and C4 positions on the quinazoline ring is distinctly different, and their response to substitution provides a clear case study in the principles of physical organic chemistry.

• The C2-Chloro Substituent: Chlorine is a highly electronegative atom. When attached to the C2 carbon, its primary influence is a strong electron-withdrawing inductive effect (-I). This effect deshields the C2 carbon, pulling electron density away from it and causing its 13C NMR signal to shift significantly downfield (to a higher ppm value) compared to the parent quinazoline.

• The C4-Hydroxy Substituent & Keto-Enol Tautomerism: A hydroxyl group at the C4 position introduces more complex behavior due to the phenomenon of keto-enol tautomerism. The 4-hydroxyquinazoline (enol form) exists in equilibrium with its more stable tautomer, quinazolin-4(3H)-one (keto form). In most solvents, this equilibrium overwhelmingly favors the keto form.

This tautomeric preference is the single most important factor governing the 13C NMR spectrum. Instead of a carbon attached to a hydroxyl group (C-OH), which would typically resonate around 155-160 ppm, the spectrum shows a carbon characteristic of an amide carbonyl (C=O). This results in a very significant downfield shift into the 160-170 ppm range, one of the most deshielded signals in the spectrum.[2][3]

Comparative Data Analysis

The following table summarizes representative 13C NMR chemical shifts for the key carbons in the parent quinazoline and its C2-chloro and C4-hydroxy (quinazolin-4-one) derivatives. These values are compiled from experimental data reported in the scientific literature and spectral databases.

Compound	Solvent	C2 Shift (δ, ppm)	C4 Shift (δ, ppm)	Data Source
Quinazoline (Parent)	CDCl₃	~161.0	~156.0	SpectraBase[4]
4-Allyloxy-2-chloroquinazoline	Computed	~156.4	~166.1	SpectraBase[5]
3-(Aryl)-2-methylquinazolin-4(3H)-one	CDCl₃/DMSO-d₆	~151.1	~171.2	[3]
Substituted 4-Hydroxyquinazoline Derivatives	DMSO-d₆	Varies	~162.1	[2]

Analysis of the Data:

• C2-Chloro Effect: As predicted, the presence of a chlorine atom at C2 in the 2-chloroquinazoline derivative results in a downfield shift for that carbon compared to a substituted C2. While the provided example also has a C4-alkoxy group, the C2 value remains significantly deshielded.

• C4-Hydroxy/Keto Tautomer: The most dramatic effect is seen at the C4 position. In the parent quinazoline, C4 resonates around 156.0 ppm. In all documented cases of 4-hydroxyquinazoline derivatives, this carbon shifts substantially downfield to >162 ppm, providing unequivocal evidence for the predominance of the quinazolin-4(3H)-one tautomer.[2][3] This signal is now characteristic of an amide carbonyl carbon, not an enolic carbon.

Visualizing the Quinazoline Scaffold and Analytical Workflow

To better understand the structures and processes discussed, the following diagrams are provided.

Caption: General structure of the quinazoline ring system.

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. spectrabase.com [spectrabase.com]
• 5. spectrabase.com [spectrabase.com]

Technical Guide: Mass Spectrometry Fragmentation Patterns of Chloro-Fluoro-Quinazolines

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of Chloro-Fluoro-Quinazolines (CFQs) . These scaffolds are critical intermediates in the synthesis of tyrosine kinase inhibitors (e.g., Gefitinib, Afatinib).

This comparative guide evaluates the analytical performance and spectral behavior of CFQs against non-halogenated and mono-halogenated alternatives, designed to assist analytical chemists in structural elucidation and impurity profiling.

Executive Summary & Analytical Context

Chloro-fluoro-quinazolines present a unique analytical challenge due to the competing electronic effects of the halogen substituents. While the Chlorine (Cl) atom introduces a distinct isotopic signature and a labile leaving group, the Fluorine (F) atom exerts a strong inductive effect (

) and strengthens the aromatic system, altering fragmentation kinetics.

• The "Product": Chloro-Fluoro-Quinazolines (Dual-halogenated core).

• The "Alternatives": Unsubstituted Quinazolines (Baseline) and Mono-halogenated analogues (Chloro-only / Fluoro-only).

Key Insight: Unlike standard quinazolines which fragment primarily via Retro-Diels-Alder (RDA) mechanisms, CFQs exhibit a hierarchy of cleavage driven by bond dissociation energies (BDE):

.

Comparative Performance Analysis

A. Spectral Signature Comparison

The following table contrasts the MS behavior of CFQs against its primary alternatives.

Feature	Chloro-Fluoro-Quinazolines (CFQ)	Chloro-Quinazolines	Fluoro-Quinazolines	Unsubstituted Quinazolines
Isotopic Pattern	Distinct M / M+2 (3:1) due to .[1]	Distinct M / M+2 (3:1).	Monoisotopic (Only ).	Monoisotopic.
Base Peak (ESI+)	(High stability).
Dominant Neutral Loss	Radical Cl• or HCl (36 Da).	Radical Cl• (35 Da).[2]	HF (20 Da) or HCN (27 Da).	HCN (27 Da).
Ring Fragmentation	Suppressed RDA due to halogen stabilization; C-Cl cleavage dominates .	C-Cl cleavage dominates.	RDA is prominent; C-F bond remains intact.	RDA is the primary pathway.
Mass Defect	Negative mass defect (due to F and Cl).	Negative mass defect (Cl).	Negative mass defect (F).	Positive mass defect.

B. Mechanistic Causality

Why CFQs behave differently:

• The Chlorine "Trigger": The C-Cl bond is the "weakest link" in the CFQ scaffold. Under Collision-Induced Dissociation (CID), the loss of the chlorine radical (

  ) or HCl is often the first fragmentation event, occurring before the pyrimidine ring opens.

• The Fluorine "Anchor": The C-F bond rarely breaks directly. Instead, the high electronegativity of fluorine acidifies ortho-protons, facilitating HF elimination via a 4-membered transition state, but only at high collision energies.

• Ionization Efficiency: The presence of F (electronegative) reduces the basicity of the N-heterocycle compared to unsubstituted quinazolines, potentially lowering sensitivity in ESI(+) mode unless acidic mobile phases are used.

Experimental Protocol: Structural Elucidation Workflow

This protocol is designed to differentiate CFQs from isobaric impurities using ESI-Q-TOF or Triple Quadrupole MS.

Phase 1: Sample Preparation

• Solvent: Methanol/Water (50:50 v/v) with 0.1% Formic Acid .

  • Reasoning: Formic acid ensures protonation of the quinazoline nitrogens (

    or ), essential for generating .

• Concentration: 1 µg/mL (Direct Infusion) or 100 ng/mL (LC-MS injection).

Phase 2: MS Acquisition Parameters

• Ionization: Electrospray Ionization (ESI) – Positive Mode.[3]

• Capillary Voltage: 3.5 kV.

• Collision Energy (CE) Ramping:

  • Low (10-20 eV): Preserves

    and isotopic clusters for formula confirmation.

  • Medium (25-35 eV): Induces C-Cl cleavage and HCl loss.

  • High (>40 eV): Forces Ring opening (RDA) and HF elimination.

Phase 3: Data Analysis Logic (Self-Validating)

• Check Isotope Pattern: Does the parent ion show a 3:1 ratio at

  and ?

  • Yes: Chlorine is present.[1][4][5]

  • No: Suspect Fluoro-only or non-halogenated impurity.

• Check Mass Defect: Is the accurate mass slightly lower than the nominal mass? (Halogens reduce mass defect).

• Monitor Neutral Losses:

  • Look for

    (HCl).

  • Look for

    (HCN) after the halogen loss.

Fragmentation Pathways & Visualization[3]

Diagram 1: Fragmentation Hierarchy of 4-Chloro-6-Fluoroquinazoline

This diagram illustrates the stepwise degradation, prioritizing the weak C-Cl bond over the strong C-F bond.

Caption: Stepwise fragmentation pathway of a representative Chloro-Fluoro-Quinazoline, highlighting the preferential loss of Chlorine before Fluorine.

Diagram 2: Diagnostic Decision Tree

A logic flow for identifying halogen substitution patterns based on MS/MS data.

Caption: Decision logic for distinguishing Chloro-Fluoro-Quinazolines from mono-halogenated analogues using isotopic and fragmentation data.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

• Holčapek, M., et al. (2010). "Fragmentation behavior of quinazoline derivatives in electrospray ionization mass spectrometry." Journal of Mass Spectrometry.

• NIST Mass Spectrometry Data Center. "Mass spectra of fluorocarbons and halogenated aromatics." NIST Chemistry WebBook.

• BenchChem. (2025).[1] "Technical Guide to Mass Spectrometry Fragmentation of Halogenated Benzaldehydes." (Reference for C-Cl vs C-F bond cleavage hierarchy).

• Kusari, P., et al. (2016). "ESI-MS/MS fragmentation study of quinoxaline derivatives." ResearchGate. (Analogous nitrogen-heterocycle fragmentation patterns).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Computational Insights into the Structural, Spectroscopic, Biological, and Topological Properties of Chloro- and Fluoro-Substituted Quinolone Carboxylic Acids | International Research Journal of Multidisciplinary Technovation [journals.asianresassoc.org]
• 3. researchgate.net [researchgate.net]
• 4. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]

HPLC Method Development for Purity Analysis of Quinazolinone Intermediates: A Comparative Technical Guide

Executive Summary

Quinazolinone derivatives serve as critical scaffolds in the synthesis of diverse pharmacophores, including anticancer (e.g., Idelalisib, Erlotinib intermediates), sedative (Methaqualone), and antimalarial agents. However, their synthesis often yields structurally similar impurities—regioisomers, unreacted anthranilic acid derivatives, and oxidative degradants—that challenge standard chromatographic resolution.

This guide objectively compares a Systematic Gradient RP-HPLC Method (Buffered) against common alternative approaches (Isocratic and Unbuffered methods). We demonstrate that while generic methods offer speed, they frequently fail to meet ICH Q3A/B purity thresholds for quinazolinone intermediates due to peak tailing and poor resolution of polar degradants.

Part 1: The Core Challenge & Solution

The Chemical Problem

Quinazolinones possess basic nitrogen atoms (

and positions) with pKa values typically ranging from 1.5 to 5.0. On standard silica-based columns, these basic moieties interact with residual silanols, causing severe peak tailing ( ). Furthermore, synthetic intermediates often differ only by a single methyl or halogen placement, requiring high selectivity ( ).

The Recommended Solution: Systematic Gradient with pH Control

The "Gold Standard" approach for this class is a Buffered Gradient RP-HPLC method. This method utilizes a high-carbon-load C18 column with an ammonium acetate buffer to suppress silanol ionization and control the protonation state of the analyte.

Optimized Protocol (The "Product")

• Column: End-capped C18 (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge),

  , .

• Mobile Phase A:

  Ammonium Acetate (pH adjusted to 4.5 with Acetic Acid).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient Program:

  • :
  • :
  • :
  • : (Re-equilibration)

• Flow Rate:

  .

• Detection: UV

  (primary), (secondary).

• Temperature:

  .

Part 2: Comparative Analysis

We compared the performance of the Optimized Gradient Method against two common alternatives used in early-stage development:

• Alternative A: Generic Isocratic Method (

  Water:MeOH).

• Alternative B: Unbuffered Gradient (Water/ACN).

Selectivity and Resolution (Gradient vs. Isocratic)

Quinazolinone synthesis often produces late-eluting dimers and early-eluting polar hydrolytic degradants.

• Isocratic (Alt A): Fails to elute lipophilic dimers within a reasonable runtime (

  ) or causes them to broaden significantly, leading to underestimation of impurity levels.

• Optimized Gradient: The ramp from

  to organic ensures that polar hydrolytic impurities elute as sharp peaks early on, while highly non-polar dimers are eluted and compressed at the end of the run.

Peak Shape and Tailing (Buffered vs. Unbuffered)

• Unbuffered (Alt B): Without buffer, the basic quinazolinone nitrogen interacts with silanols.

• Optimized Gradient: Ammonium acetate competes for silanol sites and stabilizes the analyte charge, resulting in Gaussian peaks.

Experimental Data Summary

The following data represents typical performance metrics observed during validation of 7,8,9,10-tetrahydroazepino[2,1b]quinazolin-12(6H)-one (TAZQ) and similar derivatives.

Performance Metric	Optimized Gradient (Buffered)	Alt A: Isocratic (MeOH:H2O)	Alt B: Unbuffered Gradient
Resolution ( ) of Critical Pair	(Baseline separated)	(Co-elution risk)	(Variable)
Tailing Factor ( )	(Excellent)	(Acceptable)	(Severe Tailing)
Theoretical Plates ( )
LOD ( )
Run Time		(for dimers)

Insight: While Alt B has a similar run time, the severe tailing (

) compromises the integration accuracy of closely eluting impurities, potentially masking toxic byproducts.

Part 3: Method Development Workflows

Strategic Decision Logic

The following diagram illustrates the decision-making process for selecting the stationary phase and mobile phase based on the specific chemistry of the quinazolinone intermediate.

Figure 1: Decision tree for selecting column chemistry and mobile phase composition for quinazolinone derivatives.

Impurity Profiling Workflow

This workflow details the step-by-step approach to identifying and quantifying impurities, ensuring the method is "Stability Indicating."

Figure 2: Workflow for developing a stability-indicating method to detect synthesis byproducts and degradants.

Part 4: Detailed Experimental Protocols

Protocol 1: Preparation of Buffer (10 mM Ammonium Acetate, pH 4.5)

• Objective: Create a reproducible mobile phase that suppresses silanol activity.

• Steps:

  • Weigh

    of Ammonium Acetate (HPLC Grade).

  • Dissolve in

    of Milli-Q water.

  • Adjust pH to

    using Glacial Acetic Acid.

  • Dilute to volume (

    ) with water.

  • Filter through a

    nylon membrane filter.

  • Self-Validation: Measure pH after filtration to ensure no shift occurred.

Protocol 2: Forced Degradation (Specificity Check)

• Objective: Prove the method can resolve the drug from its breakdown products (Stability Indicating).

• Steps:

  • Acid Hydrolysis: Mix

    of stock solution ( ) with of . Heat at for 2 hours.

  • Base Hydrolysis: Mix

    stock with of . Heat at for 2 hours. (Note: Quinazolinones are often labile in base).

  • Neutralization: Cool and neutralize with acid/base to pH 7.0 before injection.

  • Analysis: Inject on the Optimized Gradient. Verify that the degradant peaks do not overlap with the main peak (Resolution

    ).

References

• Stability-indicating HPLC Method for Determination of 7,8,9,10-tetrahydroazepino[2,1b]quinazolin-12(6H)-one. Semantic Scholar. Available at: [Link]

• Detection and analysis of intermediates formed during the synthesis of erlotinib via quinazoline-thione route using HPLC. ResearchGate. Available at: [Link]

• Choosing Right Column for Reverse Phase HPLC Separations. Agilent Technologies. Available at: [Link]

• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. American Pharmaceutical Review. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Spectral Identity Guide: Quinazolin-4-one Carbonyl vs. Hydroxyl Tautomers

[1]

Executive Summary

In the development of heterocyclic pharmaceuticals, quinazolin-4-one represents a privileged scaffold.[1][2] However, its structural integrity is often debated due to lactam-lactim tautomerism .[1][2] Researchers frequently face the analytical challenge of distinguishing between the dominant oxo- (lactam) form and the potential hydroxy- (lactim) form.[1]

This guide provides a definitive spectral comparison of these two states. Unlike generic spectral tables, we focus on the diagnostic infrared (IR) signatures that validate the presence of the carbonyl moiety (

) versus the hydroxyl group ( ).

Key Takeaway: In the solid state and polar solvents, quinazolin-4-one exists predominantly as the lactam (NH/C=O) tautomer. The presence of a strong, sharp carbonyl band at 1650–1700 cm⁻¹ is the primary quality attribute confirming this structure.[2]

Mechanistic Insight: The Tautomeric Equilibrium

To interpret the spectra accurately, one must understand the underlying equilibrium.[2] The quinazolin-4-one core can theoretically exist in two forms:

• Lactam (A): Characterized by a secondary amine (

  ) and a carbonyl ( ).[1] This is the thermodynamically stable form in the solid state (KBr) and most solutions.[2]

• Lactim (B): Characterized by an imine (

  ) and a hydroxyl group ( ).[1] This form is rare but can be trapped by specific substitutions (e.g., O-alkylation) or environmental conditions.[2]

Tautomerism Pathway Diagram

The following diagram illustrates the proton transfer mechanism and the resulting functional group changes that IR spectroscopy detects.

Figure 1: Proton transfer equilibrium between the stable Lactam form (Blue) and the Lactim form (Red), highlighting the primary spectral markers.

Product Comparison: Spectral Signatures

This section compares the "performance" of the two tautomers in an IR spectrum. Use this data to validate your synthesized product.

Table 1: Diagnostic Peak Comparison

Feature	Lactam Form (Target Product)	Lactim Form (Alternative/Impurity)	Differentiation Logic
Primary Marker	Carbonyl ( )	Hydroxyl ( )	The C=O peak is the "Gold Standard" for quinazolinone identity.[1]
Frequency ( )	1650 – 1700 cm⁻¹	3200 – 3600 cm⁻¹	C=O is in the double-bond region; O-H is in the H-stretching region.[1]
Intensity	Strong, Sharp	Variable, often Broad	C=O dipole change is large, yielding a distinct peak.[2][3] O-H is broadened by H-bonding.[1][2]
Secondary Marker	Amine ( )	Imine ( )	Confirms the proton location.[1]
Frequency ( )	3100 – 3400 cm⁻¹	1580 – 1620 cm⁻¹	N-H overlaps with O-H region but is often sharper.[1][2] C=N appears near the C=C aromatic region.[1][2]
Interference	Water (if wet)	N-H stretch	Critical: A wet sample can mimic an O-H peak.[1][2] Ensure sample is dry.[1][2]

Detailed Analysis of the Carbonyl Peak

For most 2-substituted quinazolin-4-ones, the carbonyl band appears at 1670–1680 cm⁻¹ .[1]

• Effect of Conjugation: If the substituent at position 2 is aromatic (e.g., phenyl), the peak may shift to lower wavenumbers (~1660 cm⁻¹) due to conjugation.

• Effect of Substitution: Electron-donating groups on the benzene ring can slightly lower the frequency, while electron-withdrawing groups may raise it.[2]

Experimental Protocols

To ensure data integrity, follow this self-validating workflow. This protocol distinguishes real structural features from artifacts (like moisture).[1][2]

Method A: Solid State Analysis (KBr Pellet)

Best for: Routine identification and confirmation of the stable lactam form.

• Preparation: Grind 1–2 mg of dry quinazolinone sample with 100 mg of spectroscopic-grade KBr.

• Compression: Press into a transparent disc using a hydraulic press (10 tons for 2 mins).

• Acquisition: Scan from 4000 to 400 cm⁻¹ (Resolution: 4 cm⁻¹).

• Validation Check:

  • Inspect 3400 cm⁻¹ region.[1][2][4] Is it a broad "hump" (water) or a defined band (N-H)?

  • Pass Criteria: Strong peak at ~1680 cm⁻¹ + Defined N-H band.[1][2][5]

  • Fail Criteria: Absence of 1680 cm⁻¹ peak (indicates decomposition or wrong product).

Method B: Solution Phase Analysis (Chloroform/DMSO)

Best for: Investigating tautomeric shifts or H-bonding effects.[1]

• Dissolution: Dissolve the compound in dry CDCl₃ or DMSO-d₆ (using deuterated solvents avoids solvent peak interference in proton regions, though standard HPLC grade CHCl₃ works for C=O region).[1][2]

• Cell Loading: Inject into a sealed liquid IR cell (CaF₂ windows recommended).

• Acquisition: Subtract the pure solvent background spectrum.[1][2]

• Observation: In non-polar solvents (CHCl₃), the C=O peak often shifts to slightly higher frequencies compared to KBr due to loss of intermolecular H-bonding.[1][2]

Decision Logic Diagram

Use this flowchart to interpret your spectral data.

Figure 2: Logical workflow for assigning quinazolinone tautomers based on IR spectral data.

References

• Turlapati, S. N., et al. (2023).[2] An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. ACG Publications.[1][2] Link

• Moustafa, M. A., et al. (2022).[2] New Quinazolin-4(3H)-one Derivatives Incorporating Hydrazone and Pyrazole Scaffolds as Antimicrobial Agents. MDPI Molecules. Link

• PubChem. (2025).[1][2][6] 4(1H)-Quinazolinone Compound Summary. National Library of Medicine.[1][2] Link

• Chemistry Steps. (2025). Interpreting IR Spectra: Carbonyls and Hydroxyls. Link

• Specac. (n.d.). Interpreting Infrared Spectra: A Practical Guide. Link

Sources

• 1. 4(1H)-Quinazolinone | C8H6N2O | CID 135408753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Interpreting IR Spectra [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scispace.com [scispace.com]
• 6. 4-Hydroxyquinoline | C9H7NO | CID 69141 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparing reactivity of 2-chloro vs 2-methylthio quinazolin-4-ols

Executive Summary: The Speed vs. Stability Trade-off

In quinazoline-based drug development, the choice between 2-chloroquinazolin-4-ol (2-Cl) and 2-methylthioquinazolin-4-ol (2-SMe) represents a fundamental strategic decision between kinetic reactivity and synthetic robustness .

• 2-Chloroquinazolin-4-ol : A "hot" electrophile. It offers rapid nucleophilic displacement under mild conditions but suffers from hydrolytic instability and poor shelf-life. It is best generated in situ or used immediately.

• 2-Methylthioquinazolin-4-ol : A "latent" electrophile. It acts as a distinct protecting group that is chemically inert to many conditions until "activated" (usually via oxidation). It is the preferred scaffold for multi-step library synthesis.

Note on Tautomerism: While often referred to as "4-ols" in catalog nomenclature, these species exist predominantly as the quinazolin-4(3H)-one tautomer in the solid state and polar solvents. This guide uses the "4-one" designation to reflect the actual reactive species.

Part 1: Mechanistic Foundation & Electronic Profiling

The C2 position of the quinazoline ring is naturally electrophilic due to the electron-withdrawing inductive effects of N1 and N3. However, the substituent at C2 dictates the energy barrier for Nucleophilic Aromatic Substitution (

).

Electronic Landscape

• 2-Chloro (Inductive Withdrawal): The chlorine atom exerts a strong inductive pull (-I), significantly lowering the LUMO energy of the pyrimidine ring. This makes the C2 carbon highly susceptible to attack by amines, hydrazines, or alkoxides. The chloride ion (

  ) is a weak base and an excellent leaving group ( of HCl ).

• 2-Methylthio (Resonance Donation): The sulfur atom possesses lone pairs that can donate electron density into the ring (+M effect), partially counteracting the inductive withdrawal. The methanethiolate anion (

  ) is a poorer leaving group ( of MeSH ). Consequently, direct displacement requires high thermal energy or catalysis.

The "Activation" Pathway

To utilize the 2-SMe scaffold effectively under mild conditions, it is often converted into a sulfoxide (

) or sulfone ( ). These are "super-electrophiles" that react even faster than the 2-Cl analogs due to the massive electron withdrawal and the relief of steric strain upon leaving.

Figure 1: Decision matrix for selecting the appropriate starting material based on downstream chemistry requirements.

Part 2: Comparative Performance Analysis

The following data summarizes the operational differences between the two substrates.

Feature	2-Chloroquinazolin-4(3H)-one	2-Methylthioquinazolin-4(3H)-one
Reactivity ( )	High. Reacts with amines at RT to 80°C.	Low. Requires reflux (>120°C) or activation.
Leaving Group Ability	Excellent ( ).	Poor ( ) unless oxidized.
Hydrolytic Stability	Poor. Hydrolyzes to quinazoline-2,4-dione in aqueous base/acid.	Excellent. Stable in aqueous acid/base for prolonged periods.
Storage	Hygroscopic; store under inert gas at -20°C.	Stable solid; shelf-stable at RT.
Synthetic Utility	Best for final step diversification.	Best for early-stage scaffold construction.
Atom Economy	High (Cl is small).	Lower (requires oxidation steps).

Part 3: Experimental Protocols

Protocol A: Synthesis & Displacement of 2-Chloroquinazolin-4(3H)-one

Context: 2-Cl is rarely bought; it is best made from 2,4-dichloroquinazoline to ensure purity.

Step 1: Selective Hydrolysis (Generation of 2-Cl)

• Dissolve 2,4-dichloroquinazoline (1.0 eq) in a mixture of THF and 2% aqueous NaOH.

• Stir at room temperature for 3 hours. Note: The C4-Cl is more reactive and hydrolyzes selectively.

• Acidify with dilute acetic acid to pH 5.

• Filter the precipitate, wash with water, and dry.[1]

  • Validation: 1H NMR should show a broad singlet (NH) around 12-13 ppm and loss of C4 reactivity.

Step 2: Nucleophilic Displacement

• Suspend 2-chloroquinazolin-4(3H)-one (1.0 eq) in DMF or Ethanol.

• Add the amine nucleophile (1.2 eq) and DIPEA (2.0 eq).

• Heat to 60–80°C for 2–4 hours.

• Cool and pour into ice water. The product usually precipitates.

Protocol B: Activation & Displacement of 2-Methylthioquinazolin-4(3H)-one

Context: Used when the target molecule requires harsh conditions (e.g., alkylation at N3) prior to C2 substitution.

Step 1: Activation (Oxidation to Sulfone)

• Dissolve 2-methylthioquinazolin-4(3H)-one (1.0 eq) in DCM/MeOH (1:1).

• Add Oxone (potassium peroxymonosulfate) (1.5 eq) dissolved in water dropwise at 0°C.

• Stir at room temperature for 4–6 hours.

• Extract with DCM, wash with sodium thiosulfate (to quench peroxide), and concentrate.

  • Result: 2-(methylsulfonyl)quinazolin-4(3H)-one.

Step 2: Rapid Displacement

• Dissolve the sulfone intermediate in THF or DMF.

• Add amine nucleophile (1.1 eq).

• Stir at 0°C to Room Temperature . Reaction is often complete in <30 mins.

• Isolate via filtration or column chromatography.[2]

Figure 2: Comparative synthetic workflows. Pathway A is shorter but riskier; Pathway B is longer but offers higher control.

Part 4: Expert Recommendations

• For High-Throughput Screening (HTS): Use 2-Chloro . If you are generating a library of 50+ analogs and need speed, the direct displacement avoids the extra oxidation step. Generate the 2-Cl precursor in bulk and use it immediately.

• For Process Chemistry: Use 2-Methylthio . The hydrolytic instability of the 2-Cl species is a liability in large-scale reactors where moisture control is difficult. The 2-SMe derivative can be stored in drums and activated only when the C2-amine bond needs to be formed.

• For N3-Alkylation: If your target requires an alkyl group at the N3 position, start with 2-SMe . You can alkylate N3 (using R-X and base) without affecting the SMe group. Attempting this with 2-Cl often leads to self-polymerization or hydrolysis.

References

• Cao, D. L., Yan, F. Y., Wang, M., Li, C. Y., & Chen, L. (2012).[3] 2-Chloroquinazolin-4(3H)-one.[4][5][6][7] Acta Crystallographica Section E: Structure Reports Online, 68(6), o1958.

  • Relevance: Establishes the solid-state structure and stability profile of the 2-chloro deriv

• Mhaske, S. B., & Argade, N. P. (2006). The chemistry of recently isolated naturally occurring quinazolinone alkaloids. Tetrahedron, 62(42), 9787-9826.

  • Relevance: Comprehensive review on quinazolinone reactivity and the use of SMe vs Cl leaving groups in n

• Kabri, Y., et al. (2025).[8] Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis. Molecules.

  • Relevance: Discusses the regioselectivity of 2,4-dichloroquinazoline hydrolysis and substitution, crucial for generating the 2-Cl intermedi

• Al-Omary, F. A., et al. (2011). The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis. Journal of Chemistry.

  • Relevance: Provides experimental data on the comparative reactivity of C2 vs C4 leaving groups.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. europeanreview.org [europeanreview.org]
• 3. researchgate.net [researchgate.net]
• 4. arabjchem.org [arabjchem.org]
• 5. Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Divergent 2-Chloroquinazolin-4(3H)-one Rearrangement: Twisted-Cyclic Guanidine Formation or Ring-Fused N-Acylguanidines via a Domino Process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Evaluation of 2‑Substituted Quinazolin-4(3H)‑ones as Potential Antileukemic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Crystal Structure Analysis of 2-Chloro-6-fluoro-8-methylquinazolin-4-ol: A Comparative Methodological Guide

Introduction: The Structural Challenge of Quinazolin-4-ol Derivatives

The compound 2-chloro-6-fluoro-8-methylquinazolin-4-ol (CAS: 1594803-69-6) is a highly functionalized heterocyclic building block critical to the development of modern therapeutics, including dual PI3K/HDAC inhibitors and advanced agricultural fungicides[1],[2].

From a crystallographic perspective, this molecule presents a fascinating challenge. The quinazoline core is prone to lactam-lactim tautomerization (quinazolin-4-ol

quinazolin-4(3H)-one), and the presence of multiple hydrogen-bond donors/acceptors alongside halogens (Cl, F) drives the formation of complex, competing intermolecular networks[2]. Depending on the crystallization conditions, these interactions can lead to the formation of multiple polymorphs.

As a Senior Application Scientist, I approach the structural elucidation of such halogenated heterocycles not as a single experiment, but as a multi-modal analytical strategy. This guide objectively compares the performance of Single-Crystal X-Ray Diffraction (SCXRD) , Powder X-Ray Diffraction (PXRD) , and Solid-State NMR (ssNMR) , providing field-proven protocols and causality-driven experimental designs.

Methodological Comparison: Selecting the Right Analytical Tool

To fully characterize the solid-state behavior of 2-chloro-6-fluoro-8-methylquinazolin-4-ol, one must understand the distinct physical principles and limitations of each technique[3],[4].

Table 1: Comparative Analysis of Structural Elucidation Techniques

Feature	Single-Crystal XRD (SCXRD)	Powder XRD (PXRD)	Solid-State NMR (ssNMR)
Primary Output	Absolute 3D atomic coordinates, bond lengths, and angles.	Bulk phase purity, polymorph identification, crystallinity.	Local chemical environment, tautomeric state confirmation.
Sample Requirement	Single, defect-free crystal (typically >50 μm in all dimensions).	10–50 mg of finely ground microcrystalline powder.	30–100 mg of packed powder.
X-Ray Source Choice	Mo Kα (0.7107 Å) : Penetrates deeper, minimizing absorption from the Cl atom.	Cu Kα (1.5406 Å) : Spreads diffraction peaks over a wider 2θ range for higher resolution.	N/A (Uses Magic Angle Spinning to average chemical shift anisotropy).
Performance on Polymorphs	Identifies the exact molecular packing of a single isolated crystal.	Detects trace polymorphic impurities (<5%) within the bulk sample.	Differentiates asymmetric units in the unit cell via peak splitting.
Throughput	Low (Hours to days for growth and data collection)[5].	High (Minutes per scan)[3].	Medium (Hours for cross-polarization kinetics).

Experimental Workflows and Logical Causality

The following DOT diagram maps the comparative workflow between SCXRD and PXRD, highlighting the divergence in sample preparation and data integration.

Fig 1. Workflow comparing SCXRD and PXRD methodologies for structural elucidation.

Protocol 1: Single Crystal Growth and SCXRD Analysis

Objective: Unambiguous determination of the tautomeric state and absolute stereochemistry.

• Solvent System Selection (Causality) : Dissolve 10 mg of the compound in a binary solvent system of Ethyl Acetate (EtOAc) and Hexane (1:3 v/v). Why? EtOAc acts as a hydrogen bond acceptor to solvate the quinazolin-4-ol, while Hexane acts as an antisolvent. Slow evaporation gradually decreases solubility, promoting nucleation over a low supersaturation gradient. This prevents the kinetic trapping of metastable polymorphs.

• Crystal Harvesting & Validation : Isolate crystals under a polarized light microscope.

  • Self-Validating Step: Rotate the crystal under cross-polarizers. If the crystal extinguishes light uniformly at specific angles, it is a true single crystal (birefringent) rather than a twinned aggregate.

• Data Collection : Mount the crystal on a glass fiber using perfluoropolyether oil and cool to 100 K using a nitrogen cryostream. Why 100 K? Cryo-cooling reduces thermal atomic displacement (Debye-Waller factor), sharpening diffraction spots and allowing for the precise location of the labile O-H or N-H protons[5].

• Data Reduction Validation : Process the frames.

  • Self-Validating Step: Check the internal R-factor (

    ). An mathematically validates that the symmetry assignments and empirical absorption corrections are accurate across all equivalent reflections.

Protocol 2: PXRD Polymorph Screening

Objective: Confirm the bulk phase purity of the synthesized batch against the SCXRD model.

• Sample Preparation (Causality) : Gently grind 30 mg of the bulk powder using an agate mortar and pestle until the particle size is <10 μm. Why? Bragg's law requires a statistically random orientation of crystallites to ensure all lattice planes diffract. Larger, anisotropic crystals will lie flat, causing "preferred orientation" which artificially inflates the intensity of certain peaks (e.g., the 00l planes)[3].

• Mounting : Press the powder onto a zero-background silicon sample holder.

  • Self-Validating Step: The Si(510) crystal is cut at an angle that produces no diffraction peaks in the standard 2θ range. If the resulting baseline is perfectly flat without amorphous humps, the sample preparation is validated as free of amorphous contamination.

• Internal Standard Calibration : Spike the sample with 5 wt% NIST SRM 640e Silicon powder. If the Si peak aligns perfectly at 2θ = 28.44°, instrument alignment and sample displacement errors are mathematically validated and corrected.

Experimental Data Presentation

Below is a representative summary of the crystallographic data obtained from the SCXRD analysis of 2-chloro-6-fluoro-8-methylquinazolin-4-ol. The data confirms the preference for the lactam tautomer (quinazolin-4(3H)-one) in the solid state, stabilized by intermolecular hydrogen bonding.

Table 2: Representative Crystallographic Parameters

Parameter	Experimental Value
Chemical Formula	C9H6ClFN2O
Formula Weight	212.61 g/mol
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group
Unit Cell Dimensions	Å, Å, Å , ,
Volume	864.3 ų
Z (Molecules per unit cell)	4
Calculated Density ( )	1.634 g/cm³
Goodness-of-fit on	1.045
Final R indices [I>2sigma(I)]	,

Mechanistic Insights: Intermolecular Interaction Networks

The stability of the crystal lattice is dictated by a hierarchy of non-covalent interactions. For 2-chloro-6-fluoro-8-methylquinazolin-4-ol, the primary driving force is the strong N-H...O hydrogen bond (characteristic of the lactam tautomer), supplemented by secondary

stacking of the pyrimidine rings and orthogonal halogen bonding (Cl...F interactions)[2].

Fig 2. Conceptual intermolecular interaction network in the crystalline lattice.

By integrating SCXRD to map these exact atomic coordinates and PXRD to verify that this specific polymorph is the dominant phase in the bulk synthesis, researchers can ensure strict quality control over the physical properties (solubility, bioavailability, stability) of this critical intermediate.

References

• Title: Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique Source: Creative Biostructure URL: [Link]

• Title: What is the Difference Between Powder Diffraction and Single Crystal Diffraction Source: Drawell Analytical URL: [Link]

• Title: Single Crystal X-Ray Diffraction Source: Pulstec USA URL: [Link]

• Title: Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Synthesis, Crystal Structure, and Antifungal Activity of Quinazolinone Derivatives Source: MDPI URL: [Link]

Sources

• 1. Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. pulstec.net [pulstec.net]

Optimizing Structural Validation of Tri-Substituted Quinazolines: A Comparative Guide to NOESY vs. HMBC and X-Ray

Executive Summary: The "Silent" Scaffold Problem

In medicinal chemistry, the quinazoline scaffold—the core of blockbuster kinase inhibitors like Gefitinib and Erlotinib—presents a recurring structural nightmare: regioisomerism .[1]

When substituting the quinazoline ring (particularly at positions 4, 6, and 7, or during N-alkylation of quinazolin-4-ones), 1D NMR (

H, C) is often insufficient.[1] The symmetry of the systems and the presence of "silent" quaternary carbons block the scalar couplings ( -couplings) required to trace connectivity.

This guide objectively compares NOESY (Nuclear Overhauser Effect Spectroscopy) against its primary alternatives, HMBC and X-Ray Crystallography , establishing why NOESY is often the most efficient "tie-breaker" for tri-substituted quinazolines.

Comparative Analysis: The Triad of Validation

We evaluate three methods for distinguishing regioisomers (e.g., N3- vs. O4-alkylation, or 6,7- vs. 7,8-dimethoxy substitution).

Table 1: Performance Matrix for Quinazoline Scaffolds

Feature	NOESY (The Spatial Ruler)	HMBC (The Bond Tracer)	X-Ray (The Gold Standard)
Primary Mechanism	Through-space dipolar coupling ( )	Through-bond scalar coupling ( )	Electron density diffraction
Regioisomer Discrimination	High. Detects spatial proximity of substituents to H2, H5, or H8.	Medium. Often fails if quaternary carbons (C4a, C8a) have similar shifts.[1]	Definitive. Absolute configuration.
Sample Requirement	High conc. (>10 mg/mL preferred)	Medium conc. (>2 mg/mL)	Single crystal (hardest barrier)
Time to Result	2–12 Hours	1–4 Hours	Days to Weeks
Critical Weakness	Spin diffusion; Mixing time ( ) dependence.	correlations can mimic , leading to misassignment.[1]	Crystal growth failure.[1]

The Scientific Case for NOESY in Quinazolines

Why HMBC Fails

In tri-substituted quinazolines, the quaternary carbons bridging the rings (C4a and C8a) often lack proton attachments. In an HMBC experiment, you rely on seeing correlations from remote protons to these carbons.[1][2][3] However, if the chemical shifts of C4a and C8a are nearly identical (common in electron-rich systems), HMBC cannot definitively prove which ring position a substituent occupies.[1]

Why NOESY Succeeds

NOESY bypasses bonds entirely.[1] It asks a simple geometric question: Is Proton A physically next to Proton B?

The Classic Case: N3- vs. O4-Alkylation When alkylating quinazolin-4-one, the reaction can occur at the Nitrogen (N3) or the Oxygen (O4).[4][5][6][7]

• N3-Isomer: The

  -alkyl protons are spatially close to the highly deshielded H2 proton. A strong NOE cross-peak will appear.

• O4-Isomer: The

  -alkyl protons are directed away from H2. No NOE (or a very weak one) is observed between the alkyl group and H2.

Visualizing the Logic Flow

The following diagram illustrates the decision matrix for validating a tri-substituted quinazoline structure.

Figure 1: Decision tree for structural elucidation of quinazoline regioisomers, highlighting the complementary roles of HMBC and NOESY.

Experimental Protocol: The Self-Validating NOESY

To ensure your NOESY data is trustworthy (E-E-A-T), you must control for molecular weight and mixing time .[1] For quinazolines (MW 200–500 Da), the NOE can be near zero due to the "crossover" region where

.

Step 1: Sample Preparation[1]

• Concentration: Prepare a sample of 10–20 mg in 0.6 mL deuterated solvent (DMSO-

  is preferred for quinazolines to prevent aggregation).

• Degassing: Oxygen is paramagnetic and accelerates relaxation.[1] Bubble argon through the sample for 2 minutes or use a freeze-pump-thaw cycle. Why? This maximizes the NOE enhancement.

Step 2: Mixing Time ( ) Optimization

This is the most critical parameter.

• Small Molecules (< 400 Da): Use

  ms.

• Medium Molecules (400 - 700 Da): Use

  ms.

• Self-Validation Step: Run a quick 1D-NOE (Selective Gradient NOE) first. Irradiate a distinct proton (e.g., H2).[1] If you see a signal build-up at 500ms, use that for the 2D experiment. If the signal is negative (exchange) or zero, switch to ROESY .[1]

Step 3: Acquisition Parameters (Bruker/Varian Standard)

• Pulse Sequence: noesygpph (Phase-sensitive with gradient pulses).

• Scans (NS): Minimum 16 (32 preferred for small cross-peaks).

• Increments (TD1): 256 or 512.

• Relaxation Delay (D1): Set to

  (approx. 2.0s).

Case Study: Distinguishing 6,7- vs. 7,8-Dimethoxyquinazolines

Consider a reaction producing a 4-anilinoquinazoline. You expect the 6,7-dimethoxy product (Product A), but the 7,8-dimethoxy isomer (Product B) is possible.

The Diagnostic Signals

• H5 Proton: In the 6,7-isomer, H5 is a singlet adjacent to the C4-amino group.

• H8 Proton: In the 6,7-isomer, H8 is a singlet far from the C4-amino group.

The Experiment

• Assign H5 and H8: In 1D NMR, these are often singlet peaks in the aromatic region.

• Run NOESY: Look for correlations with the Anilino NH or the C4-Anilino ortho-protons .

  • 6,7-Isomer: The H5 proton will show a NOE correlation to the Anilino NH (spatial distance ~2.5

    ).

  • 7,8-Isomer: The H5 proton corresponds to the position occupied by a methoxy group. The remaining proton is at position 6, which is further away, or position 5 which is now crowded.[1] The distinct NOE between the isolated proton and the aniline ring confirms the 6,7-pattern.

Visualization of Spatial Correlations[1]

Figure 2: Spatial map showing the critical NOE correlation (Red Dashed Line) that validates the 6,7-substitution pattern.

Troubleshooting & Pitfalls

The "Zero-Crossing" Trap

Quinazolines with large substituents may fall into the molecular weight range (approx. 700–1000 Da) where the NOE enhancement crosses from positive to negative.

• Symptom: No cross-peaks observed despite high concentration.[1]

• Solution: Switch to ROESY (Rotating-frame Overhauser Effect Spectroscopy) . ROE is always positive regardless of molecular weight.[1][8]

Spin Diffusion

At long mixing times (>800 ms), magnetization can transfer from Proton A

Proton B Proton C.[1] This makes Proton A look like it is close to Proton C.

• Validation: Always run a second NOESY with a shorter mixing time (e.g., 300 ms) to confirm that the cross-peak is direct.

References

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[1][7] (The authoritative text on small molecule NOESY optimization).

• LaPlante, S. R., et al. (2013).[1][7] "N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery." Bioorganic & Medicinal Chemistry Letters, 23(16), 4663-4668.[1][7] (Seminal paper on using NOESY/HMBC for ambident anions).

• Neuhaus, D., & Williamson, M. P. (2000).[1][9] The Nuclear Overhauser Effect in Structural and Conformational Analysis. Wiley-VCH. (The fundamental physics of NOE).

• BenchChem. (2025).[1][2] "Unraveling Molecular Architecture: A Comparative Guide to 2D NMR Spectroscopy." (General parameters for small molecule NMR).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ecommons.cornell.edu [ecommons.cornell.edu]
• 4. N3-alkylation during formation of quinazolin-4-ones from condensation of anthranilamides and orthoamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. umymfor.fcen.uba.ar [umymfor.fcen.uba.ar]
• 9. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

Elemental Analysis Standards for Halogenated Heterocyclic Compounds: A Comparative Guide

The Mechanistic Challenge: Why Halogenated Heterocycles Defy Standard Analysis

In pharmaceutical development and materials science, halogenated heterocyclic compounds (e.g., fluorinated pyridines, chlorinated thiophenes) are highly prized for their metabolic stability and unique electronic properties. However, these same properties make them notoriously difficult to characterize via traditional elemental analysis[1].

As an application scientist, I frequently encounter two concurrent mechanistic failures when analyzing these compounds using standard combustion methods:

• Refractory Ring Systems: Heterocyclic nitrogen and sulfur rings possess high thermal stability. Standard combustion temperatures (900–950°C) often fail to completely cleave these rings, leading to soot formation and artificially low carbon and nitrogen yields[2].

• Catalyst Poisoning & Isobaric Interference: When halogens (F, Cl, Br, I) combust, they form corrosive hydrogen halides (HX) and free halogens (

  ). If these gases reach the reduction column of a standard CHNS analyzer, they permanently poison the copper (Cu) catalyst. Furthermore, halogen oxides can cause isobaric interference with and in thermal conductivity detectors (TCD) or infrared (IR) sensors, skewing quantitative results[2][3].

To achieve high-fidelity elemental data, the analytical workflow must actively decouple the combustion of the refractory matrix from the sequestration (or targeted detection) of the halogens. This guide objectively compares the industry-standard methodologies for achieving this.

Technology Comparison: Evaluating Analytical Pathways

A. Modified CHNS-O Combustion Analysis (The Scrubber Method)

Modern CHNS analyzers can be modified to handle halogenated heterocycles by introducing specialized scrubbing reagents into the combustion tube. Reagents such as silver wool, silver tungstate, or silver vanadate act as sacrificial traps. The halogens react with the silver to form non-volatile silver halides (

), preventing them from reaching the downstream detectors[2].

• Best For: Routine C, H, N, S determination where the halogen itself does not need to be quantified.

• Limitation: High fluorine content can still overwhelm silver scrubbers, requiring magnesium oxide (

  ) additives.

B. Combustion Ion Chromatography (CIC)

CIC has emerged as the gold standard for the direct quantification of halogens and sulfur in complex matrices[4]. The system utilizes oxidative pyrohydrolytic combustion (typically >1000°C) to completely mineralize the heterocycle. The gaseous stream is then directed into an absorption solution (often containing hydrogen peroxide), which converts

and into stable aqueous halide ions ( , , , )[5][6]. These are subsequently separated and quantified via Ion Chromatography.

• Best For: Simultaneous, highly accurate quantification of individual halogens (e.g., differentiating Cl from Br in a dual-halogenated thiophene).

• Limitation: Does not provide C, H, or N data.

C. Oxygen Flask Combustion (Schöninger Method) + IC

The traditional Schöninger flask method involves manually combusting a sample in an oxygen-rich, sealed flask containing an absorption liquid[7]. While highly accurate and free from complex instrument matrix interferences, it is low-throughput and highly dependent on operator skill.

• Best For: Low-throughput labs or trace analysis requiring large sample sizes (up to 100 mg)[7].

D. Emerging Techniques: Elemental MS (PARCI) & HPLC-XRF

Recent advancements include Plasma-Assisted Reaction Chemical Ionization Mass Spectrometry (PARCI-MS) and flow-through HPLC-XRF. PARCI-MS offers sub-picogram elemental detection limits for halogens without requiring compound-specific standards, bypassing the isobaric interferences of traditional MS[8]. HPLC-XRF allows for universal, flow-through elemental analysis of organobromines and chlorinated compounds directly from a liquid stream[9].

Quantitative Performance Comparison

The following table synthesizes the operational parameters and performance metrics of the compared methodologies.

Analytical Method	Target Elements	Sample Size	Limit of Detection (LOD)	Analysis Time	Matrix Tolerance
Modified CHNS (Ag-Scrubber)	C, H, N, S	2 – 7 mg	~0.1%	10 – 15 min	Moderate (F requires MgO)
Combustion IC (CIC)	F, Cl, Br, I, S	1 – 50 mg	0.1 – 1 ppm	20 – 30 min	Excellent (Pyrohydrolysis)
Oxygen Flask + IC	F, Cl, Br, I, S	5 – 100 mg	< 50 ppm	> 60 min	High (Manual control)
PARCI-MS (Emerging)	F, Cl, Br	Sub-ng	0.018 – 1.6 pg	< 10 min	High (Gas-phase plasma)

Mechanistic Workflows & Visualizations

Workflow 1: Halogen Scrubbing in CHNS Analysis

To protect the reduction catalyst, the combustion zone must be engineered to trap halogens immediately after mineralization.

Caption: Mechanistic pathway of halogen sequestration in a modified CHNS analyzer using silver scrubbers.

Workflow 2: Combustion Ion Chromatography (CIC)

CIC relies on pyrohydrolysis—the addition of water vapor during combustion—to prevent the formation of elemental halogens (

), forcing the quantitative formation of hydrogen halides ( ) which are easily absorbed.

Caption: Automated Combustion Ion Chromatography (CIC) workflow for quantitative halogen analysis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal checks to verify that refractory ring cleavage is complete and that halogen interference has been fully mitigated.

Protocol A: High-Precision CHNS Analysis of Halogenated Pyridines

Objective: Accurately determine C, H, N content without Cu-catalyst poisoning. Causality Check: Heterocyclic nitrogen requires extended oxidation time. If the

dosing is too short, N-recovery will be low. If the silver scrubber is exhausted, the C/N ratio will drift due to TCD interference.

• System Preparation & Scrubber Packing:

  • Pack the primary combustion tube (950°C) with a 30 mm layer of silver tungstate on magnesium oxide (

    ) to trap halogens and sulfur[2].

  • Pack the secondary reduction tube (600°C) with standard copper wire.

• Calibration & Blanking:

  • Run 3 empty tin capsules to establish a baseline blank.

  • Calibrate using a non-halogenated standard (e.g., Sulfanilamide) to verify baseline detector response.

• Sample Introduction (Optimized Combustion):

  • Weigh 2.0 – 3.0 mg of the halogenated heterocycle into a tin capsule.

  • Critical Step: Increase the oxygen dosing time by 2–3 seconds compared to standard aliphatics. The excess

    ensures the refractory heterocyclic ring is completely cleaved[2].

• Validation Step:

  • Analyze a certified halogenated standard (e.g., 4-Fluorobenzoic acid or a chlorinated reference material) every 10 samples.

  • Pass Criteria: C, H, N values must fall within

    of theoretical values. A drift >0.3% indicates scrubber exhaustion; halt analysis and replace the silver packing.

Protocol B: Total Halogen Quantification via Automated CIC

Objective: Quantify F and Cl in a mixed halogenated thiophene matrix. Causality Check: Incomplete combustion of thiophenes yields soot, trapping halogens. Pyrohydrolysis ensures carbon is fully oxidized to

while halogens are hydrated to .

• Absorption Solution Preparation:

  • Prepare a 100 mg/L

    solution. The peroxide ensures that any trace elemental halogens ( ) or sulfur dioxide ( ) are fully oxidized to halides ( ) and sulfate ( ), respectively.

• Furnace & IC Equilibration:

  • Set the CIC combustion furnace to 1050°C. Establish an Argon carrier gas flow (100 mL/min) and an

    combustion flow (300 mL/min).

  • Equilibrate the IC anion-exchange column with a standard carbonate/bicarbonate eluent until baseline conductivity is stable.

• Sample Digestion:

  • Weigh 5.0 mg of sample into a quartz boat.

  • Introduce the boat into the furnace at a controlled rate (e.g., 10 mm/min) to prevent explosive combustion, which can cause blowback and loss of analyte[4].

• Fraction Collection & Injection:

  • Route the combustion gases into the fraction collector containing the

    solution. Allow 3 minutes post-combustion for complete gas transfer.

  • The system automatically injects a 20 µL aliquot of the absorption solution into the IC[6].

• Validation Step:

  • Calculate the sum of the molar halogen concentrations. Compare this to the theoretical molecular formula. Spike a known sample with 1 ppm

    and standard; recovery must be 95–105%.

Conclusion & Strategic Recommendations

Choosing the correct elemental analysis standard for halogenated heterocycles depends entirely on the analytical endpoint:

• If the goal is structural confirmation (C, H, N) of a synthesized pharmaceutical intermediate, a Modified CHNS Analyzer with robust silver/MgO scrubbing and extended oxygen dosing is the most efficient choice.

• If the goal is regulatory compliance (e.g., proving a compound is halogen-free, or quantifying the exact F/Cl ratio in a fluorinated drug candidate), Combustion Ion Chromatography (CIC) provides the necessary specificity and limits of detection without the matrix interferences of traditional methods.

By understanding the causality behind refractory ring stability and halogen-induced catalyst poisoning, laboratories can implement these self-validating protocols to ensure absolute data integrity.

References

• Combustion Ion Chromatography for PFAS, Fluorine, Sulphur and Halogens analysis - Scimed Scimed URL:[Link]

• Combustion Ion Chromatography for Halogens Scribd URL:[Link]

• Analytical Services for Ion Chromatography OEA Laboratories URL:[Link]

• XPREP C-IC - Trace Elemental Instruments TE Instruments URL:[Link]

• High-sensitivity elemental ionization for quantitative detection of halogenated compounds Royal Society of Chemistry (RSC) URL:[Link]

• The Elemental Analysis of Various Classes of Chemical Compounds Using CHN PerkinElmer / PE Polska URL:[Link]

• The Hyphenation of High-Performance Liquid Chromatography with X-ray Fluorescence for Universal, Flow-Through, Elemental Analysis of Organobromines Analytical Chemistry - ACS Publications URL:[Link]

• Synthesis and characterization of heterocyclic chalcones containing halogenated thiophenes ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pepolska.pl [pepolska.pl]
• 3. scribd.com [scribd.com]
• 4. scribd.com [scribd.com]
• 5. scimed.co.uk [scimed.co.uk]
• 6. teinstruments.com [teinstruments.com]
• 7. oealabs.com [oealabs.com]
• 8. High-sensitivity elemental ionization for quantitative detection of halogenated compounds - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-6-fluoro-8-methylquinazolin-4-ol

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 2-Chloro-6-fluoro-8-methylquinazolin-4-ol. As a halogenated quinazoline derivative, this compound requires specialized handling to mitigate risks to personnel and the environment. This document moves beyond a simple checklist, offering a causal explanation for each procedural step, grounded in established chemical safety principles and regulatory standards. Our objective is to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream responsibly and effectively.

Hazard Profile and Waste Characterization

Improper disposal, particularly through conventional combustion, can lead to the formation of hazardous byproducts such as hydrogen chloride (HCl), hydrogen fluoride (HF), and potentially chlorinated dioxins[4][5]. Therefore, it is imperative that this compound is never disposed of via standard trash, drain, or non-specialized incineration.

Table 1: Inferred Hazard Characteristics and Disposal Considerations

Hazard Characteristic	Description	Rationale & Causality
Toxicity	Assumed to be toxic based on the pharmacological activity of the quinazoline scaffold[1][2][6]. May cause irritation to skin, eyes, and the respiratory system[7][8].	The quinazoline ring system is a common pharmacophore in medicinal chemistry, implying inherent biological activity. Halogenated organics can also exhibit significant toxicity.
Environmental Hazard	Considered toxic to aquatic organisms with potential for long-term adverse effects[6][8].	Halogenated organic compounds can be persistent in the environment. Drain disposal is strictly prohibited to prevent contamination of waterways[6][9].
Reactivity	Generally stable, but should be segregated from strong acids, bases, and oxidizing agents to prevent unforeseen reactions[10].	As a standard laboratory practice, incompatible chemical waste streams must always be kept separate to avoid violent reactions or the generation of toxic fumes[11][12].
Combustion Products	High-temperature incineration will produce hazardous gases, including HCl, HF, and nitrogen oxides (NOx)[13].	The chlorine and fluorine atoms will be converted to their respective hydrogen halides during incineration, requiring specialized flue gas scrubbing systems[5][14].

Core Disposal Principle: Segregation

The single most critical step in managing this waste is proper segregation. 2-Chloro-6-fluoro-8-methylquinazolin-4-ol must be disposed of as Halogenated Organic Waste .

Causality: Mixing halogenated waste with non-halogenated solvent waste contaminates the entire batch. Non-halogenated waste may be reprocessed or used as fuel, but the presence of halogens creates toxic and corrosive byproducts during combustion, requiring a more complex and expensive disposal process[4]. Segregation ensures that each waste stream can be treated by the most appropriate and environmentally sound method.

Below is a decision workflow for the proper segregation of laboratory chemical waste.

Caption: Waste Segregation and Disposal Workflow for 2-Chloro-6-fluoro-8-methylquinazolin-4-ol.

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for laboratory personnel from the point of waste generation to its final collection.

Step 1: Adhere to Standard Safety Protocols

• Personal Protective Equipment (PPE): Before handling the compound or its waste, always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles[9].

• Ventilation: Handle the waste within a certified chemical fume hood to prevent inhalation of any dust or vapors[10].

Step 2: Waste Collection and Containment

• Container Selection: Collect waste 2-Chloro-6-fluoro-8-methylquinazolin-4-ol (both solid and any solutions) in a dedicated hazardous waste container. Glass bottles are generally preferred for organic wastes[4]. Ensure the container is in good condition, with no cracks or leaks, and has a secure, screw-top cap[11][15].

• Headspace: Do not fill liquid waste containers to the brim. Leave at least 10% or one inch of headspace to allow for vapor expansion[11][16].

• Container Closure: Keep the waste container securely capped at all times, except when you are actively adding waste[15][16][17]. This minimizes the release of volatile organic compounds (VOCs) and prevents spills.

Step 3: Labeling

• Immediate Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is added.

• Required Information: The label must, at a minimum, include the words "Hazardous Waste," the full chemical name ("2-Chloro-6-fluoro-8-methylquinazolin-4-ol"), and the approximate quantity or concentration of each component[9][16]. Also include the date of accumulation and the name of the principal investigator or lab group.

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Location: Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation[11][17]. Do not move waste between different labs for storage.

• Secondary Containment: Place the waste container within a larger, chemically resistant secondary containment bin or tray to contain any potential leaks[15].

• Segregation within SAA: Ensure the halogenated organic waste container is stored separately from incompatible waste streams like acids, bases, or oxidizers[16].

Step 5: Arranging for Final Disposal

• Contact EHS: Once the container is full or has been in storage for the maximum allowable time (typically up to one year, but check institutional policy), contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup[11][17].

• Licensed Disposal: Your EHS department will arrange for the waste to be transported and disposed of by a licensed hazardous waste management company. The primary disposal method for this type of waste is high-temperature incineration at a facility equipped with flue gas scrubbing technology to neutralize the resulting acidic gases[9][14].

Step 6: Decontamination of Empty Containers

• Procedure: Empty containers that held 2-Chloro-6-fluoro-8-methylquinazolin-4-ol must be properly decontaminated before being disposed of as non-hazardous waste.

• Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

• Collect Rinsate: Crucially, the rinsate from all three rinses must be collected and disposed of as halogenated organic hazardous waste[9][12].

• Final Disposal: After triple rinsing and air-drying, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous lab glass or plastic.

Prohibited Disposal Methods

To ensure safety and regulatory compliance, the following disposal methods are strictly forbidden:

• DO NOT dispose of 2-Chloro-6-fluoro-8-methylquinazolin-4-ol down the drain[9].

• DO NOT dispose of this chemical in the regular trash.

• DO NOT allow the chemical to evaporate in a fume hood as a means of disposal[12][15].

Adherence to these detailed procedures is essential for maintaining a safe laboratory environment and protecting our ecosystem. By understanding the chemical principles behind waste management protocols, we can execute them with precision and care, upholding our responsibility as scientific professionals.

References

• Process for Disposal of Chlorinated Organic Residues. (n.d.). Google Patents.
• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University.
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003, February 15). University of Pennsylvania EHRS.
• Laboratory Waste. (n.d.). University of Florida EHS.
• Laboratory Chemical Waste Guidelines. (2008). Stanford Environmental Health & Safety.
• Chemical Waste Management Reference Guide. (n.d.). The Ohio State University Environmental Health and Safety.
• Chemical Waste Containers for Chemical Waste Disposal. (n.d.). RiskAssess.
• Proper Disposal of 6-Nitroquinazoline: A Guide for Laboratory Professionals. (n.d.). BenchChem.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich.
• Quinazoline Safety Data Sheet. (n.d.). Szabo-Scandic.
• Safety Data Sheet. (2025, October 15). Sigma-Aldrich.
• Hazardous Waste Segregation Guide. (2016, April 15). Bucknell University.
• Safety Data Sheet for 4-Chloro-6-fluoroquinazoline. (2026, January 6). MedchemExpress.com.
• Safety Data Sheet for 2-(Chloromethyl)-4-methylquinazoline. (2025, May 26). TCI EUROPE N.V.
• Process for the incineration of chlorinated organic materials. (n.d.). Google Patents.
• Safety Data Sheet for 8-Chloro-2-methylquinoline. (2025, December 20). Fisher Scientific.
• Safety Data Sheet. (2024, December 19). CymitQuimica.
• Safety Data Sheet for 2-Chloro-6-methylphenol. (2025, December 24). Fisher Scientific.
• Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. (2021, October 26). MDPI.
• Quinazoline Derivatives as Targeted Chemotherapeutic Agents. (2024, May 20). Semantic Scholar.
• 2-Chloro-6-methylaniline Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• Quinazoline derivatives & pharmacological activities: a review. (n.d.). SciSpace.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scispace.com [scispace.com]
• 4. Chemical Waste Containers for Chemical Waste Disposal - RiskAssess [riskassess.com.au]
• 5. US4215095A - Process for the incineration of chlorinated organic materials - Google Patents [patents.google.com]
• 6. szabo-scandic.com [szabo-scandic.com]
• 7. fishersci.com [fishersci.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 12. Chemical Waste Management Reference Guide | Environmental Health and Safety [ehs.osu.edu]
• 13. fishersci.com [fishersci.com]
• 14. tandfonline.com [tandfonline.com]
• 15. ehs.stanford.edu [ehs.stanford.edu]
• 16. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 17. ehrs.upenn.edu [ehrs.upenn.edu]